Nonane

• CAS: 111-84-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Molecular Structure of Nonane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonane, a linear alkane hydrocarbon, is a significant component in various industrial and research applications. Its well-defined chemical and physical properties, coupled with its simple molecular structure, make it a valuable compound in fields ranging from fuel technology to solvent chemistry and as a reference standard in analytical sciences. This technical guide provides a comprehensive overview of the core chemical properties and molecular structure of nonane, including detailed experimental methodologies for their determination, presented in a format tailored for scientific professionals.

Molecular Structure and Identification

Nonane is a saturated hydrocarbon, meaning it consists solely of carbon and hydrogen atoms linked by single bonds. Its fundamental identifiers and structural details are crucial for its accurate application in research and development.

The straight-chain isomer, n-nonane, is the most common form. However, nonane also exists in numerous branched isomers, which exhibit variations in their physical and chemical properties.[1][2][3] Nonane has 35 structural isomers.[1][2][3]

Table 1: Molecular Identification of n-Nonane

Identifier	Value
IUPAC Name	Nonane
Molecular Formula	C₉H₂₀[1][4][5]
CAS Number	111-84-2[1][6][7]
Molar Mass	128.26 g/mol [1][6][8]

The molecular structure of n-nonane consists of a nine-carbon chain with hydrogen atoms saturating the remaining carbon valencies. Each carbon atom in the chain is sp³ hybridized, resulting in a tetrahedral geometry for each carbon center.[9]

Physicochemical Properties

The physicochemical properties of nonane are critical for its use as a solvent, fuel component, and in various chemical syntheses. These properties are summarized in the tables below, with data presented for the straight-chain isomer, n-nonane.

Table 2: Physical and Thermodynamic Properties of n-Nonane

Property	Value
Appearance	Colorless liquid[1][6]
Odor	Gasoline-like[1][6]
Density	0.718 g/mL at 20°C[1][6][7]
Melting Point	-53.5 °C[1][10]
Boiling Point	150.8 °C[1][7][11]
Flash Point	31 °C (87.8 °F)[7][12]
Vapor Pressure	0.59 kPa at 25 °C[1]
Refractive Index (n²⁰/D)	1.405[1][13]

Table 3: Solubility of n-Nonane

Solvent	Solubility
Water	Insoluble (practically)[5][6][10]
Organic Solvents (e.g., ethanol, ether, benzene)	Miscible/Soluble[7][14][15]

Experimental Protocols

Accurate determination of the chemical properties of nonane relies on standardized experimental procedures. The following sections detail the methodologies for measuring key properties.

Density Determination

Method: ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter.[1][6][10]

Procedure:

• A small volume of the liquid sample (approximately 1-2 mL) is injected into a U-shaped oscillating sample tube.[6]

• The tube is maintained at a constant, specified temperature.

• The instrument measures the change in the oscillation frequency of the tube caused by the mass of the sample.

• This frequency change is used in conjunction with calibration data to determine the density of the sample.[6]

• The apparatus is calibrated using fluids of known density, such as dry air and high-purity water.

Boiling Point Determination

Method: OECD Guideline 103 - Boiling Point.[5][7][12]

Procedure (Ebulliometer Method):

• The ebulliometer is filled with the substance to be tested.

• The substance is heated, and the temperature and pressure are continuously measured.

• The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[5][7]

• For high-purity substances, the boiling temperature will remain constant from the initial boiling to the end of the determination.

Melting Point Determination

Method: OECD Guideline 102 - Melting Point/Melting Range.[16][17][18]

Procedure (Capillary Tube Method):

• A small, finely powdered sample of the solidified nonane is packed into a capillary tube.

• The capillary tube is placed in a suitable heating apparatus (e.g., a melting point apparatus with a heated block or an oil bath).[19][20]

• The temperature is raised at a slow, controlled rate.

• The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it is completely molten are recorded as the melting range.[19][20] For a pure substance, this range is typically narrow.

Water Solubility Determination

Method: OECD Guideline 105 - Water Solubility.[4][8][15]

Procedure (Flask Method for substances with solubility > 10⁻² g/L):

• A sufficient amount of the substance is added to a flask containing purified water to achieve a saturated solution.

• The flask is agitated at a constant temperature for a sufficient time to reach equilibrium.

• The solution is then centrifuged or filtered to remove any undissolved substance.

• The concentration of the substance in the aqueous solution is determined by a suitable analytical method (e.g., gas chromatography).[4]

Isomeric Structures of Nonane

Nonane has 35 structural isomers, which are compounds with the same molecular formula (C₉H₂₀) but different structural arrangements of atoms.[1][2][3] These isomers can be broadly categorized based on the length of their longest carbon chain. The presence and position of branches significantly influence the physical properties, such as boiling point and octane rating.

Caption: Logical relationship of n-nonane and its branched isomers.

Conclusion

This technical guide has provided a detailed overview of the core chemical properties and molecular structure of nonane. The tabulated data offers a quick reference for its physicochemical characteristics, while the outlined experimental protocols provide a basis for the accurate and reproducible measurement of these properties. The visualization of its isomeric forms highlights the structural diversity of this alkane. For researchers, scientists, and professionals in drug development, a thorough understanding of these fundamental aspects of nonane is essential for its effective and safe use in various scientific and industrial applications.

References

• 1. store.astm.org [store.astm.org]
• 2. Physical chemical testing studies | Essem Compliance [essem-compliance.com]
• 3. ibchemistryblog.wordpress.com [ibchemistryblog.wordpress.com]
• 4. filab.fr [filab.fr]
• 5. oecd.org [oecd.org]
• 6. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]
• 7. laboratuar.com [laboratuar.com]
• 8. oecd.org [oecd.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. ASTM D4052 - eralytics [eralytics.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. petrolube.com [petrolube.com]
• 15. laboratuar.com [laboratuar.com]
• 16. oecd.org [oecd.org]
• 17. laboratuar.com [laboratuar.com]
• 18. oecd.org [oecd.org]
• 19. chem.ucalgary.ca [chem.ucalgary.ca]
• 20. SSERC | Melting point determination [sserc.org.uk]

An In-depth Technical Guide to the Physical Characteristics of n-Nonane at Different Temperatures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical characteristics of n-nonane, a straight-chain alkane with the chemical formula C₉H₂₀. Understanding these properties as a function of temperature is critical for its application in research, chemical synthesis, and various industrial processes. This document summarizes experimental data, details the methodologies for their measurement, and provides a visual representation of the relationship between temperature and the physical state of n-nonane.

Quantitative Data on the Physical Properties of n-Nonane

The following tables summarize the temperature-dependent physical properties of n-nonane. These values have been compiled from various scientific sources and databases.

Table 1: Density of Liquid n-Nonane at Various Temperatures

Temperature (°C)	Temperature (K)	Density (g/cm³)
-20	253.15	0.7536
0	273.15	0.7378
20	293.15	0.7184
25	298.15	0.7141
40	313.15	0.7027
60	333.15	0.6865
80	353.15	0.6698
100	373.15	0.6526

Table 2: Viscosity of Liquid n-Nonane at Various Temperatures

Temperature (°C)	Temperature (K)	Dynamic Viscosity (mPa·s)
-20	253.15	1.83
0	273.15	1.05
20	293.15	0.711
25	298.15	0.6696
40	313.15	0.53
60	333.15	0.41
80	353.15	0.33
100	373.15	0.27

Table 3: Surface Tension of Liquid n-Nonane at Various Temperatures

Temperature (°C)	Temperature (K)	Surface Tension (mN/m)
20	293.15	22.9
25	298.15	22.4
50	323.15	20.2
100	373.15	15.7
150	423.15	11.2

Table 4: Vapor Pressure of n-Nonane at Various Temperatures

The vapor pressure of n-nonane can be calculated using the Antoine equation: log₁₀(P) = A − (B / (T + C)), where P is the vapor pressure in bar and T is the temperature in Kelvin. The coefficients for n-nonane are:[1][2][3][4][5]

• For the temperature range 219.7 K to 307.73 K:

  • A = 3.82489

  • B = 1492.928

  • C = -55.895

• For the temperature range 343.49 K to 424.94 K:

  • A = 4.06245

  • B = 1430.377

  • C = -71.355

Temperature (°C)	Temperature (K)	Vapor Pressure (kPa)
20	293.15	0.45
40	313.15	1.37
60	333.15	3.6
80	353.15	8.2
100	373.15	17.1
120	393.15	32.9
140	413.15	59.0
150.8	423.95	101.325 (Boiling Point)

Table 5: Isobaric Heat Capacity of Liquid n-Nonane at Various Temperatures

Temperature (°C)	Temperature (K)	Isobaric Heat Capacity (J/mol·K)
-53.15	220	205.9
25	298.15	221.7
126.85	400	255.4

Experimental Protocols for Determination of Physical Properties

The following sections detail the methodologies for measuring the key physical properties of n-nonane.

Density Measurement

Method: Pycnometer Method

Principle: This gravimetric method determines the density of a liquid by measuring the mass of a known volume. A pycnometer is a glass flask with a precisely calibrated volume.

Apparatus:

• Gay-Lussac pycnometer with a capillary stopper

• Analytical balance (accuracy ±0.0001 g)

• Thermostatic water bath (accuracy ±0.1 °C)

• Calibrated thermometer

• Syringe for sample introduction

Procedure:

• The pycnometer is thoroughly cleaned with a suitable solvent (e.g., acetone) and dried completely.

• The mass of the empty, dry pycnometer (m₀) is accurately determined using the analytical balance.

• The pycnometer is filled with distilled water of a known temperature and density, ensuring no air bubbles are present. The capillary stopper is inserted, and any excess water is carefully wiped from the outside.

• The mass of the pycnometer filled with water (m₁) is measured. The volume of the pycnometer (V) at that temperature can then be calculated.

• The pycnometer is emptied, cleaned, and dried again.

• The pycnometer is then filled with n-nonane, and the same procedure of filling, capping, and wiping is followed.

• The mass of the pycnometer filled with n-nonane (m₂) is measured.

• The density of n-nonane (ρ) is calculated using the formula: ρ = (m₂ - m₀) / V.

• Measurements are repeated at different temperatures by placing the filled pycnometer in the thermostatic water bath until thermal equilibrium is reached before weighing.

Viscosity Measurement

Method: Capillary Viscometer (Ostwald or Ubbelohde type)

Principle: This method is based on Poiseuille's law for laminar flow through a capillary. The time it takes for a fixed volume of liquid to flow through a capillary of known dimensions under a known pressure head is proportional to its kinematic viscosity.

Apparatus:

• Ubbelohde capillary viscometer

• Thermostatic water bath with a transparent window

• Calibrated stopwatch

• Pipette and suction bulb

Procedure:

• The viscometer is cleaned with a chromic acid solution, followed by distilled water and acetone, and then dried.

• A specific volume of n-nonane is introduced into the larger reservoir of the viscometer using a pipette.

• The viscometer is vertically mounted in the thermostatic water bath, ensuring the capillary tube is submerged, and allowed to equilibrate at the desired temperature for at least 20 minutes.

• Using a suction bulb, the n-nonane is drawn up through the capillary into the measuring bulb, above the upper timing mark.

• The suction is removed, and the liquid is allowed to flow back down through the capillary under gravity.

• The stopwatch is started when the meniscus of the n-nonane passes the upper timing mark and stopped when it passes the lower timing mark.

• The measurement is repeated several times to ensure reproducibility, and the average flow time (t) is calculated.

• The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where C is the calibration constant of the viscometer (determined using a standard liquid of known viscosity).

• The dynamic viscosity (η) is then calculated by multiplying the kinematic viscosity by the density (ρ) of n-nonane at the same temperature: η = ν * ρ.

Surface Tension Measurement

Method: Du Noüy Ring Tensiometer

Principle: This method measures the force required to detach a platinum-iridium ring from the surface of a liquid. This force is related to the surface tension of the liquid.

Apparatus:

• Tensiometer with a platinum-iridium ring

• Sample vessel

• Micrometer stage to move the sample vessel

• Thermostatic control for the sample

Procedure:

• The platinum-iridium ring is meticulously cleaned, typically by flaming it to red heat to remove any organic contaminants.

• The sample of n-nonane is placed in the vessel, and its temperature is allowed to stabilize.

• The ring is suspended from the tensiometer's balance arm and positioned just above the liquid surface.

• The sample vessel is raised using the micrometer stage until the ring is immersed in the n-nonane.

• The stage is then slowly lowered, causing the ring to be pulled through the liquid surface, forming a meniscus.

• As the stage is lowered further, the force exerted on the ring by the surface tension increases to a maximum just before the liquid film breaks.

• The tensiometer records this maximum force (F).

• The surface tension (γ) is calculated using the equation: γ = F / (4πR * f), where R is the radius of the ring and f is a correction factor that accounts for the shape of the meniscus.

Vapor Pressure Measurement

Method: Static Method

Principle: The static method involves placing the substance in a closed, evacuated container at a constant temperature and directly measuring the pressure exerted by the vapor in equilibrium with the liquid.

Apparatus:

• Isoteniscope or a similar static vapor pressure apparatus

• Vacuum pump

• Pressure transducer or manometer

• Thermostatic bath

• Temperature and pressure sensors

Procedure:

• A small amount of n-nonane is placed in the sample bulb of the isoteniscope.

• The apparatus is connected to a vacuum pump, and the sample is degassed by repeated freezing, pumping, and thawing cycles to remove any dissolved air.

• The sample bulb is then immersed in the thermostatic bath at the desired temperature.

• The system is allowed to reach thermal and pressure equilibrium.

• The vapor pressure of the n-nonane at that temperature is measured directly using the pressure transducer or manometer.

• Measurements are repeated at various temperatures to obtain a vapor pressure curve.

Isobaric Heat Capacity Measurement

Method: Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. This difference can be used to determine the heat capacity of the sample.

Apparatus:

• Differential Scanning Calorimeter

• Hermetically sealed aluminum pans

• Analytical balance

• A reference material with a known heat capacity (e.g., sapphire)

Procedure:

• A baseline is established by running the DSC with empty sample and reference pans over the desired temperature range.

• A known mass of a sapphire standard is placed in the sample pan, and the DSC is run again under the same conditions to obtain a calibration curve.

• A known mass of n-nonane is hermetically sealed in an aluminum pan.

• The sample pan with n-nonane and an empty reference pan are placed in the DSC.

• The sample is heated at a constant rate over the desired temperature range, and the heat flow to the sample is measured relative to the reference.

• The isobaric heat capacity (Cp) of n-nonane is calculated by comparing the heat flow of the sample to the heat flow of the sapphire standard and the baseline, taking into account the masses of the sample and the standard.

Visualization of Temperature-Dependent Physical State

The following diagram illustrates the relationship between temperature and the physical state of n-nonane at standard atmospheric pressure.

Phase transitions of n-nonane with temperature.

References

• 1. Nonane [webbook.nist.gov]
• 2. Nonane [webbook.nist.gov]
• 3. Nonane [webbook.nist.gov]
• 4. Nonane [webbook.nist.gov]
• 5. Nonane [webbook.nist.gov]

Navigating the Synthesis of High-Purity n-Nonane: A Technical Guide

For researchers, scientists, and professionals in drug development, the availability of high-purity n-nonane is critical for a range of applications, from its use as a solvent and in organic synthesis to its role as a chromatographic standard.[1][2] This technical guide provides an in-depth overview of common synthesis routes for producing high-purity n-nonane, complete with experimental methodologies, quantitative data, and process visualizations.

High-purity n-nonane, a linear alkane with the chemical formula C₉H₂₀, is a valuable chemical in various scientific fields.[2] Its synthesis can be approached through several established organic chemistry reactions. The choice of method often depends on factors such as the desired purity, scale of production, and the availability of starting materials. This guide will explore three primary strategies for n-nonane synthesis: the Corey-House synthesis, the reduction of 9-carbon carbonyl compounds, and the catalytic hydrogenation of 1-nonene. Additionally, it will detail essential purification techniques to achieve high-purity grades of n-nonane.

Key Synthesis Routes for n-Nonane

The synthesis of n-nonane, an unsymmetrical alkane, can be effectively achieved through methods that allow for the coupling of different alkyl groups.

Corey-House Synthesis

The Corey-House synthesis is a versatile and widely used method for the formation of alkanes by coupling two different alkyl groups.[3][4] This reaction utilizes a lithium dialkylcuprate (Gilman) reagent, which is known for its high efficiency in forming carbon-carbon bonds.[5]

Reaction Scheme:

The synthesis of n-nonane via the Corey-House reaction can be envisioned by coupling a butyl group with a pentyl group. A potential pathway involves the reaction of lithium dibutylcuprate with 1-bromopentane.

Experimental Protocol:

• Preparation of Butyllithium: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under a nitrogen atmosphere, place lithium metal in dry diethyl ether. Add 1-bromobutane dropwise to the suspension. The reaction is initiated by gentle heating and then maintained at reflux until the lithium is consumed, yielding a solution of butyllithium.

• Formation of Lithium Dibutylcuprate (Gilman Reagent): In a separate flask under a nitrogen atmosphere, suspend copper(I) iodide in dry diethyl ether and cool the mixture to 0°C. Add the previously prepared butyllithium solution dropwise while maintaining the temperature at 0°C. The formation of the Gilman reagent, lithium dibutylcuprate, is indicated by a color change.

• Coupling Reaction: To the freshly prepared Gilman reagent at 0°C, add 1-bromopentane dropwise. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Work-up and Isolation: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, washed with water and brine, and then dried over anhydrous magnesium sulfate. The solvent is removed by distillation, and the crude n-nonane is purified.

Parameter	Value
Reactants	Butyllithium, Copper(I) Iodide, 1-Bromopentane
Solvent	Dry Diethyl Ether
Reaction Temperature	0°C to Room Temperature
Purity (Post-Purification)	>99% achievable

Table 1: Summary of Corey-House Synthesis Parameters for n-Nonane.

Caption: Corey-House synthesis workflow for n-nonane.

Reduction of 9-Carbonyl Compounds

Another common route to alkanes is the reduction of aldehydes or ketones. For the synthesis of n-nonane, suitable starting materials would be nonanal or 2-nonanone. Two classical reduction methods are the Wolff-Kishner and Clemmensen reductions.

Wolff-Kishner Reduction: This method involves the reduction of the carbonyl group of an aldehyde or ketone to a methylene group using hydrazine (N₂H₄) in the presence of a strong base, typically potassium hydroxide (KOH), in a high-boiling solvent like diethylene glycol.

Clemmensen Reduction: This reaction reduces aldehydes or ketones to alkanes using zinc amalgam (Zn(Hg)) and concentrated hydrochloric acid.

Experimental Protocol (Wolff-Kishner Reduction of 2-Nonanone):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-nonanone, hydrazine hydrate, and diethylene glycol.

• Reaction: Add potassium hydroxide pellets to the mixture and heat the solution to reflux for a specified period.

• Work-up: After cooling, the reaction mixture is diluted with water and extracted with a suitable organic solvent such as pentane. The organic extracts are combined, washed with water and brine, and dried over a drying agent.

• Purification: The solvent is removed, and the resulting crude n-nonane is purified by fractional distillation.

Parameter	Value
Starting Material	2-Nonanone
Reagents	Hydrazine Hydrate, Potassium Hydroxide
Solvent	Diethylene Glycol
Reaction Temperature	Reflux (~200°C)
Purity (Post-Purification)	>98% achievable

Table 2: Summary of Wolff-Kishner Reduction Parameters for n-Nonane Synthesis.

Caption: Reduction pathways from 2-nonanone to n-nonane.

Catalytic Hydrogenation of 1-Nonene

Catalytic hydrogenation is a straightforward method for converting alkenes to alkanes. The hydrogenation of 1-nonene in the presence of a metal catalyst provides a direct route to n-nonane.

Experimental Protocol:

• Reaction Setup: A solution of 1-nonene in a suitable solvent, such as ethanol or ethyl acetate, is placed in a hydrogenation apparatus. A catalytic amount of a noble metal catalyst, such as palladium on carbon (Pd/C) or platinum(IV) oxide (PtO₂), is added to the solution.

• Hydrogenation: The apparatus is purged with hydrogen gas, and the reaction is stirred under a hydrogen atmosphere (typically at a slightly elevated pressure) until the theoretical amount of hydrogen is consumed.

• Work-up and Isolation: The catalyst is removed by filtration through a pad of Celite. The solvent is then removed by distillation to yield crude n-nonane.

• Purification: The product is purified by fractional distillation to achieve high purity.

Parameter	Value
Starting Material	1-Nonene
Catalyst	Palladium on Carbon (Pd/C) or Platinum(IV) Oxide (PtO₂)
Solvent	Ethanol or Ethyl Acetate
Reaction Conditions	Hydrogen atmosphere, Room Temperature
Purity (Post-Purification)	>99% achievable

Table 3: Summary of Catalytic Hydrogenation Parameters for n-Nonane Synthesis.

Caption: Experimental workflow for catalytic hydrogenation.

Purification of n-Nonane

Achieving high purity is paramount for many applications of n-nonane. The crude product obtained from any of the above synthetic routes will likely contain unreacted starting materials, byproducts, and residual solvent. Several techniques can be employed for purification.

Fractional Distillation

Fractional distillation is the most common method for purifying volatile liquids with close boiling points.[6][7] For n-nonane (boiling point ~151 °C), a fractionating column with a sufficient number of theoretical plates is required to separate it from impurities.[6]

Experimental Protocol:

• The crude n-nonane is placed in a round-bottom flask with a stir bar.

• A fractionating column (e.g., Vigreux or packed column) is attached to the flask, followed by a distillation head, condenser, and receiving flask.

• The flask is heated, and the mixture is distilled slowly. The reflux ratio should be carefully controlled to ensure good separation.

• Fractions are collected based on their boiling points. The fraction corresponding to the boiling point of n-nonane is collected as the pure product.

Urea Adduction

Urea adduction is a selective crystallization technique used to separate linear alkanes from branched or cyclic hydrocarbons.[8][9][10] Urea forms crystalline inclusion complexes with straight-chain alkanes, while branched and cyclic isomers are excluded.[11]

Experimental Protocol:

• The crude n-nonane is dissolved in a suitable solvent like methanol.

• A saturated solution of urea in methanol is added, and the mixture is stirred at room temperature.

• The urea-n-nonane adduct precipitates as a solid and is collected by filtration.[9]

• The adduct is washed with a cold solvent to remove any occluded impurities.

• The pure n-nonane is recovered by decomposing the adduct with hot water. The n-nonane forms a separate layer that can be isolated.[8][9]

Use of Molecular Sieves

Molecular sieves are porous materials that can selectively adsorb molecules based on their size and shape.[12][13] They are particularly useful for removing small amounts of impurities, such as water or other small polar molecules, from n-nonane.[14][15]

Experimental Protocol:

• Activated molecular sieves (typically 3Å or 4Å for water removal) are added to the crude n-nonane.[13]

• The mixture is allowed to stand for several hours, with occasional swirling, to allow for the adsorption of impurities.

• The purified n-nonane is then decanted or filtered from the molecular sieves.

Caption: Logical relationship of n-nonane purification steps.

By selecting the appropriate synthesis route and employing rigorous purification techniques, high-purity n-nonane suitable for demanding research and development applications can be reliably obtained. The choice of methodology will ultimately be guided by the specific purity requirements, scale of synthesis, and available resources.

References

• 1. byjus.com [byjus.com]
• 2. ynu.repo.nii.ac.jp [ynu.repo.nii.ac.jp]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. Purification [chem.rochester.edu]
• 7. chembam.com [chembam.com]
• 8. researchgate.net [researchgate.net]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. Video: Urea Adduction Purification for Uk'37 Paleothermometry [jove.com]
• 11. Urea extraction crystallization - Wikipedia [en.wikipedia.org]
• 12. medaad.com [medaad.com]
• 13. nboler.com [nboler.com]
• 14. agmcontainer.com [agmcontainer.com]
• 15. sse.co.th [sse.co.th]

A Technical Guide to the Natural Sources and Petroleum-Based Extraction of Nonane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonane (C₉H₂₀) is a straight-chain alkane that, along with its 35 structural isomers, holds significance in various scientific and industrial applications. Primarily known as a component of fuels such as kerosene and diesel, nonane also serves as a solvent and is used in the synthesis of biodegradable detergents.[1] For researchers in drug development and other scientific fields, understanding the procurement of nonane from both natural and petroleum-based sources is crucial for its application as a standard, a solvent, or a starting material in chemical synthesis. This technical guide provides an in-depth overview of the natural occurrences of nonane and detailed methodologies for its extraction and purification from petroleum.

Petroleum as a Primary Source of Nonane

Petroleum crude oil is the principal commercial source of nonane.[2] It exists as one of the many hydrocarbon constituents of this complex mixture. The isolation of nonane from crude oil is primarily achieved through fractional distillation, a process that separates compounds based on their boiling points.

Fractional Distillation of Petroleum

Fractional distillation is the cornerstone of the petroleum refining industry.[3][4] In this process, crude oil is heated to high temperatures, causing its various hydrocarbon components to vaporize. The vapor mixture then enters a fractionating column, which maintains a temperature gradient—hotter at the bottom and cooler at the top. As the vapors rise, they cool and condense at different levels (trays) corresponding to their boiling points.

Nonane, with a boiling point of 151°C, is found within the kerosene fraction, which is typically collected at temperatures ranging from 150°C to 275°C.[2] The alkanes present in the kerosene fraction generally range from C9 to C16.[2][5] The concentration of n-nonane in crude oil can vary; for example, a study on a midcontinent American petroleum reported an n-nonane content of approximately 1% by weight.

Table 1: Hydrocarbon Fractions from Crude Oil Distillation

Fraction	Carbon Chain Length	Boiling Point Range (°C)	Typical Uses
Refinery Gas	C1 - C4	< 40	Liquefied Petroleum Gas (LPG)
Gasoline (Petrol)	C5 - C12	40 - 205	Fuel for internal combustion engines
Kerosene	C9 - C16	150 - 275	Jet fuel, heating oil, solvents
Gas Oil (Diesel)	C15 - C18	250 - 350	Diesel fuel, heating oil
Lubricating Oil	C20 - C50	> 350	Lubricants, waxes, polishes
Residue	> C70	> 400	Bitumen for roads and roofing

Experimental Protocol: Laboratory-Scale Fractional Distillation of Kerosene

While industrial-scale distillation provides large volumes of kerosene, laboratory settings require a more controlled approach to isolate specific alkanes like nonane. The following is a generalized protocol for the fractional distillation of a kerosene sample to enrich the nonane fraction.

Objective: To separate a hydrocarbon mixture (kerosene) into fractions based on boiling points to obtain a fraction enriched in nonane.

Apparatus:

• Round-bottom flask (250 mL)

• Heating mantle

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks (graduated cylinders or round-bottom flasks)

• Boiling chips

• Clamps and stands

Procedure:

• Preparation: Add 100 mL of the kerosene sample and a few boiling chips to the 250 mL round-bottom flask.

• Apparatus Setup: Assemble the fractional distillation apparatus as shown in the diagram below. Ensure all joints are securely clamped. The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

• Heating: Begin heating the flask gently with the heating mantle.

• Fraction Collection: As the mixture heats, observe the temperature. Collect the distillate in separate receiving flasks based on the following temperature ranges:

  • Fraction 1: < 145°C

  • Fraction 2 (Nonane-rich): 145°C - 155°C

  • Fraction 3: > 155°C

• Analysis: Analyze the collected fractions using Gas Chromatography-Mass Spectrometry (GC-MS) to determine the concentration of n-nonane in each fraction.

Expected Results: Fraction 2 is expected to have the highest concentration of n-nonane. The purity of this fraction will depend on the efficiency of the fractionating column and the composition of the initial kerosene sample.

Purification by Fractional Crystallization

For obtaining high-purity n-nonane, fractional distillation is often followed by fractional crystallization. This technique separates compounds based on differences in their melting points. Nonane has a melting point of -53°C. By cooling a nonane-rich fraction, n-nonane will crystallize, leaving impurities in the liquid phase.

Experimental Protocol: Fractional Crystallization of a Nonane-Enriched Fraction

Objective: To purify n-nonane from a hydrocarbon mixture by crystallization.

Apparatus:

• Jacketed crystallization vessel

• Low-temperature cooling bath (e.g., with dry ice/acetone or a cryocooler)

• Stirrer

• Filtration apparatus (e.g., Büchner funnel) pre-cooled to a low temperature

• Solvent for washing crystals (e.g., a hydrocarbon with a very low freezing point)

Procedure:

• Cooling and Crystallization: Place the nonane-enriched fraction into the crystallization vessel. Slowly cool the mixture while stirring. As the temperature approaches the freezing point of n-nonane, crystals will begin to form.

• Equilibration: Maintain the temperature to allow for the growth of n-nonane crystals.

• Filtration: Quickly filter the cold slurry through the pre-cooled filtration apparatus to separate the n-nonane crystals from the mother liquor.

• Washing: Wash the crystals with a small amount of the cold solvent to remove any remaining impurities.

• Drying: Allow the purified n-nonane crystals to melt and then dry them, for instance, over anhydrous sodium sulfate.

• Analysis: Verify the purity of the final product using GC-MS.

Natural Sources of Nonane

Nonane is also found in the essential oils of various plants, albeit typically in lower concentrations than in petroleum. The primary method for extracting essential oils from plant material is hydrodistillation or steam distillation, followed by analysis using GC-MS.

Nonane in Origanum vulgare (Oregano)

The chemical composition of oregano essential oil is known to be highly variable, with the major constituents often being carvacrol, thymol, γ-terpinene, and p-cymene.[6][7] Nonane has been identified in some analyses of oregano essential oil, but it is generally a minor component. The concentration can be influenced by the geographical origin, harvest time, and specific chemotype of the plant.

Nonane in Citrus aurantiifolia (Lime)

Lime essential oil, extracted from the peel of the fruit, is another natural source of nonane. The major components of lime essential oil are typically limonene, β-pinene, and γ-terpinene.[8][9] Similar to oregano, the presence and concentration of nonane can vary.

Table 2: Reported Nonane Content in Select Natural Sources

Natural Source	Plant Part	Extraction Method	Reported Nonane Content (%)	Reference
Origanum vulgare	Aerial parts	Hydrodistillation	Not consistently reported as a major component	[2][10][11][12]
Citrus aurantiifolia	Fruit Peel	Hydrodistillation	Not consistently reported as a major component	[3][13]

Note: The concentration of nonane in essential oils is often low and may not be reported in all studies. The provided references offer detailed chemical compositions of these essential oils, where nonane may be a minor constituent.

Experimental Protocol: Hydrodistillation and GC-MS Analysis of Plant Material

Objective: To extract essential oil from a plant source and analyze its chemical composition to quantify nonane.

Apparatus:

• Clevenger-type apparatus

• Heating mantle

• Round-bottom flask (2 L)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Anhydrous sodium sulfate

Procedure:

• Plant Material Preparation: Air-dry the plant material (e.g., oregano leaves or lime peels) and, if necessary, grind it to a coarse powder.

• Hydrodistillation: Place a known quantity (e.g., 100 g) of the prepared plant material into the 2 L round-bottom flask and add distilled water (e.g., 1 L). Assemble the Clevenger apparatus and heat the flask to boiling. Continue the distillation for a set period (e.g., 3 hours). The steam and volatile compounds will condense and be collected in the Clevenger trap.

• Essential Oil Collection and Drying: After distillation, carefully collect the essential oil from the trap. Dry the oil using a small amount of anhydrous sodium sulfate.

• GC-MS Analysis:

  • Sample Preparation: Prepare a diluted solution of the essential oil in a suitable solvent (e.g., hexane or dichloromethane).

  • Injection: Inject a small volume (e.g., 1 µL) of the diluted sample into the GC-MS system.

  • Chromatographic Separation: Use a suitable capillary column (e.g., HP-5MS) and a temperature program to separate the components of the essential oil. A typical program might start at a low temperature (e.g., 60°C) and ramp up to a higher temperature (e.g., 240°C).

  • Mass Spectrometry: As the components elute from the column, they are ionized and fragmented in the mass spectrometer.

  • Identification and Quantification: Identify the compounds by comparing their mass spectra and retention times with those in a spectral library (e.g., NIST). Quantify the relative percentage of each component based on the peak area in the chromatogram.

Visualizations of Extraction Workflows

Diagram 1: Extraction and Purification of Nonane from Petroleum

Caption: Workflow for nonane extraction from crude oil.

Diagram 2: Extraction and Analysis of Nonane from Natural Sources

Caption: Workflow for natural nonane extraction and analysis.

Conclusion

The primary and most commercially viable source of nonane is petroleum, from which it is isolated through fractional distillation of the kerosene fraction, followed by purification steps such as fractional crystallization. While nonane is present in some natural sources like the essential oils of oregano and lime, its concentration is typically low and highly variable. For research and drug development applications requiring high-purity nonane, petroleum-derived sources are generally more practical. The experimental protocols outlined in this guide provide a foundation for the laboratory-scale extraction and analysis of nonane from both petroleum and natural sources.

References

• 1. researchgate.net [researchgate.net]
• 2. eprints.tiu.edu.iq [eprints.tiu.edu.iq]
• 3. GC-MS Analysis and Study of the Antimicrobial Activity of Citrus paradisi, Citrus aurantifolia, and Citrus sinensis Peel Essential Oils as Hand Sanitizer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. energyeducation.ca [energyeducation.ca]
• 5. Kerosene and Diesel Fuel Analysis By GCMS – Investigative Chemical Analysis And Consultancy [smsanalytical.com]
• 6. The fractional distillation of crude oil | Class experiment | RSC Education [edu.rsc.org]
• 7. ajol.info [ajol.info]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. Chemical profiling, biostatic and biocidal dynamics of Origanum vulgare L. essential oil - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

An In-depth Guide to the Molecular Properties of Nonane

This document provides a detailed overview of the core molecular characteristics of nonane, a linear alkane hydrocarbon. It is intended for researchers, scientists, and professionals in drug development who require precise data on this compound.

Nonane is a colorless, flammable liquid that is a primary component of the petroleum distillate fraction, commonly known as kerosene.[1] It serves various industrial purposes, including as a solvent, distillation chaser, and fuel additive.

Core Molecular Data

The fundamental molecular properties of nonane are summarized below. This data is essential for a variety of scientific and research applications, from chemical synthesis to pharmacological modeling.

Property	Value	Reference
Molecular Formula	C₉H₂₀	[1][2][3][4]
Molecular Weight	128.25 g/mol	[2][5]
Elemental Composition
Carbon (C)	84.28%
Hydrogen (H)	15.72%

The molecular formula indicates that a single molecule of nonane is composed of nine carbon atoms and twenty hydrogen atoms.[5] The elemental composition by mass is derived from the molecular formula and the atomic weights of carbon (12.011 u) and hydrogen (1.008 u).

Note on Experimental Protocols and Visualizations:

The user request specified the inclusion of detailed experimental protocols and Graphviz diagrams for signaling pathways or experimental workflows. For a fundamental chemical compound like nonane, these requirements are not applicable for the following reasons:

• Experimental Protocols: The molecular formula and weight of nonane are well-established chemical facts. The methods used to determine these properties (such as mass spectrometry and elemental analysis) are standard analytical chemistry techniques and not typically detailed in a compound-specific guide of this nature.

• Signaling Pathways: Nonane is a simple alkane and is not involved in biological signaling pathways in the way that a drug or signaling molecule would be. Therefore, there are no pathways to diagram.

• Experimental Workflows: The determination of basic properties like molecular weight does not involve a complex workflow that would necessitate a diagram for clarification.

References

• 1. Nonane - Wikipedia [en.wikipedia.org]
• 2. Nonane [webbook.nist.gov]
• 3. energyeducation.ca [energyeducation.ca]
• 4. quora.com [quora.com]
• 5. laboratorynotes.com [laboratorynotes.com]

The Thermodynamics and Byproducts of Nonane Combustion: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamics governing the combustion of nonane (C₉H₂₀), a significant component of fuels such as kerosene and diesel.[1][2] It further delves into the spectrum of reaction byproducts generated under various combustion conditions and outlines the standard experimental protocols for their analysis. This document is intended to serve as a detailed resource for professionals in research, science, and drug development who may be investigating the environmental and health impacts of fuel combustion.

Thermodynamics of Nonane Combustion

The combustion of nonane is an exothermic chemical reaction, releasing a substantial amount of energy in the form of heat.[3] The spontaneity and energy profile of this reaction can be described by key thermodynamic parameters: enthalpy (ΔH°), entropy (ΔS°), and Gibbs free energy (ΔG°).

Combustion Reactions

Nonane undergoes different reaction pathways depending on the availability of oxygen.

• Complete Combustion: In the presence of sufficient oxygen, nonane burns to produce carbon dioxide (CO₂) and water (H₂O).[1][4]

  • Balanced Equation: C₉H₂₀(l) + 14 O₂(g) → 9 CO₂(g) + 10 H₂O(l)[5][6]

• Incomplete Combustion: When the oxygen supply is limited, nonane undergoes incomplete combustion, resulting in the formation of carbon monoxide (CO) and/or soot (elemental carbon) in addition to water.[1][7][8]

  • Example Balanced Equation (producing CO): C₉H₂₀(l) + 9.5 O₂(g) → 9 CO(g) + 10 H₂O(l)

Thermodynamic Data

The following table summarizes the standard thermodynamic values for the complete combustion of one mole of liquid nonane at 298.15 K (25 °C) and 1 atm. The standard enthalpy of combustion (ΔH°c) is the heat released during the reaction. The standard entropy change (ΔS°) reflects the change in the degree of disorder of the system. The standard Gibbs free energy change (ΔG°) indicates the spontaneity of the reaction.

Thermodynamic Parameter	Symbol	Value	Significance
Standard Enthalpy of Combustion	ΔH°c	-6125 kJ/mol	Highly Exothermic
Standard Entropy Change	ΔS°	-442.9 J/(mol·K)	Decrease in System Disorder
Standard Gibbs Free Energy Change	ΔG°	-5993 kJ/mol	Highly Spontaneous

Calculations are based on standard enthalpy of formation (ΔfH°) and standard molar entropy (S°) values from various sources.[3][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19]

The highly negative values for both ΔH°c and ΔG° confirm that nonane combustion is a potent energy-releasing and spontaneous process under standard conditions.[20]

Reaction Byproducts of Nonane Combustion

The composition of exhaust gases from nonane combustion is highly dependent on the reaction conditions, particularly the air-to-fuel ratio. A summary of the primary byproducts is presented below.

Combustion Condition	Primary Byproducts	Other Significant Byproducts
Complete Combustion	Carbon Dioxide (CO₂), Water (H₂O)	Nitrogen Oxides (NOx)
Incomplete Combustion	Carbon Monoxide (CO), Water (H₂O)	Carbon (Soot), Unburned Hydrocarbons (UHCs), Aldehydes, Nitrogen Oxides (NOx)

Products of Incomplete Combustion

Insufficient oxygen during combustion leads to the formation of hazardous byproducts:

• Carbon Monoxide (CO): A colorless, odorless, and highly toxic gas that results from the partial oxidation of carbon.[8]

• Soot (Carbon): Solid particles of elemental carbon that are visible as black smoke.[8]

• Unburned Hydrocarbons (UHCs): A mixture of nonane and other hydrocarbon species that did not undergo complete combustion.

• Aldehydes: Partially oxidized hydrocarbon compounds that can be irritants.

Pollutant Formation: NOx and SOx

• Nitrogen Oxides (NOx): These compounds, primarily nitric oxide (NO) and nitrogen dioxide (NO₂), are formed during high-temperature combustion.[21][22]

  • Thermal NOx: Formed by the reaction of atmospheric nitrogen (N₂) and oxygen (O₂) at very high temperatures (typically above 1300°C).[21][23]

  • Fuel NOx: Arises from the oxidation of nitrogen-containing compounds present in the fuel.[21][22]

• Sulfur Oxides (SOx): The formation of sulfur dioxide (SO₂) and sulfur trioxide (SO₃) is dependent on the presence of sulfur in the fuel. While pure nonane does not contain sulfur, it is often a component of fuels like diesel which can have sulfur impurities.[15]

Experimental Protocols for Byproduct Analysis

The identification and quantification of nonane combustion byproducts are critical for assessing environmental impact and engine efficiency. The following are standard analytical methods employed in this field.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile organic compounds in a mixture.

• Methodology:

  • Sample Collection: A sample of the exhaust gas is collected from the combustion chamber using a heated, inert sampling line to prevent condensation.

  • Injection: A specific volume of the gas sample is injected into the gas chromatograph.

  • Separation: The sample is vaporized and carried by an inert carrier gas (e.g., helium) through a long, thin capillary column. The column's inner surface is coated with a stationary phase. Different compounds in the mixture travel through the column at different rates based on their volatility and interaction with the stationary phase, thus separating them.

  • Detection and Identification: As each compound elutes from the column, it enters the mass spectrometer. The molecules are ionized (typically by electron impact), causing them to fragment into characteristic patterns. The mass spectrometer then separates these fragments based on their mass-to-charge ratio, producing a mass spectrum that serves as a unique "fingerprint" for each compound, allowing for its identification.[19][24][25]

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is used for the real-time, in-situ analysis of gaseous combustion products.[9][26]

• Methodology:

  • Sample Extraction: A continuous stream of exhaust gas is drawn from the source through a heated transfer line to an FTIR analyzer.[27] This is known as extractive FTIR.

  • IR Absorption: The gas sample flows through a gas cell where it is exposed to a broad spectrum of infrared radiation.[26] Molecules in the gas absorb IR radiation at specific frequencies corresponding to their vibrational and rotational modes.

  • Interferometry and Fourier Transform: An interferometer is used to modulate the IR beam, and the resulting signal (interferogram) is detected. A mathematical process called a Fourier transform is then applied to the interferogram to generate an absorbance spectrum, which shows the intensity of absorption at each frequency.[26]

  • Quantification: The concentration of each gas is determined by comparing its absorbance spectrum to pre-calibrated reference spectra stored in a software library.[28] This allows for the simultaneous quantification of multiple gases like CO₂, CO, H₂O, NOx, and various hydrocarbons.[26]

Visualized Workflows and Pathways

Nonane Combustion Pathways

The following diagram illustrates the primary reaction pathways for nonane under complete and incomplete combustion conditions.

Caption: Nonane combustion pathways under varying oxygen availability.

Experimental Workflow for Combustion Byproduct Analysis

This diagram outlines the typical experimental workflow for the analysis of nonane combustion byproducts using GC-MS and FTIR.

Caption: Workflow for analyzing combustion byproducts via FTIR and GC-MS.

References

• 1. Why the Standard Enthalpy of Formation of O2 Equals Zero [thoughtco.com]
• 2. drjez.com [drjez.com]
• 3. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. myschool.ng [myschool.ng]
• 5. Nonane [webbook.nist.gov]
• 6. Carbon monoxide [webbook.nist.gov]
• 7. brainly.com [brainly.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Carbon dioxide - Wikipedia [en.wikipedia.org]
• 10. Carbon monoxide (data page) - Wikipedia [en.wikipedia.org]
• 11. chim.lu [chim.lu]
• 12. Water (data page) - Wikipedia [en.wikipedia.org]
• 13. sarthaks.com [sarthaks.com]
• 14. Nonane [webbook.nist.gov]
• 15. Carbon monoxide [webbook.nist.gov]
• 16. Water [webbook.nist.gov]
• 17. Carbon dioxide [webbook.nist.gov]
• 18. Nonane - Wikipedia [en.wikipedia.org]
• 19. Carbon dioxide (data page) - Wikipedia [en.wikipedia.org]
• 20. Standard enthalpy of formation - Wikipedia [en.wikipedia.org]
• 21. Calculate standard molar entropy O2(g) from the following thermodynamic data at 300 K :4Cr(s)+3O2(g)→2Cr2O3(s),ΔG∘=−2093.4 kJ/mo1ΔHf∘Cr2O3(s)=−1129.05 kJ/moleSm∘Cr(s)=24 J/K moleSm∘Cr2O3(s)=81 J/K mole [infinitylearn.com]
• 22. How can the standard enthalpy of formation of CO be class 11 chemistry CBSE [vedantu.com]
• 23. atct.anl.gov [atct.anl.gov]
• 24. youtube.com [youtube.com]
• 25. homework.study.com [homework.study.com]
• 26. tutorchase.com [tutorchase.com]
• 27. Solved The standard molar entropy of O2 is 205.14 | Chegg.com [chegg.com]
• 28. homework.study.com [homework.study.com]

An In-Depth Toxicological and Safety Profile of n-Nonane Exposure

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

n-Nonane, a straight-chain alkane with the chemical formula C₉H₂₀, is a colorless liquid with a gasoline-like odor. It is a component of gasoline and other petroleum products and sees use as a solvent and in the manufacturing of various products.[1][2] This technical guide provides a comprehensive overview of the current toxicological data and safety profile of n-nonane exposure. The information is intended to support researchers, scientists, and drug development professionals in evaluating its potential risks. The toxicological profile of n-nonane is characterized by low to moderate acute toxicity, with the central nervous system being a primary target upon acute high-level exposure. While comprehensive long-term toxicity data is limited, existing studies suggest a relatively low order of chronic toxicity. This document summarizes key toxicological endpoints, details experimental methodologies for pivotal studies, and visualizes relevant biological pathways and workflows to provide a thorough understanding of the safety considerations associated with n-nonane.

Toxicological Data Summary

The toxicological effects of n-nonane have been evaluated through various routes of exposure, including oral, dermal, and inhalation. The following tables summarize the quantitative data from acute, subchronic, and other key toxicity studies.

Table 1: Acute Toxicity of n-Nonane

Exposure Route	Species	Test	Value	Reference
Oral	Rat	LD50	>5,000 mg/kg	[3]
Dermal	Rabbit	LD50	>2,000 mg/kg	[3]
Inhalation	Rat	LC50 (4h)	3,200 ppm	[3]

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%

Table 2: Subchronic Toxicity of n-Nonane

Exposure Route	Species	Duration	NOAEL	LOAEL	Effects Observed at LOAEL	Reference
Oral (gavage)	Rat (female)	90 days	1000 mg/kg/day	5000 mg/kg/day	Increased absolute and relative lung weight.	[4]
Oral (gavage)	Mouse (male)	90 days	1000 mg/kg/day	5000 mg/kg/day	Increased absolute and relative liver weights.	[4]
Inhalation	Rat (male)	13 weeks	590 ppm	1600 ppm	Suppression of weight gain and signs of toxic stress.	[4]

NOAEL: No-Observed-Adverse-Effect Level; LOAEL: Lowest-Observed-Adverse-Effect Level

Table 3: Other Toxicological Data

Endpoint	Species	Result	Reference
Skin Irritation	Rabbit	Irritating	[2]
Eye Irritation	Rabbit	Irritating	[2]

Detailed Toxicological Profile

Acute Toxicity

n-Nonane exhibits low acute toxicity via the oral and dermal routes.[3] Inhalation of high concentrations can cause central nervous system (CNS) depression, with symptoms including dizziness, lightheadedness, and incoordination.[5] It is also irritating to the skin, eyes, and respiratory tract.[2][5]

Chronic Toxicity and Carcinogenicity

Reproductive and Developmental Toxicity

Data from a combined repeated dose toxicity study with a reproduction/developmental toxicity screening test (following OECD Guideline 422) on a substance group including C9-C12 n-alkanes indicated a NOAEL for reproductive and developmental toxicity of 1000 mg/kg/day.[6] A one-generation reproductive toxicity study on a similar hydrocarbon mixture found a reproductive NOAEL of >= 1500 mg/kg/day for females and >= 3000 mg/kg/day for males, with a fetal NOAEL of 750 mg/kg/day based on decreased body weight.[6] These data suggest that n-nonane is not expected to be a reproductive toxicant at doses that do not cause parental toxicity.[6]

Genotoxicity

Specific genotoxicity data for n-nonane from standardized assays like the Ames test, in vivo micronucleus assay, or in vitro chromosomal aberration assay are not widely available in the reviewed literature. However, based on its chemical structure as a simple alkane, significant genotoxic activity is generally not anticipated.

Toxicokinetics

n-Nonane is absorbed following inhalation, oral, and dermal exposure. Due to its lipophilic nature, it is expected to distribute to fatty tissues. Metabolism of n-nonane in human liver microsomes has been shown to be mediated by cytochrome P450 enzymes.[7]

Experimental Protocols

Detailed methodologies for key toxicological assessments are based on internationally recognized guidelines, primarily from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (as per OECD Guideline 423: Acute Toxic Class Method)

• Principle: This method uses a stepwise procedure with a small number of animals per step to classify a substance into a toxicity class based on the observed mortality.

• Test Animals: Typically, young adult rats of a single sex (usually females) are used.

• Procedure: A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight). A group of three animals is dosed at the selected starting dose. The outcome (number of mortalities within a specified period) determines the next step:

  • If mortality is observed in two or three animals, the test is stopped, and the substance is classified.

  • If one animal dies, another group of three is dosed at the same level.

  • If no animals die, the next higher fixed dose level is administered to a new group of three animals.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days. A gross necropsy is performed on all animals at the end of the study.

Subchronic Inhalation Toxicity (as per OECD Guideline 413: 90-day Inhalation Study)

• Principle: To characterize the toxicity of a substance following repeated inhalation exposure over a 90-day period.

• Test Animals: Typically, young adult rats are used, with an equal number of males and females per group.

• Procedure: At least three concentration levels and a control group are used. Animals are exposed for 6 hours per day, 5 days per week, for 13 weeks. The test atmosphere is generated and monitored to ensure a stable and uniform concentration.

• Observations: Daily observations for clinical signs of toxicity are performed. Body weight and food consumption are measured weekly. Hematology, clinical biochemistry, and urinalysis are conducted at termination. A full histopathological examination of organs and tissues is performed.

Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test (as per OECD Guideline 422)

• Principle: This screening study provides information on general systemic toxicity as well as potential effects on male and female reproductive performance and the development of offspring.

• Test Animals: Typically, rats are used, with multiple dose groups and a control group.

• Procedure: The test substance is administered daily by an appropriate route (e.g., oral gavage) to males for at least four weeks (including a two-week pre-mating period) and to females for two weeks prior to mating, during mating, gestation, and lactation.

• Observations: In addition to the observations in a standard repeated dose study, reproductive parameters such as mating performance, fertility, gestation length, and litter size are recorded. Offspring are examined for viability, growth, and any abnormalities. Histopathology of reproductive organs is a key endpoint.[6]

Visualizations

Experimental Workflows

Workflow for Acute Oral Toxicity Testing.

Workflow for a 90-Day Inhalation Toxicity Study.

Signaling Pathways

While specific signaling pathways for n-nonane toxicity are not extensively detailed in the literature, its primary effect on the central nervous system at high concentrations suggests interference with neuronal signaling. For many volatile organic compounds, neuroinflammation is a potential mechanism of toxicity.

A hypothesized signaling pathway for n-nonane-induced neurotoxicity.

Safety Profile and Risk Management

Occupational Exposure Limits

Several organizations have established occupational exposure limits for n-nonane to protect workers from its potential health effects.

Table 4: Occupational Exposure Limits for n-Nonane

Organization	Limit	Value
ACGIH	TLV-TWA (8-hr)	200 ppm
NIOSH	REL-TWA (10-hr)	200 ppm (1050 mg/m³)
OSHA	PEL-TWA (8-hr)	Not established

ACGIH: American Conference of Governmental Industrial Hygienists; TLV-TWA: Threshold Limit Value - Time-Weighted Average; NIOSH: National Institute for Occupational Safety and Health; REL-TWA: Recommended Exposure Limit - Time-Weighted Average; OSHA: Occupational Safety and Health Administration; PEL-TWA: Permissible Exposure Limit - Time-Weighted Average.[7]

Handling and Safety Precautions

Given its flammability and potential for irritation and CNS effects, appropriate safety measures should be implemented when handling n-nonane. These include:

• Ventilation: Use in a well-ventilated area to maintain airborne concentrations below occupational exposure limits.

• Personal Protective Equipment (PPE): Wear appropriate gloves, safety glasses, and, if ventilation is inadequate, respiratory protection.

• Fire Safety: Keep away from heat, sparks, and open flames. Use non-sparking tools.

Conclusion

The available toxicological data for n-nonane indicate a low to moderate hazard profile. Acute toxicity is low, with the primary concerns being CNS depression at high concentrations and irritation. Subchronic studies have established NOAELs for oral and inhalation routes. While comprehensive data on chronic toxicity, carcinogenicity, and genotoxicity are limited, the existing information does not suggest a significant concern for these endpoints. Reproductive and developmental toxicity screening studies also indicate a low potential for adverse effects in the absence of maternal toxicity. Further research, particularly long-term studies and a full battery of genotoxicity tests, would provide a more complete understanding of the safety profile of n-nonane. In the meantime, adherence to established occupational exposure limits and proper handling procedures are essential for minimizing potential risks associated with its use.

References

• 1. tceq.texas.gov [tceq.texas.gov]
• 2. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 5. nj.gov [nj.gov]
• 6. Registration Dossier - ECHA [echa.europa.eu]
• 7. NONANE | Occupational Safety and Health Administration [osha.gov]

An In-depth Technical Guide on the Environmental Impact and Degradation Pathways of Nonane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nonane (C₉H₂₀), a straight-chain alkane, is a component of various industrial products, including fuels and solvents. Its release into the environment necessitates a thorough understanding of its environmental fate, ecotoxicity, and degradation mechanisms. This technical guide provides a comprehensive overview of the current scientific knowledge regarding the environmental impact and degradation pathways of nonane. It covers its physicochemical properties, behavior in different environmental compartments, and ecotoxicological effects on aquatic organisms. Detailed descriptions of aerobic and anaerobic degradation pathways are provided, along with experimental protocols for their investigation. All quantitative data is summarized in structured tables, and key pathways and workflows are visualized through diagrams to facilitate a deeper understanding for researchers, scientists, and professionals in drug development who may encounter this compound in their work.

Physicochemical Properties and Environmental Fate of Nonane

Nonane is a colorless, flammable liquid with a gasoline-like odor. Its environmental behavior is largely governed by its physical and chemical properties, which are summarized in Table 1.

Table 1: Physicochemical Properties of n-Nonane

Property	Value	Reference
Molecular Formula	C₉H₂₀	[1]
Molar Mass	128.25 g/mol	[1]
Boiling Point	150.8 °C	[1]
Melting Point	-53.5 °C	[1]
Flash Point	31 °C	[1]
Water Solubility	< 1 mg/L at 20 °C	[1]
Vapor Pressure	4.9 mmHg at 25 °C	[1]
log Kₒw (Octanol-Water Partition Coefficient)	5.65	[1]

Due to its low water solubility and high vapor pressure, nonane released into the environment is expected to predominantly volatilize into the atmosphere.[2] In the atmosphere, it undergoes photochemical oxidation reactions, primarily initiated by hydroxyl (OH) radicals.[2][3] In soil, volatilization and adsorption to soil organic matter are expected to be the most significant fate processes, although biodegradation can also occur.[4] In aquatic environments, volatilization is also a key removal mechanism. Nonane is classified as very toxic to aquatic life with long-lasting effects.[5][6]

Ecotoxicity of Nonane

Nonane exhibits toxicity to aquatic organisms. The available ecotoxicity data are summarized in Table 2. It is classified as causing long-lasting harmful effects to aquatic life.[7]

Table 2: Ecotoxicological Data for n-Nonane

Trophic Level	Species	Endpoint	Value (mg/L)	Exposure Time	Reference
Fish	Oncorhynchus mykiss (Rainbow Trout)	96-h LC₅₀	0.917	96 hours	[1]
Fish	Not specified	28-d NOELR	0.252	28 days	[5]
Invertebrate	Aquatic invertebrates	48-h EC₅₀	0.2	48 hours	[5]
Invertebrate	Aquatic invertebrates	21-d EL₅₀	1.6	21 days	[5]
Invertebrate	Aquatic invertebrates	21-d EC₅₀	0.23	21 days	[5]
Invertebrate	Aquatic invertebrates	21-d LOEC	0.32	21 days	[5]

LC₅₀: Lethal concentration that kills 50% of the test population. EC₅₀: Effective concentration that causes a response in 50% of the test population (e.g., immobilization). NOELR: No Observed Effect Loading Rate. EL₅₀: Effective Loading rate causing a 50% effect. LOEC: Lowest Observed Effect Concentration.

Degradation Pathways of Nonane

Nonane is subject to degradation in the environment through both abiotic and biotic processes. It is considered to be readily biodegradable.[5]

Abiotic Degradation: Atmospheric Oxidation

In the atmosphere, the primary degradation pathway for nonane is through reaction with photochemically produced hydroxyl radicals (•OH). This reaction initiates a cascade of oxidation events that ultimately lead to the formation of carbon dioxide, water, and other smaller organic molecules. The estimated atmospheric half-life of nonane is relatively short, indicating that it does not persist in the air.

The initial reaction involves the abstraction of a hydrogen atom from the nonane molecule by a hydroxyl radical, forming a nonyl radical (C₉H₁₉•) and a water molecule. The nonyl radical then rapidly reacts with molecular oxygen (O₂) to form a nonyl peroxy radical (C₉H₁₉OO•).

Diagram 1: Initial steps of atmospheric oxidation of nonane.

Biotic Degradation

Microorganisms play a crucial role in the degradation of nonane in soil and water. The process can occur under both aerobic and anaerobic conditions, with different enzymatic pathways involved.

Under aerobic conditions, the primary mechanism for n-alkane degradation is initiated by monooxygenase enzymes.[8] These enzymes hydroxylate the terminal methyl group of nonane to produce 1-nonanol. The alcohol is then further oxidized to nonanal by alcohol dehydrogenase and subsequently to nonanoic acid by aldehyde dehydrogenase. Nonanoic acid is then activated to its coenzyme A (CoA) ester, nonanoyl-CoA, which can enter the β-oxidation pathway for fatty acids. This process sequentially shortens the carbon chain, generating acetyl-CoA, which can then enter the tricarboxylic acid (TCA) cycle for energy production and biomass synthesis.[8][9]

Diagram 2: Aerobic degradation pathway of n-nonane.

In the absence of oxygen, certain anaerobic bacteria can degrade n-alkanes. Two primary mechanisms have been identified for the initial activation of alkanes: fumarate addition and carboxylation.[8]

In the fumarate addition pathway , a carbon atom of the nonane molecule (often the sub-terminal C2) is added to the double bond of a fumarate molecule. This reaction is catalyzed by a glycyl radical enzyme, (1-methylalkyl)succinate synthase. The resulting alkylsuccinate is then further metabolized through a modified β-oxidation pathway.[10]

The carboxylation pathway involves the addition of a carboxyl group to the alkane, though this mechanism is less commonly described for alkanes like nonane.

Diagram 3: Anaerobic degradation of n-nonane via fumarate addition.

Experimental Protocols

Aquatic Ecotoxicity Testing

Standardized OECD guidelines are followed to assess the ecotoxicity of nonane.

• Acute Immobilization Test with Daphnia magna (OECD 202): Young daphnids (less than 24 hours old) are exposed to a range of nonane concentrations for 48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours. The EC₅₀, the concentration at which 50% of the daphnids are immobilized, is then calculated.[11]

• Alga, Growth Inhibition Test (OECD 201): Cultures of a freshwater green alga, such as Pseudokirchneriella subcapitata, are exposed to various concentrations of nonane for 72 hours. The inhibition of algal growth is measured by cell counts or another biomass surrogate. The EC₅₀ for growth inhibition is determined.[12]

• Fish, Acute Toxicity Test (OECD 203): A fish species, such as rainbow trout (Oncorhynchus mykiss), is exposed to a series of nonane concentrations for 96 hours. Mortality is recorded, and the LC₅₀ is calculated.

Diagram 4: General workflow for aquatic toxicity testing.

Biodegradation Assessment

• Ready Biodegradability (OECD 301): A suite of methods can be used to assess the ready biodegradability of nonane in an aerobic aqueous medium. For example, in the Closed Bottle Test (OECD 301D), a solution of nonane in a mineral medium is inoculated with microorganisms and incubated in the dark. The depletion of dissolved oxygen is measured over 28 days and compared to the theoretical oxygen demand to determine the percentage of biodegradation. A substance is considered readily biodegradable if it reaches a certain percentage of degradation within a 10-day window.[13]

• Soil Microcosm Studies: To study biodegradation in soil, a soil sample can be spiked with nonane and incubated under controlled conditions (temperature, moisture). The concentration of nonane and its potential metabolites can be monitored over time using gas chromatography-mass spectrometry (GC-MS). The rate of degradation can be determined, and by using ¹⁴C-labeled nonane, the mineralization to ¹⁴CO₂ can be quantified.

Analytical Methods for Metabolite Identification

The identification of degradation products is crucial for elucidating the metabolic pathways.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary technique for separating and identifying volatile and semi-volatile organic compounds. Samples from degradation experiments are extracted, and the components are separated based on their boiling points and polarity in the GC column. The mass spectrometer then fragments the molecules and provides a mass spectrum, which can be used to identify the structure of the metabolites.[14][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed structural information about molecules in solution. It is particularly useful for unambiguously identifying the structure of unknown metabolites that have been isolated and purified.[16][17]

Conclusion

Nonane is a substance that can enter the environment through various industrial applications. While it is expected to volatilize and degrade relatively quickly in the atmosphere, its low water solubility and toxicity to aquatic organisms warrant careful consideration of its environmental impact. Nonane is readily biodegradable under aerobic conditions, with the terminal oxidation pathway being the primary mechanism. Anaerobic degradation is also possible through mechanisms such as fumarate addition. Standardized experimental protocols are available to assess its ecotoxicity and biodegradability. This guide provides a foundational understanding for professionals who may need to evaluate the environmental risks associated with nonane. Further research into the specific biodegradation rates under various environmental conditions and the identification of a complete profile of degradation intermediates would further enhance our understanding of the environmental fate of this compound.

References

• 1. Canadian Categorization Results - Chemical [canadachemicals.oecd.org]
• 2. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 3. tceq.texas.gov [tceq.texas.gov]
• 4. researchgate.net [researchgate.net]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. hpc-standards.com [hpc-standards.com]
• 8. Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. vegahub.eu [vegahub.eu]
• 12. Registration Dossier - ECHA [echa.europa.eu]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Analytical strategies for identifying drug metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Emerging new strategies for successful metabolite identification in metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. dda.creative-bioarray.com [dda.creative-bioarray.com]

Nonane as a Volatile Organic Compound in Atmospheric Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonane (C9H20) is a straight-chain alkane that is a significant component of the complex mixture of volatile organic compounds (VOCs) present in the Earth's atmosphere.[1] As a constituent of petroleum distillates like kerosene and diesel fuel, nonane is released into the atmosphere from both anthropogenic and natural sources.[1][2] Its presence in the atmosphere is of considerable interest to researchers and scientists due to its role in photochemical smog formation, its contribution to the production of secondary organic aerosols (SOAs), and its overall impact on atmospheric chemistry and air quality.[3][4][5] This technical guide provides an in-depth overview of nonane as a VOC in atmospheric studies, focusing on its properties, sources, atmospheric fate, and the experimental methodologies used to study it.

Physicochemical Properties and Atmospheric Significance

Nonane is a colorless liquid with a gasoline-like odor.[2][6] Its physical and chemical properties, summarized in Table 1, govern its behavior in the atmosphere. With a relatively high vapor pressure, it exists predominantly in the gas phase in the ambient atmosphere.[6] The atmospheric chemistry of nonane is primarily dictated by its reaction with the hydroxyl radical (OH), the main daytime oxidant in the troposphere.[6][7] This reaction initiates a cascade of chemical transformations that contribute to the formation of ozone and secondary organic aerosols.[8][9]

Table 1: Physical and Chemical Properties of n-Nonane

Property	Value	Reference
Chemical Formula	C9H20	[6]
Molar Mass	128.25 g/mol	[6]
Boiling Point	150.8 °C	[6]
Melting Point	-53.5 °C	[6]
Vapor Pressure	4.45 mmHg at 25 °C	[6]
Water Solubility	0.220 mg/L at 25 °C	[6]
Henry's Law Constant	1.7 nmol Pa⁻¹ kg⁻¹	[1]
OH Radical Reaction Rate Constant	1.02 x 10⁻¹¹ to 1.13 x 10⁻¹¹ cm³ molecule⁻¹ s⁻¹ at 298 K	[6][7]
Atmospheric Half-Life	~1.7 days (assuming [OH] = 5 x 10⁵ radicals/cm³)	[6]

Sources and Emissions

The primary sources of nonane in the atmosphere are anthropogenic, stemming from the combustion and evaporation of fossil fuels.[10] Key emission sources include:

• Vehicular Emissions: Nonane is a component of gasoline and diesel exhaust.[11][12][13] Emission rates from vehicles can vary significantly depending on the vehicle type, age, fuel, and operating conditions such as speed and acceleration.[11][14]

• Industrial Processes: Petroleum refining and the use of solvents in various industrial applications release nonane into the atmosphere.[2][10]

• Fuel Evaporation: Evaporative emissions from fuel storage and distribution systems are another significant source.[2]

Natural sources of nonane also exist, with emissions from vegetation and forest fires, but these are generally considered to be minor compared to anthropogenic sources in urban and industrial areas.[10]

Table 2: Typical Atmospheric Concentrations of n-Nonane

Environment	Concentration Range	Reference
Urban (Athens, Greece)	0.5 - 2.7 ppbV	[6]
Urban (Zurich, Switzerland)	1.7 ppb	[6]
Urban (North Rhine-Westphalia, Germany)	0.17 - 1.2 µg/m³ (annual average)	[6]
Urban (Berlin, Germany)	0.56 - 0.77 µg/m³ (average)	[6]
Rural (Deuselbach, Germany)	< 0.01 ppb	[6]
Remote	Varies, generally low pptv levels	[15]

Atmospheric Chemistry and Impacts

Once in the atmosphere, nonane participates in a series of chemical reactions that have significant environmental consequences.

Tropospheric Ozone Formation

The reaction of nonane with the hydroxyl radical (OH) in the presence of nitrogen oxides (NOx) contributes to the formation of ground-level ozone, a key component of photochemical smog.[16][17][18] This process is a complex cycle of reactions, and the efficiency of a particular VOC in generating ozone is quantified by its Photochemical Ozone Creation Potential (POCP).[16][17] Alkanes like nonane are considered to be moderately efficient ozone producers on a multi-day timescale.[17][19]

Secondary Organic Aerosol (SOA) Formation

The oxidation of nonane leads to the formation of lower volatility products that can partition from the gas phase to the particle phase, contributing to the formation and growth of secondary organic aerosols (SOA).[8][9][20] SOA particles have significant impacts on climate by scattering and absorbing solar radiation and by acting as cloud condensation nuclei.[9] They also have adverse effects on human health.[4] Studies have shown that under high-NOx conditions, the SOA yield from the photooxidation of n-alkanes increases with increasing carbon number.[8]

Figure 1. Simplified atmospheric degradation pathway of nonane.

Experimental Methodologies

The study of nonane in the atmosphere requires sophisticated analytical techniques for its detection and quantification at trace levels, as well as controlled laboratory experiments to investigate its chemical transformations.

Measurement of Ambient Nonane Concentrations

A common and robust method for measuring nonane and other VOCs in ambient air is through collection on sorbent tubes followed by thermal desorption and analysis by gas chromatography (GC).[2][6][7][8]

Experimental Protocol: VOC Analysis using Sorbent Tubes and GC-MS/FID (based on EPA Method TO-17)

• Sampling:

  • Sorbent Tube Selection: Use multi-bed sorbent tubes packed with materials suitable for trapping a wide range of VOCs, including nonane (e.g., a combination of a weak sorbent like Tenax® TA and a stronger sorbent like Carbopack™ B).[2][6] The choice of sorbent depends on the target analytes.[2]

  • Sample Collection: Draw a known volume of ambient air through the sorbent tube using a calibrated personal sampling pump at a flow rate typically between 50 and 200 mL/min.[7] The total sample volume will depend on the expected concentration of nonane and the detection limits of the analytical instrument.

  • Field Blanks and Duplicates: Collect field blanks by uncapping and recapping a sorbent tube at the sampling site without drawing air through it.[7] Collect duplicate samples to assess precision.[7]

• Sample Storage and Transport:

  • After sampling, cap the sorbent tubes with diffusion-inhibiting caps and store them in a clean, airtight container.

  • Transport the samples to the laboratory for analysis, minimizing exposure to high temperatures and contamination.

• Analysis:

  • Thermal Desorption: Place the sorbent tube in a thermal desorber. The tube is heated (e.g., to 250-300 °C) while being purged with an inert carrier gas (e.g., helium) to release the trapped VOCs.[6][7] The desorbed analytes are cryogenically or sorbently focused into a narrow band before injection into the GC.

  • Gas Chromatography (GC): The focused analytes are injected onto a capillary GC column (e.g., a non-polar column like a DB-1 or equivalent). The GC oven temperature is programmed to separate the individual VOCs based on their boiling points and interactions with the column's stationary phase.

  • Detection:

    • Flame Ionization Detector (FID): Provides a response proportional to the number of carbon atoms in the molecule, making it suitable for quantification.[19]

    • Mass Spectrometer (MS): Provides positive identification of the compounds based on their mass spectra and allows for quantification using selected ion monitoring.[2]

  • Calibration: Prepare a multi-point calibration curve by analyzing certified gas standards containing a known concentration of nonane and other target VOCs. The standards are loaded onto clean sorbent tubes and analyzed using the same method as the field samples.

Figure 2. Generalized workflow for measuring atmospheric nonane.

Smog Chamber Studies

Smog chambers are large, controlled-environment reactors used to simulate atmospheric chemical processes.[11] They are essential for studying the formation of ozone and SOA from the oxidation of VOCs like nonane.

Experimental Protocol: SOA Formation from Nonane Photooxidation in a Smog Chamber

• Chamber Preparation:

  • Clean the smog chamber (typically a large Teflon bag or a metal chamber with a Teflon lining) by flushing it with purified air and/or exposing it to UV light to remove any residual reactive species.[11]

  • Introduce purified air with controlled relative humidity into the chamber.[9][11]

• Reactant Injection:

  • Inject a known concentration of nonane into the chamber. This can be done by evaporating a known mass of liquid nonane into a stream of purified air.

  • Introduce a source of hydroxyl radicals. A common method is the photolysis of a precursor such as methyl nitrite (CH3ONO) or hydrogen peroxide (H2O2) using UV lights that simulate the solar spectrum.

  • Inject a controlled concentration of nitrogen oxides (NOx) to simulate different atmospheric conditions (e.g., high-NOx for urban environments, low-NOx for rural environments).[8]

  • If studying seeded SOA formation, introduce seed aerosols (e.g., ammonium sulfate) of a known size and concentration.[9]

• Photooxidation:

  • Initiate the experiment by turning on the UV lights to start the photolysis of the OH precursor and the subsequent oxidation of nonane.

• Monitoring and Analysis:

  • Continuously monitor the concentrations of reactants (nonane, NOx) and gas-phase products using instruments such as a Gas Chromatograph with a Flame Ionization Detector (GC-FID) for hydrocarbons and chemiluminescence analyzers for NOx.

  • Monitor the formation and evolution of the aerosol phase using instruments like a Scanning Mobility Particle Sizer (SMPS) to measure the particle size distribution and number concentration, and an Aerosol Mass Spectrometer (AMS) to determine the chemical composition of the SOA.[9]

  • Collect filter samples of the SOA for offline chemical analysis.

• Data Analysis:

  • Calculate the SOA yield, which is defined as the mass of SOA formed divided by the mass of nonane reacted.[11]

  • Characterize the chemical composition of the gas-phase and particle-phase products to elucidate the reaction mechanisms.

Logical Relationships and Environmental Impact

The role of nonane in atmospheric studies can be summarized by the logical flow from its sources to its ultimate environmental impacts.

Figure 3. Sources, processes, and impacts of atmospheric nonane.

Conclusion

Nonane is a noteworthy volatile organic compound in the field of atmospheric science. Its ubiquitous presence, primarily from anthropogenic activities, and its role in the formation of harmful secondary pollutants like ozone and secondary organic aerosols, necessitate a thorough understanding of its atmospheric lifecycle. This guide has provided a technical overview of nonane, from its fundamental properties and sources to its complex atmospheric chemistry and the experimental methods used for its study. For researchers, scientists, and professionals in related fields, a comprehensive knowledge of nonane's behavior in the atmosphere is crucial for developing effective strategies to mitigate air pollution and protect human health and the environment.

References

• 1. ghgprotocol.org [ghgprotocol.org]
• 2. enthalpy.com [enthalpy.com]
• 3. epa.gov [epa.gov]
• 4. sj-admin.s3-us-west-2.amazonaws.com [sj-admin.s3-us-west-2.amazonaws.com]
• 5. epa.gov [epa.gov]
• 6. multimedia.3m.com [multimedia.3m.com]
• 7. epa.gov [epa.gov]
• 8. ACP - Phase state of secondary organic aerosol in chamber photo-oxidation of mixed precursors [acp.copernicus.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 12. epa.gov [epa.gov]
• 13. fluorocarbons.org [fluorocarbons.org]
• 14. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 15. lotusinstruments.com [lotusinstruments.com]
• 16. researchgate.net [researchgate.net]
• 17. aaqr.org [aaqr.org]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. cac.yorku.ca [cac.yorku.ca]
• 20. aurora.ajou.ac.kr [aurora.ajou.ac.kr]

A Technical Guide to the Spectroscopic Interpretation of n-Nonane

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for n-nonane (C9H20). It includes detailed experimental protocols and a structural elucidation based on the integrated interpretation of these spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of an organic molecule. For n-nonane, both ¹H and ¹³C NMR provide key structural information.

¹H NMR Spectroscopy

The ¹H NMR spectrum of n-nonane is characteristic of a simple straight-chain alkane. Due to the molecule's symmetry, the 20 protons give rise to only three distinct signals.

• ~0.88 ppm (triplet, 6H): This signal corresponds to the six protons of the two terminal methyl (CH₃) groups (C1 and C9). The signal is split into a triplet by the two adjacent methylene (CH₂) protons.

• ~1.26 ppm (multiplet, 12H): This large, overlapping signal represents the twelve protons of the six internal methylene (CH₂) groups (C3 through C8). The complex splitting pattern arises from coupling to adjacent methylene groups.

• ~1.30-1.35 ppm (multiplet, 2H): This signal can often be distinguished, albeit slightly downfield from the main methylene signal, and corresponds to the two protons on the C2 and C8 methylene groups, adjacent to the terminal methyl groups.

Table 1: ¹H NMR Spectral Data for n-Nonane

Chemical Shift (δ) ppm	Multiplicity	Integration (No. of H)	Assignment
~0.88	Triplet (t)	6H	2 x -CH₃ (C1, C9)

| ~1.26 | Multiplet (m) | 12H | 6 x -CH₂- (C3-C8) |

Note: Specific chemical shifts can vary slightly depending on the solvent and instrument frequency.[1][2][3]

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum of n-nonane shows five distinct signals for the nine carbon atoms, again due to molecular symmetry (C1=C9, C2=C8, C3=C7, C4=C6, C5).[4]

Table 2: ¹³C NMR Spectral Data for n-Nonane (in CDCl₃) [3]

Chemical Shift (δ) ppm	Carbon Assignment
~14.1	C1, C9
~22.7	C2, C8
~29.3	C4, C6
~31.9	C3, C7

| ~32.1 | C5 |

Note: The assignment of internal methylene carbons can be complex and may require advanced NMR techniques for unambiguous confirmation.

Experimental Protocol for NMR Spectroscopy

The following is a generalized procedure for acquiring NMR spectra of a liquid sample like n-nonane.

• Sample Preparation :

  • Accurately weigh approximately 5-10 mg of n-nonane for ¹H NMR (20-50 mg for ¹³C NMR) into a clean, dry vial.[5]

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) to the vial.[6][7] Common NMR solvents include deuterated chloroform, benzene, and acetone.[8][9]

  • Ensure the sample is fully dissolved.

  • Filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.[5][6] The final sample depth should be at least 4.5 cm.[5]

  • Cap the NMR tube and label it clearly.[6]

• Instrument Setup & Data Acquisition :

  • Insert the NMR tube into a spinner turbine and place it in the spectrometer's magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent. This corrects for any magnetic field drift.

  • "Shim" the magnetic field by adjusting the shim coils to maximize field homogeneity, resulting in sharp, symmetrical peaks.

  • For ¹³C NMR, tune the carbon probe to the correct frequency.[10]

  • Set acquisition parameters (e.g., number of scans, pulse width, relaxation delay). For quantitative ¹³C NMR, a longer relaxation delay (d1) is necessary.[11]

  • Acquire the spectrum.

• Data Processing :

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by referencing the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H, 77.16 ppm for ¹³C).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of protons.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to bond vibrations. The IR spectrum of n-nonane is simple, showing features characteristic of a saturated alkane.[12]

Interpretation of the IR Spectrum

• 2950-2850 cm⁻¹ (Strong, Sharp): These prominent peaks are due to the C-H stretching vibrations of the methyl (CH₃) and methylene (CH₂) groups.

• 1465 cm⁻¹ (Medium): This absorption corresponds to the scissoring (bending) vibration of the CH₂ groups.

• 1375 cm⁻¹ (Weak): This peak arises from the symmetrical bending ("umbrella") mode of the CH₃ groups.

• 722 cm⁻¹ (Weak): A characteristic rocking vibration of long methylene chains (-(CH₂)n- where n ≥ 4). Its presence is a strong indicator of a long, unbranched alkyl chain.

Table 3: Key IR Absorptions for n-Nonane

Frequency (cm⁻¹)	Vibration Type	Assignment
~2955, ~2870	C-H Stretch	-CH₃
~2925, ~2855	C-H Stretch	-CH₂-
~1465	C-H Bend	-CH₂- (Scissoring)
~1375	C-H Bend	-CH₃ (Symmetrical)

| ~722 | C-H Rock | -(CH₂)n- |

Data obtained from neat liquid film analysis.[3][13]

Experimental Protocol for IR Spectroscopy (Neat Liquid)

This method is suitable for pure liquid compounds like n-nonane.[14][15]

• Sample Preparation :

  • Obtain two clean, dry salt plates (e.g., NaCl or KBr) from a desiccator. Water should never be used as it will dissolve the plates.[16] If necessary, clean the plates with a small amount of a dry solvent like acetone and wipe with a soft tissue.[14]

  • Using a pipette, place one or two drops of n-nonane onto the center of one salt plate.[14]

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film between the plates.[14]

• Data Acquisition :

  • Place the "sandwich" of salt plates into the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment first. This allows the instrument to subtract signals from atmospheric CO₂ and water vapor.[17]

  • Acquire the sample spectrum.

• Post-Acquisition :

  • Clean the salt plates thoroughly with a dry solvent (e.g., acetone) and return them to the desiccator to protect them from moisture.[17]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For n-nonane, electron ionization (EI) is typically used, which causes extensive fragmentation.

Interpretation of the Mass Spectrum

The mass spectrum of n-nonane displays a small molecular ion peak and a series of fragment ions corresponding to the loss of alkyl radicals.[18]

• m/z 128 (Molecular Ion, M⁺): This peak corresponds to the intact n-nonane molecule and confirms its molecular weight of 128.26 g/mol .[19] For straight-chain alkanes, the molecular ion peak is often of low intensity but is typically the largest in its isomer series.[20]

• Fragmentation Pattern: The fragmentation of n-nonane occurs via cleavage of C-C bonds, generating a series of carbocations that differ by 14 Da (-CH₂-). The most abundant peaks are typically small, stable carbocations.

• Key Fragments (m/z):

  • m/z 113: [M - CH₃]⁺

  • m/z 99: [M - C₂H₅]⁺

  • m/z 85: [M - C₃H₇]⁺

  • m/z 71: [M - C₄H₉]⁺

  • m/z 57: [M - C₅H₁₁]⁺ (Often the base peak)

  • m/z 43: [M - C₆H₁₃]⁺ (Also a very abundant peak)

Table 4: Major Fragments in the Mass Spectrum of n-Nonane [20][21]

m/z Value	Proposed Fragment
128	[C₉H₂₀]⁺ (Molecular Ion)
85	[C₆H₁₃]⁺
71	[C₅H₁₁]⁺
57	[C₄H₉]⁺

| 43 | [C₃H₇]⁺ |

Experimental Protocol for Mass Spectrometry (Electron Ionization)

• Instrument Preparation :

  • Tune and calibrate the mass spectrometer according to the manufacturer's protocol, typically using a known calibration compound. This ensures mass accuracy and resolution.[22]

  • Acquire a background spectrum to identify and subtract any column bleed or contaminants.

• Sample Introduction :

  • For a volatile liquid like n-nonane, it is typically introduced via Gas Chromatography (GC-MS) or a direct insertion probe.

  • In GC-MS, a dilute solution of n-nonane is injected into the GC, where it is vaporized and separated from the solvent before entering the mass spectrometer's ion source.

• Ionization and Analysis :

  • In the ion source, the gaseous n-nonane molecules are bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

  • The resulting positive ions are accelerated into the mass analyzer (e.g., quadrupole, time-of-flight).

  • The analyzer separates the ions based on their mass-to-charge ratio (m/z).

  • The detector records the abundance of each ion, generating the mass spectrum.

Integrated Spectral Interpretation

By combining the information from all three spectroscopic techniques, the structure of n-nonane can be unambiguously confirmed.

References

• 1. N-NONANE(111-84-2) 1H NMR spectrum [chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]
• 3. Page loading... [wap.guidechem.com]
• 4. N-NONANE(111-84-2) 13C NMR [m.chemicalbook.com]
• 5. How to make an NMR sample [chem.ch.huji.ac.il]
• 6. sites.bu.edu [sites.bu.edu]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. How To [chem.rochester.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.uiowa.edu [chem.uiowa.edu]
• 11. sc.edu [sc.edu]
• 12. N-NONANE(111-84-2) IR Spectrum [chemicalbook.com]
• 13. Nonane [webbook.nist.gov]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. ursinus.edu [ursinus.edu]
• 16. IR in the Liquid Phase and Neat Samples [websites.umich.edu]
• 17. youtube.com [youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. Nonane [webbook.nist.gov]
• 20. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 21. N-NONANE(111-84-2) MS spectrum [chemicalbook.com]
• 22. rsc.org [rsc.org]

The Genesis of Alkanes: A Technical Guide to the Historical Context and Discovery of the Homologous Series, Including Nonane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The alkane homologous series, the foundational backbone of organic chemistry, represents the simplest class of hydrocarbons, consisting solely of carbon and hydrogen atoms linked by single bonds. Their systematic study in the 19th century was a cornerstone in the transition from vitalism to the structural theory of organic compounds, paving the way for the rational design and synthesis of complex molecules, a practice that underpins modern drug development. This technical guide provides an in-depth exploration of the historical context surrounding the discovery and characterization of the alkane series, with a specific focus on nonane, a representative member of this foundational group. We will delve into the key experimental protocols that enabled these discoveries and present quantitative data for the initial members of the series.

Historical Context: From Vitalism to a Systematic Science

In the early 19th century, the field of chemistry was broadly divided into the study of inorganic substances, derived from non-living sources, and organic compounds, which were believed to originate exclusively from living organisms and to be imbued with a "vital force."[1] This theory of vitalism posited that organic compounds could not be synthesized from their constituent elements in the laboratory.

A significant blow to this theory came in 1828 when Friedrich Wöhler synthesized urea, an organic compound found in urine, by heating ammonium cyanate, an inorganic salt. This landmark achievement demonstrated that organic compounds could be created from inorganic starting materials, challenging the necessity of a "vital force."

The subsequent decades witnessed a flourishing of organic chemistry, driven by the development of new analytical techniques. Chemists such as Antoine Lavoisier, Joseph Louis Gay-Lussac, Jöns Jacob Berzelius, and most notably Justus von Liebig, pioneered methods for the elemental analysis of organic compounds.[1][2] Liebig's improved combustion analysis, in particular, became a standardized and routine procedure, allowing for the accurate determination of the empirical formulas of organic substances.[3][4]

This analytical prowess, combined with the burgeoning concept of chemical structure, led to the recognition of patterns among organic compounds. In 1843, the French chemist Charles Gerhardt proposed the concept of "homologous series," grouping compounds with similar chemical properties where successive members differ by a constant structural unit, the methylene group (-CH₂-).[5] This laid the groundwork for a systematic classification of organic compounds, including the alkanes.

The development of a systematic nomenclature was another critical step. In 1865, August Wilhelm von Hofmann suggested a system for naming hydrocarbons that, with modifications, was later adopted by the Geneva Congress in 1892, forming the basis of the modern IUPAC nomenclature.[6]

The Alkane Series: A Homologous Progression

Alkanes, also known historically as paraffins (from the Latin parum affinis, meaning "little affinity," due to their low reactivity), are saturated hydrocarbons with the general formula CnH2n+2.[7] The systematic investigation of this series, particularly through the fractional distillation of petroleum and coal tar, allowed for the isolation and characterization of its initial members.

Quantitative Data of the First Ten n-Alkanes

The physical properties of the straight-chain alkanes show a clear and predictable trend as the carbon chain length increases, a direct consequence of the increasing strength of intermolecular van der Waals forces. The following table summarizes key quantitative data for the first ten members of the n-alkane series.

Name	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density at 20°C (g/mL)
Methane	CH₄	16.04	-182.5	-161.5	0.000656
Ethane	C₂H₆	30.07	-183.3	-88.6	0.00126
Propane	C₃H₈	44.10	-187.7	-42.1	0.00183
Butane	C₄H₁₀	58.12	-138.3	-0.5	0.00248
Pentane	C₅H₁₂	72.15	-129.7	36.1	0.626
Hexane	C₆H₁₄	86.18	-95.3	68.7	0.659
Heptane	C₇H₁₆	100.20	-90.6	98.4	0.684
Octane	C₈H₁₈	114.23	-56.8	125.7	0.703
Nonane	C₉H₂₀	128.26	-53.5	150.8	0.718
Decane	C₁₀H₂₂	142.28	-29.7	174.1	0.730

The Discovery and Synthesis of Nonane

The discovery of nonane is not attributed to a single individual but rather emerged from the systematic investigations of hydrocarbons in the latter half of the 19th century. As chemists isolated and characterized the lower-boiling alkanes from natural sources like petroleum, the existence of higher homologues was predicted and subsequently confirmed through synthesis.

While the precise first synthesis is not definitively documented, a plausible and historically significant method would have been the Friedel-Crafts reaction, discovered by Charles Friedel and James Mason Crafts in 1877.[6][8] This reaction involves the alkylation of an aromatic compound, but variations could be adapted for the coupling of alkyl halides.

Another historically relevant method for the synthesis of alkanes was the decarboxylation of fatty acids. Nonane (C₉H₂₀) could be prepared from pelargonic acid (nonanoic acid, C₉H₁₈O₂), a naturally occurring nine-carbon fatty acid.[9]

Experimental Protocols of the 19th Century

The characterization of the alkane series relied on two primary experimental techniques of the era: fractional distillation for separation and elemental analysis for the determination of empirical formulas.

Fractional Distillation of Hydrocarbons

Objective: To separate a mixture of liquid hydrocarbons with different boiling points.

Apparatus:

• A retort or distillation flask, typically made of glass.

• A fractionating column, which in its early forms could be a simple long, wide tube, sometimes packed with glass beads or other materials to increase the surface area for condensation and re-vaporization.

• A condenser, often a Liebig condenser, consisting of a straight inner tube through which the vapor passes, surrounded by an outer jacket through which cold water circulates.

• A receiving flask to collect the distillate.

• A heat source, such as a charcoal furnace or a gas burner.

• A thermometer to monitor the temperature of the vapor.

Procedure:

• The crude hydrocarbon mixture is placed in the distillation flask.

• The apparatus is assembled, ensuring all connections are secure. The thermometer bulb is positioned so that its top is level with the side arm leading to the condenser.

• Cooling water is passed through the outer jacket of the condenser.

• The distillation flask is gently heated.

• As the mixture boils, the vapor rises into the fractionating column.

• The vapor undergoes a series of condensations and re-vaporizations on the surfaces within the column, enriching the vapor with the more volatile component (the alkane with the lower boiling point).

• The vapor of the most volatile component eventually reaches the top of the column and passes into the condenser.

• In the condenser, the vapor is cooled and condenses back into a liquid.

• The liquid distillate is collected in the receiving flask.

• The temperature is monitored, and fractions are collected over specific temperature ranges, corresponding to the boiling points of the different alkanes.

Liebig's Method of Elemental Analysis

Objective: To determine the mass percentages of carbon and hydrogen in an organic compound.

Apparatus:

• A combustion tube made of hard glass.

• A charcoal furnace to heat the combustion tube.

• A series of absorption tubes:

  • A U-tube filled with anhydrous calcium chloride to absorb water.

  • A "Kaliapparat," a five-bulbed apparatus designed by Liebig, filled with a concentrated solution of potassium hydroxide to absorb carbon dioxide.

• A source of dry oxygen or air.

Procedure:

• A precisely weighed sample of the organic compound is placed in a small porcelain or platinum "boat."

• The boat is placed inside the combustion tube, which is also packed with a large excess of copper(II) oxide, an oxidizing agent.

• The absorption tubes (calcium chloride and Kaliapparat) are weighed accurately.

• The apparatus is assembled, with the combustion tube connected to the absorption train.

• The combustion tube is heated strongly in the furnace.

• A stream of dry oxygen or air is passed through the tube.

• The organic compound combusts, and the carbon is converted to carbon dioxide, and the hydrogen is converted to water.

• The water vapor is absorbed by the calcium chloride, and the carbon dioxide is absorbed by the potassium hydroxide solution.

• After the combustion is complete, the absorption tubes are allowed to cool to room temperature and are weighed again.

• The increase in mass of the calcium chloride tube corresponds to the mass of water produced, and the increase in mass of the Kaliapparat corresponds to the mass of carbon dioxide produced.

• From these masses, the masses of hydrogen and carbon in the original sample can be calculated, and thus the empirical formula of the compound can be determined.

Signaling Pathways and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the key conceptual developments in the early history of alkane chemistry.

References

• 1. homepages.uc.edu [homepages.uc.edu]
• 2. researchgate.net [researchgate.net]
• 3. Liebiganal [chem125-oyc.webspace.yale.edu]
• 4. Liebig — Beautiful Chemistry [beautifulchemistry.net]
• 5. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. thieme.de [thieme.de]
• 7. Charles Friedel and the Accidental Discovery of an Important Reaction - ChemistryViews [chemistryviews.org]
• 8. britannica.com [britannica.com]
• 9. Pelargonic acid - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

using n-nonane as a non-polar solvent in organic synthesis reactions

Application Notes and Protocols for n-Nonane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Nonane is a linear alkane hydrocarbon (C9H20) that serves as a non-polar solvent in various chemical processes.[1][2][3] Its chemical inertness, high boiling point, and ability to dissolve non-polar compounds make it a potential medium for specific organic synthesis applications.[1][4] This document provides an overview of the properties of n-nonane and explores its potential applications in organic synthesis, offering generalized protocols for reaction types where it may be a suitable solvent. It is important to note that while n-nonane is commercially available for synthesis purposes, specific and detailed experimental protocols for its use in a wide range of organic reactions are not extensively documented in publicly available scientific literature.[5] The protocols provided herein are general examples for reaction classes compatible with non-polar, high-boiling solvents and would require optimization for specific substrates and conditions.

Properties of n-Nonane

Understanding the physical and chemical properties of n-nonane is crucial for its effective use as a solvent in organic synthesis. These properties dictate the reaction conditions under which it can be used and its suitability for different reaction types.

1.1. Physical Properties

n-Nonane is a colorless liquid with a characteristic gasoline-like odor.[2] Its key physical properties are summarized in the table below. The high boiling point of n-nonane makes it suitable for reactions requiring elevated temperatures.

Property	Value	Reference(s)
Molecular Formula	C9H20	[2]
Molecular Weight	128.26 g/mol	[2]
Boiling Point	151 °C	[2]
Melting Point	-53 °C	[2]
Density	0.718 g/cm³ (at 20 °C)	[2]
Solubility in Water	Insoluble	[2]
Solubility in Organic Solvents	Soluble in non-polar solvents like ether and carbon tetrachloride.	[2]

1.2. Chemical Properties

As an alkane, n-nonane is relatively inert, consisting of only carbon-carbon and carbon-hydrogen single bonds. This lack of functional groups makes it a stable solvent that does not typically participate in reactions.[4] However, it can undergo free-radical chain reactions under specific conditions, such as in the presence of a radical initiator and at high temperatures.[4] Its non-polar nature makes it an excellent solvent for other non-polar and weakly polar molecules.[1]

Potential Applications in Organic Synthesis

Due to its properties, n-nonane can be considered as a solvent for several types of organic reactions, particularly those that require an inert, high-boiling, non-polar medium.

2.1. Free-Radical Polymerization

Free-radical polymerization is a chain reaction involving monomers with vinyl groups. The reaction is typically initiated by a radical initiator and proceeds via propagation and termination steps. Non-polar solvents are often used in these reactions to dissolve the monomer and the resulting polymer. The inert nature of n-nonane makes it a suitable candidate for such polymerizations, as it is unlikely to interfere with the radical chain process.

2.2. Wurtz Reaction

The Wurtz reaction is a coupling reaction where two alkyl halides react with sodium metal in an anhydrous solvent to form a new carbon-carbon bond, resulting in a higher alkane.[6] This reaction requires an inert solvent to prevent reaction with the highly reactive sodium metal and the organosodium intermediates. Ethers are commonly used, but a non-polar solvent like n-nonane could also be a suitable medium, especially for higher molecular weight alkyl halides.

2.3. High-Temperature Reactions

The high boiling point of n-nonane (151 °C) allows it to be used as a solvent for reactions that require sustained heating at elevated temperatures. This can be advantageous for reactions with high activation energies or for improving reaction rates. Examples of such reactions could include certain types of esterifications or decarboxylations, provided the reactants are sufficiently soluble in a non-polar medium.

Experimental Protocols (General)

The following are generalized protocols for reaction types where n-nonane could potentially be used as a solvent. These are not specific to n-nonane and should be adapted and optimized for the specific reaction being conducted.

3.1. General Protocol for Free-Radical Polymerization

This protocol describes a general setup for a free-radical polymerization of a vinyl monomer.

Materials:

• Vinyl monomer (e.g., styrene)

• Radical initiator (e.g., AIBN - azobisisobutyronitrile)

• n-Nonane (anhydrous)

• Reaction flask with a condenser and nitrogen inlet

• Magnetic stirrer and heating mantle

Procedure:

• To a clean, dry reaction flask, add the vinyl monomer and n-nonane.

• Purge the system with nitrogen for 15-30 minutes to remove oxygen, which can inhibit the polymerization.

• In a separate container, dissolve the radical initiator in a small amount of n-nonane.

• Heat the monomer solution to the desired reaction temperature (e.g., 60-80 °C for AIBN).

• Add the initiator solution to the reaction flask.

• Maintain the reaction at the set temperature with continuous stirring for the desired reaction time (typically several hours).

• Monitor the progress of the reaction by techniques such as gravimetry or spectroscopy.

• Upon completion, cool the reaction mixture and precipitate the polymer by adding it to a non-solvent (e.g., methanol).

• Filter and dry the polymer.

Caption: General workflow for free-radical polymerization.

3.2. General Protocol for Wurtz Reaction

This protocol outlines a general procedure for the Wurtz coupling of an alkyl halide.

Materials:

• Alkyl halide (e.g., 1-bromobutane)

• Sodium metal (finely cut pieces or dispersion)

• n-Nonane (anhydrous)

• Reaction flask with a condenser and dropping funnel

• Magnetic stirrer

Procedure:

• Ensure all glassware is thoroughly dried.

• To the reaction flask, add the sodium metal and anhydrous n-nonane under a nitrogen atmosphere.

• Heat the mixture to reflux with vigorous stirring to create a fine dispersion of sodium.

• In the dropping funnel, place a solution of the alkyl halide in anhydrous n-nonane.

• Add the alkyl halide solution dropwise to the refluxing sodium dispersion. The reaction is often exothermic.

• After the addition is complete, continue to reflux the mixture for a specified time to ensure complete reaction.

• Cool the reaction mixture to room temperature.

• Carefully quench any unreacted sodium by the slow addition of a proton source (e.g., ethanol).

• Work up the reaction mixture by adding water and separating the organic layer.

• Purify the product by distillation.

Caption: Logical relationship in the Wurtz reaction.

Safety and Handling

n-Nonane is a flammable liquid and should be handled with appropriate safety precautions.[2] Use in a well-ventilated area, away from ignition sources. Wear appropriate personal protective equipment, including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

n-Nonane presents itself as a viable, non-polar, high-boiling solvent for specific applications in organic synthesis. Its inert nature is advantageous for reactions involving highly reactive species, such as free radicals and organometallic intermediates. However, the limited availability of specific protocols in the literature suggests that its use is not widespread in academic research, or its applications are more common in industrial processes where procedures are often proprietary. The generalized protocols provided here offer a starting point for researchers interested in exploring the use of n-nonane as a solvent, with the understanding that significant optimization will likely be required.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. fiveable.me [fiveable.me]
• 5. researchgate.net [researchgate.net]
• 6. adichemistry.com [adichemistry.com]

Application of n-Nonane as an Internal Standard for Gas Chromatography

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

In quantitative gas chromatography (GC), the use of an internal standard (IS) is a critical technique for improving the accuracy and precision of analytical results. An internal standard is a compound of known concentration that is added to all samples, calibration standards, and quality controls.[1] By comparing the peak area of the analyte to the peak area of the internal standard, variations arising from sample preparation, injection volume inconsistencies, and instrument drift can be effectively minimized.[1] n-Nonane, a nine-carbon straight-chain alkane, serves as an excellent internal standard for the analysis of volatile organic compounds (VOCs), essential oils, and components in petroleum products due to its chemical inertness, volatility, and chromatographic behavior.[2]

Rationale for Selecting n-Nonane as an Internal Standard

Several key properties make n-nonane a suitable choice for an internal standard in the GC analysis of volatile compounds:

• Chemical Inertness: As a saturated hydrocarbon, n-nonane is chemically stable and unlikely to react with analytes or the sample matrix.

• Volatility: With a boiling point of 151 °C, n-nonane is sufficiently volatile for GC analysis and typically elutes in a region of the chromatogram that is free from common solvent peaks and many early-eluting analytes.

• Chromatographic Behavior: n-Nonane exhibits good peak shape on common non-polar and mid-polar GC columns, such as those with a 5% phenyl-methylpolysiloxane stationary phase.

• Commercial Availability: High-purity n-nonane (≥99.8%) is readily available.

• Non-Endogenous Nature: n-Nonane is not naturally present in many biological or environmental samples, which prevents interference with endogenous analytes.

Key Applications

n-Nonane is particularly effective as an internal standard in the following GC applications:

• Quantification of Volatile Organic Compounds (VOCs): Analysis of VOCs in environmental samples (air, water, soil) and biological matrices. In headspace GC-MS, an internal standard is crucial to control for the efficiency of the extraction from the sample matrix into the headspace.

• Analysis of Essential Oils: Determination of the concentration of terpenes and other volatile constituents in essential oils.

• Petroleum Product Analysis: Quantification of specific hydrocarbon components in gasoline and other fuel mixtures.

• Residual Solvent Analysis: While less common for this specific application, it can be used for certain classes of residual solvents in pharmaceuticals.

Experimental Protocols

The following protocols provide a general framework for the use of n-nonane as an internal standard. Specific parameters may need to be optimized based on the specific analytes, sample matrix, and available instrumentation.

Protocol 1: Quantitative Analysis of Terpenes in an Essential Oil Matrix

This protocol is designed for the quantification of volatile terpenes in an essential oil sample using GC with Flame Ionization Detection (GC-FID).

1. Materials and Reagents

• n-Nonane (analytical standard, ≥99.8% purity)

• Hexane (GC grade)

• Essential oil sample

• Volumetric flasks and micropipettes

2. Preparation of Internal Standard Stock Solution

• Accurately weigh approximately 100 mg of n-nonane into a 100 mL volumetric flask.

• Dissolve and dilute to the mark with hexane to create a stock solution of approximately 1 mg/mL.

• Store the stock solution in a tightly sealed vial at 4°C.

3. Preparation of Calibration Standards

• Prepare a series of calibration standards containing the target terpene analytes at concentrations spanning the expected sample range (e.g., 10, 25, 50, 100, 250 µg/mL) in hexane.

• To each calibration standard, add a constant volume of the n-nonane internal standard stock solution to achieve a final IS concentration of approximately 50 µg/mL.

4. Sample Preparation

• Accurately weigh approximately 10 mg of the essential oil sample into a 10 mL volumetric flask.

• Add a constant volume of the n-nonane internal standard stock solution to achieve a final IS concentration of approximately 50 µg/mL.

• Dilute to the mark with hexane and mix thoroughly.

5. Gas Chromatography (GC-FID) Conditions

Parameter	Value
GC System	Agilent 6890N or equivalent with FID
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium or Hydrogen, constant flow at 1.2 mL/min
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1
Oven Temperature Program	Initial 50°C for 2 min, ramp at 5°C/min to 250°C, hold for 5 min
Detector Temperature	280°C
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (N2)	25 mL/min

6. Data Analysis

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for each calibration standard.

• Determine the concentration of the analytes in the sample by calculating the analyte to internal standard peak area ratio and using the calibration curve.

Protocol 2: Analysis of Benzene, Toluene, Ethylbenzene, and Xylenes (BTEX) in Water by Headspace GC-MS

This protocol is suitable for the trace-level analysis of volatile aromatic compounds in water samples.

1. Materials and Reagents

• n-Nonane (analytical standard, ≥99.8% purity)

• Methanol (purge and trap grade)

• Deionized water

• BTEX standard mix

• 20 mL headspace vials with PTFE/silicone septa

2. Preparation of Internal Standard Working Solution

• Prepare a stock solution of n-nonane in methanol at a concentration of 1 mg/mL.

• Dilute the stock solution with methanol to prepare a working solution of 10 µg/mL.

3. Sample and Standard Preparation

• For each sample and calibration standard, place 10 mL of the aqueous solution into a 20 mL headspace vial.

• Spike each vial with 10 µL of the 10 µg/mL n-nonane working solution to achieve a final concentration of 10 ng/mL.

• Immediately seal the vials.

4. Headspace GC-MS Conditions

Parameter	Value
Headspace Autosampler	Agilent G1888 or equivalent
Vial Equilibration Temp	80°C
Vial Equilibration Time	15 min
Loop Temperature	90°C
Transfer Line Temp	100°C
GC-MS System	Agilent 7890B GC with 5977A MSD or equivalent
Column	DB-624 (30 m x 0.25 mm, 1.4 µm film thickness) or equivalent
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injector Temperature	200°C
Oven Temperature Program	Initial 40°C for 3 min, ramp at 10°C/min to 220°C, hold for 2 min
MS Transfer Line Temp	230°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

5. Data Presentation

Table 1: Representative Retention Times and SIM Ions

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Benzene	~ 5.2	78	77, 51
Toluene	~ 7.8	91	92, 65
Ethylbenzene	~ 10.1	91	106, 77
m,p-Xylene	~ 10.3	91	106, 77
o-Xylene	~ 10.8	91	106, 77
n-Nonane (IS)	~ 12.5	57	43, 71

Mandatory Visualizations

Caption: Experimental workflow for quantitative analysis using n-nonane as an internal standard.

Caption: Logical relationship for quantification using an internal standard in GC analysis.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. researchgate.net [researchgate.net]

Application Note: Nonane as a Calibration Standard for Analytical Instrumentation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonane (n-nonane) is a linear alkane with the chemical formula C₉H₂₀.[1][2] It is a colorless liquid with a gasoline-like odor, and its well-defined physical and chemical properties make it an excellent candidate for use as a calibration standard in various analytical instruments.[3][4] High-purity nonane (≥99.5%) is readily available for analytical applications.[5] Its stability, predictable behavior, and defined chromatographic and mass spectrometric characteristics are crucial for ensuring the accuracy, precision, and reliability of analytical data.[3][6] This application note provides detailed protocols for the use of nonane as a calibration standard in analytical techniques such as Gas Chromatography (GC) and Mass Spectrometry (MS).

Key Applications

Nonane's primary roles as a calibration standard include:

• Gas Chromatography (GC):

  • Retention Time Calibration: Used to calibrate the retention time of analytes, aiding in compound identification.[7]

  • Retention Index Standard: A key component in hydrocarbon mixtures used to determine Kováts retention indices, which are valuable for comparing retention data across different systems and for preliminary identification of unknown compounds.[8]

  • Internal Standard: Employed in quantitative analysis to correct for variations in injection volume, sample loss during preparation, and instrument drift.[9]

• Mass Spectrometry (MS):

  • Mass Accuracy Calibration: The known mass-to-charge ratios (m/z) of its fragment ions can be used to calibrate the mass axis of a mass spectrometer.[10]

  • Tuning and Performance Validation: Used to tune the instrument and verify its performance, ensuring consistent sensitivity and resolution.[11]

Data Presentation

Quantitative data for nonane is summarized below for easy reference.

Table 1: Physicochemical Properties of n-Nonane

Property	Value	Reference
CAS Number	111-84-2	[3]
Molecular Formula	C₉H₂₀	[1][2][4]
Molecular Weight	128.26 g/mol	[3]
Boiling Point	~151 °C	[1][2]
Melting Point	~-53 °C	[1]
Density	~0.718 g/mL at 25 °C
Purity (Analytical Grade)	≥99.5% (GC)	[5]
Solubility	Insoluble in water; soluble in organic solvents like hexane and ethanol.	[2][3]

Table 2: Gas Chromatography Retention Time for n-Nonane

Column Stationary Phase	Retention Time (min)
(1) 100% Dimethylpolysiloxane	4.24
(2) 5% Phenyl-methylpolysiloxane	5.19
(3) 50% Phenyl-methylpolysiloxane	5.59
(4) 50% Trifluoropropyl-methylpolysiloxane	81.40
(5) 50% Cyanopropylphenyl-methylpolysiloxane	31.52
(6) Polyethylene Glycol	1.51
(7) 100% Dimethylpolysiloxane (alternative)	2.29
Data sourced from GL Sciences Inc. Retention Time Table and may vary based on specific instrument conditions.[12]

Table 3: Mass Spectrometry Data for n-Nonane (Electron Ionization, 70 eV)

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Putative Fragment
27	22.6	[C₂H₃]⁺
29	35.9	[C₂H₅]⁺
41	43.0	[C₃H₅]⁺
43	100.0	[C₃H₇]⁺
57	66.6	[C₄H₉]⁺
71	18.0	[C₅H₁₁]⁺
85	19.8	[C₆H₁₃]⁺
128	3.9	[C₉H₂₀]⁺ (Molecular Ion)
Data represents major fragments and their typical relative intensities. The base peak is at m/z 43.[13]

Experimental Protocols

Protocol 1: Preparation of a Nonane Stock Solution (1000 µg/mL)

Objective: To prepare a primary stock solution of nonane for creating calibration standards.

Materials:

• n-Nonane (analytical standard, ≥99.5% purity)[5]

• Hexane (GC grade or equivalent)[14]

• 100 mL Class A volumetric flask

• Micropipette or analytical balance

Procedure:

• Ensure the 100 mL volumetric flask is clean and dry.

• Volumetric Method: a. Calculate the volume of nonane needed. Using its density (0.718 g/mL), to get 100 mg (100,000 µg) of nonane, you will need approximately 139.3 µL. b. Using a calibrated micropipette, carefully transfer 139.3 µL of n-nonane into the volumetric flask.

• Gravimetric Method (Higher Accuracy): a. Place the volumetric flask on an analytical balance and tare it. b. Carefully add n-nonane dropwise until the balance reads 0.1000 g (100 mg). Record the exact weight.

• Dilute the nonane by adding hexane to the flask, filling it to about half its volume.

• Cap the flask and swirl gently to mix the solution thoroughly.

• Continue adding hexane until the bottom of the meniscus reaches the calibration mark on the neck of the flask.

• Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Label the flask clearly with the compound name, concentration (e.g., 1000 µg/mL or the exact concentration if weighed), solvent, and preparation date.

• Store the stock solution in a cool, dark place in a tightly sealed container.

Protocol 2: Preparation of Calibration Curve Standards

Objective: To create a series of standards with decreasing concentrations from the stock solution for generating a calibration curve.

Materials:

• Nonane stock solution (1000 µg/mL) from Protocol 1

• Hexane (GC grade)

• Set of 10 mL Class A volumetric flasks (e.g., 5 flasks)

• Calibrated micropipettes

Procedure (for 1, 5, 10, 25, 50 µg/mL standards):

• Label five 10 mL volumetric flasks with the desired final concentrations.

• Use the dilution equation (C₁V₁ = C₂V₂) to calculate the volume of stock solution needed for each standard.

  • For 50 µg/mL: (1000 µg/mL) * V₁ = (50 µg/mL) * 10 mL → V₁ = 0.5 mL (500 µL)

  • For 25 µg/mL: (1000 µg/mL) * V₁ = (25 µg/mL) * 10 mL → V₁ = 0.25 mL (250 µL)

  • For 10 µg/mL: (1000 µg/mL) * V₁ = (10 µg/mL) * 10 mL → V₁ = 0.1 mL (100 µL)

  • For 5 µg/mL: (1000 µg/mL) * V₁ = (5 µg/mL) * 10 mL → V₁ = 0.05 mL (50 µL)

  • For 1 µg/mL: (1000 µg/mL) * V₁ = (1 µg/mL) * 10 mL → V₁ = 0.01 mL (10 µL)

• Carefully pipette the calculated volume of the stock solution into the corresponding labeled volumetric flask.

• Dilute each standard to the 10 mL mark with hexane.

• Cap and invert each flask 15-20 times to ensure homogeneity.

• These standards are now ready for analysis to construct a calibration curve.

Protocol 3: Using Nonane as an Internal Standard (IS)

Objective: To use nonane to quantify an analyte in an unknown sample, correcting for analytical variations.

Procedure:

• Select Analyte: Choose an analyte that is chemically similar to nonane but well-resolved from it chromatographically. For this example, we will use Octane.[9]

• Prepare Standards: Prepare a series of calibration standards of your analyte (Octane) as in Protocol 2.

• Add Internal Standard: To each calibration standard and each unknown sample, add a precise and identical amount of nonane (the internal standard). For example, add 100 µL of a 100 µg/mL nonane solution to each 1 mL of standard/sample. The goal is to have a constant concentration of the IS in every vial.

• Analyze: Analyze all standards and samples by GC-MS or GC-FID.

• Construct Calibration Curve: a. For each standard, calculate the ratio of the peak area of the analyte (Octane) to the peak area of the internal standard (Nonane). b. Plot a graph of (Analyte Area / IS Area) on the y-axis versus the analyte concentration on the x-axis. This is your calibration curve.

• Quantify Unknown Sample: a. Calculate the (Analyte Area / IS Area) ratio from the chromatogram of the unknown sample. b. Use the calibration curve's linear equation (y = mx + c) to determine the concentration of the analyte in the unknown sample.[9]

Visualizations

Caption: Workflow for using nonane in an external calibration.

Caption: Preparation of calibration standards via serial dilution.

Caption: Workflow for internal standard calibration using nonane.

References

• 1. study.com [study.com]
• 2. eco.alfa-chemistry.com [eco.alfa-chemistry.com]
• 3. nbinno.com [nbinno.com]
• 4. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. labproinc.com [labproinc.com]
• 6. nbinno.com [nbinno.com]
• 7. Understanding n-Pentane as a Gas Chromatography Reference Standard - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. mdpi.com [mdpi.com]
• 11. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 12. Organic Solvents Retention Time Table | Products | GL Sciences [glsciences.com]
• 13. massbank.eu [massbank.eu]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Non-Polar Compounds with Nonane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the extraction of non-polar compounds using nonane as the primary solvent. While hexane is more commonly documented in scientific literature for such extractions, nonane, a longer-chain alkane, serves as a suitable alternative with a higher boiling point, which can be advantageous in specific applications. The principles and methodologies described herein are based on established solvent extraction techniques and can be adapted for use with nonane.

Introduction to Nonane as an Extraction Solvent

Nonane (C₉H₂₀) is a non-polar, aliphatic hydrocarbon that is effective in dissolving and extracting a wide range of non-polar compounds, including lipids, fatty acids, essential oils, waxes, and other secondary metabolites from various biological and environmental matrices.[1] Its non-polar nature makes it an excellent medium for reactions and extractions involving other non-polar substances.[1] The choice of nonane over other non-polar solvents like hexane may be dictated by its higher boiling point (151 °C), which can be beneficial for extractions requiring higher temperatures and can reduce solvent loss through evaporation.

Experimental Protocols

This section details two common and effective methods for the extraction of non-polar compounds using nonane: Soxhlet extraction and Ultrasound-Assisted Extraction (UAE).

Soxhlet Extraction Protocol

Soxhlet extraction is a continuous solid-liquid extraction technique that is highly efficient for extracting non-polar compounds from solid samples. This method is particularly useful for exhaustive extractions.

Materials and Equipment:

• Soxhlet extractor apparatus (including round-bottom flask, extraction chamber, and condenser)

• Heating mantle

• Cellulose extraction thimbles

• Rotary evaporator

• Analytical balance

• Nonane (HPLC grade or equivalent)

• Glass wool

• Sample (e.g., dried plant material, microbial biomass)

• Nitrogen gas supply

Sample Preparation:

• Drying: The sample material should be thoroughly dried to minimize the interference of water with the non-polar solvent. This can be achieved by air-drying, oven-drying at a low temperature (e.g., 40-60 °C), or freeze-drying.

• Grinding: To increase the surface area for extraction, the dried sample should be ground into a fine powder or a homogeneous consistency using a blender or a mortar and pestle.

Extraction Procedure:

• Accurately weigh a desired amount of the prepared sample (e.g., 10-20 g) and place it into a cellulose extraction thimble.

• Place a small plug of glass wool on top of the sample in the thimble to prevent any solid particles from being carried over.

• Place the thimble inside the extraction chamber of the Soxhlet apparatus.

• Add a sufficient volume of nonane to the round-bottom flask (approximately 1.5 to 2 times the volume of the extraction chamber). Add a few boiling chips to the flask to ensure smooth boiling.

• Assemble the Soxhlet apparatus by connecting the flask to the extraction chamber and the condenser.

• Turn on the cooling water for the condenser.

• Heat the nonane in the flask using a heating mantle. The solvent will begin to vaporize, and its vapors will travel up to the condenser.

• The condensed nonane will drip into the extraction chamber, immersing the sample and extracting the non-polar compounds.

• Once the solvent level in the extraction chamber reaches the top of the siphon tube, the entire volume of the solvent and extracted compounds will be siphoned back into the boiling flask.

• This cycle of vaporization, condensation, and siphoning will repeat, allowing for the continuous extraction of the sample with fresh, distilled solvent.

• Continue the extraction for a sufficient period, typically ranging from 6 to 24 hours, depending on the sample matrix and the compounds of interest.

• After the extraction is complete, turn off the heating mantle and allow the apparatus to cool down.

• The extract, now concentrated in the round-bottom flask, can be further processed.

Post-Extraction Processing:

• Solvent Removal: Remove the nonane from the extract using a rotary evaporator under reduced pressure. The higher boiling point of nonane will require a higher bath temperature and/or a lower pressure compared to hexane.

• Drying: The resulting crude extract can be dried further under a stream of nitrogen gas to remove any residual solvent.

• Purification (Optional): The crude extract can be purified using techniques like column chromatography to isolate specific non-polar compounds.

Ultrasound-Assisted Extraction (UAE) Protocol

Ultrasound-assisted extraction utilizes the energy of ultrasonic waves to enhance the extraction process. The cavitation bubbles produced by ultrasound disrupt cell walls and improve solvent penetration, leading to higher extraction efficiency in a shorter time.[2][3]

Materials and Equipment:

• Ultrasonic bath or probe sonicator

• Extraction vessel (e.g., beaker, flask)

• Centrifuge

• Rotary evaporator or nitrogen evaporator

• Analytical balance

• Nonane (HPLC grade or equivalent)

• Sample (e.g., dried and ground plant material, microbial biomass)

Sample Preparation:

Follow the same sample preparation steps (drying and grinding) as described for the Soxhlet extraction protocol.

Extraction Procedure:

• Accurately weigh a known amount of the prepared sample and place it into the extraction vessel.

• Add a specific volume of nonane to the vessel to achieve a desired solvent-to-sample ratio (e.g., 10:1 to 20:1 mL/g).

• Place the extraction vessel in an ultrasonic bath or insert the probe of a sonicator into the mixture.

• Apply ultrasonic waves at a specific frequency (e.g., 20-40 kHz) and power for a predetermined duration (e.g., 15-60 minutes). The temperature of the extraction can be controlled by using a cooling jacket or by placing the vessel in an ice bath.

• After sonication, separate the solid material from the liquid extract by centrifugation or filtration.

• Collect the supernatant (the liquid extract).

• The extraction can be repeated on the solid residue to increase the yield.

Post-Extraction Processing:

Follow the same post-extraction processing steps (solvent removal and drying) as described for the Soxhlet extraction protocol.

Data Presentation

Quantitative data for extractions specifically using nonane is limited in the scientific literature. The following tables present data from studies using hexane, a chemically similar non-polar solvent. These values can serve as a general reference, though actual yields with nonane may vary depending on the specific application and optimization of extraction parameters.

Table 1: Comparison of Extraction Yields of Non-Polar Compounds using Hexane with Different Methods

Sample Matrix	Compound Class	Extraction Method	Solvent	Yield (%)	Reference
Bischofia polycarpa seeds	Lipids	Soxhlet	n-Hexane	32.5	(Adapted from[4])
Pistacia vera L. oil	Fatty Acids	Soxhlet	n-Hexane	~52	(Adapted from[5])
Quercus suber leaves	Cuticular Waxes	Soxhlet (6h)	n-Hexane	3.4	(Adapted from[1])
Microalgae	Lipids	Soxhlet	n-Hexane	~11.5	(Adapted from[6])
Azadirachta indica seeds	Oil	Soxhlet	n-Hexane	~45	(Adapted from[5])

Table 2: Influence of Extraction Parameters on the Yield of Non-Polar Compounds (using Hexane)

Sample Matrix	Compound Class	Extraction Method	Parameter Varied	Effect on Yield	Reference
Quercus suber leaves	Cuticular Waxes	Soxhlet	Time (1h vs 6h)	Increase with time	(Adapted from[1])
Azadirachta indica seeds	Oil	Soxhlet	Solvent Ratio	Optimized at 1:15 (w/v)	(Adapted from[5])
Citrus waste	Essential Oils	Ultrasound-Assisted	Time (15.7 min)	Optimized for max yield	(Adapted from[2])
Mortierella isabellina	Lipids	Ultrasound-Assisted	Ultrasound Intensity	Optimized at 75.11 W/cm²	(Adapted from[7])

Table 3: Comparative Data on Asphaltene Extraction using n-Heptane vs. n-Nonane

Crude Oil Sample	Parameter	n-Heptane	n-Nonane
Crude 1	Number of Unique Molecular Formulas	> 65,000	> 48,000
Crude 2	Number of Unique Molecular Formulas	~ 62,000	> 43,000
Both Samples	DBE Range	Broader Range	Narrower Range
Both Samples	Aromaticity	Higher Contribution at High DBE	Greater Prevalence of Lower DBE

Data adapted from a study on asphaltene extraction, indicating that the choice of n-alkane solvent influences the composition of the extract.[8]

Mandatory Visualizations

Experimental Workflow for Non-Polar Compound Extraction

The following diagram illustrates a general workflow for the extraction and analysis of non-polar compounds using nonane.

General workflow for non-polar compound extraction.

Simplified Fatty Acid Biosynthesis Pathway

This diagram illustrates a simplified pathway for the synthesis of fatty acids, a common class of non-polar compounds.

Simplified overview of fatty acid biosynthesis.

References

• 1. A Method and Formula for the Quantitative Analysis of the Total Bioactivity of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A comparative study on the efficiency of polar and non-polar solvents in oil sludge recovery using solvent extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]

Application of Nonane as a Distillation Chaser in Chemical Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of chemical synthesis, particularly in pharmaceutical and fine chemical production, the complete removal of solvents is a critical step to ensure the purity and stability of the final product. While standard distillation or rotary evaporation is effective for removing low-boiling solvents, challenges arise when dealing with residual amounts of solvent trapped in high-boiling, viscous reaction mixtures or when trying to remove a higher-boiling solvent. A distillation chaser is a high-boiling, inert solvent added to a mixture to facilitate the removal of a more volatile component. Nonane, a C9 alkane, serves as an excellent distillation chaser due to its ideal physical properties, including a relatively high boiling point, low reactivity, and immiscibility with many polar compounds.

Principle of a Distillation Chaser

The primary function of a distillation chaser is to physically "push" or "chase" the last traces of a lower-boiling solvent out of the distillation flask. This is achieved through several mechanisms:

• Vapor Pressure Contribution: The chaser solvent contributes to the total vapor pressure of the system, helping to carry over the vapor of the target solvent.

• Mechanical Action: As the chaser solvent boils, its vapors physically displace the residual vapors of the lower-boiling solvent from the apparatus.

• Azeotrope Formation: In some cases, the chaser may form a minimum-boiling azeotrope with the solvent being removed, which has a lower boiling point than either component alone, thus facilitating its removal. However, the primary mechanism for an alkane chaser like nonane is physical displacement.

• Preventing Thermal Decomposition: By adding a high-boiling chaser, the desired product can often be freed from residual solvents at a lower pot temperature than would be required if the product were to be heated alone to dryness, thereby preventing thermal degradation.

Nonane is particularly suitable for this role when the desired product is a high-boiling liquid or a solid, and the solvent to be removed has a boiling point significantly lower than that of nonane.

Data Presentation: Physical Properties of Solvents

The selection of an appropriate distillation chaser is dependent on the boiling points of the solvents used in the preceding synthetic steps. The chaser must have a boiling point that is significantly higher than the solvent it is intended to remove, but not so high that it requires excessive temperatures that could degrade the product.

Solvent	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 20°C)
Common Low-Boiling Solvents
Diethyl Ether	C₄H₁₀O	74.12	34.5[1]	0.713[1]
Dichloromethane (DCM)	CH₂Cl₂	84.93	39.6[2]	1.326[2]
Acetone	C₃H₆O	58.08	56.1[2]	0.790[2]
Tetrahydrofuran (THF)	C₄H₈O	72.11	66.0[2]	0.889[2]
Ethyl Acetate	C₄H₈O₂	88.11	77.1[2]	0.901[2]
Common High-Boiling Solvents
Toluene	C₇H₈	92.14	110.6	0.867
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	153[1]	0.944[1]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	78.13	189[1]	1.092[1]
Distillation Chaser
n-Nonane	C₉H₂₀	128.26	151 [2]	0.718

Experimental Protocols

Protocol 1: Removal of a Low-Boiling Solvent (e.g., THF) from a High-Boiling Product

This protocol describes the use of nonane as a distillation chaser to remove a mid-to-low boiling solvent, such as Tetrahydrofuran (THF), from a thermally stable, high-boiling point product.

Materials:

• Reaction mixture containing the desired product and THF.

• n-Nonane (high purity).

• Standard distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask).

• Heating mantle with a stirrer.

• Thermometer.

• Boiling chips or magnetic stir bar.

Methodology:

• Initial Solvent Removal: Concentrate the reaction mixture using a rotary evaporator to remove the bulk of the THF. This is done until the rate of solvent distillation significantly decreases.

• Apparatus Setup: Assemble a simple distillation apparatus. Place the concentrated reaction mixture in the distillation flask. Add a magnetic stir bar or boiling chips to ensure smooth boiling.

• Addition of Nonane: Add n-nonane to the distillation flask. A typical volume is 1 to 2 times the estimated volume of the remaining residue in the flask.

• Distillation:

  • Begin stirring and gently heat the flask using a heating mantle.

  • The temperature of the distilling vapor will initially be close to the boiling point of the residual solvent (e.g., ~66 °C for THF).

  • Continue distillation, collecting the distillate in the receiving flask.

  • Observe the temperature at the distillation head. As the last of the THF is removed, the temperature will rise.

  • The distillation is considered complete when the temperature of the vapor approaches the boiling point of nonane (~151 °C) or when no more low-boiling distillate is collected and the temperature begins to rise sharply.

• Final Product Isolation:

  • Allow the distillation flask to cool to room temperature.

  • The remaining mixture in the flask will consist of the desired product and nonane.

  • Depending on the nature of the product, it can be isolated from nonane by:

    • Crystallization: If the product is a solid, it may be crystallized directly from the nonane solution upon cooling or by the addition of an anti-solvent.

    • Aqueous Wash: If the product is polar and nonane is used to chase a water-miscible solvent, the product can be partitioned into an aqueous layer, leaving the nonane behind.

    • High-Vacuum Distillation: If the product has a significantly higher boiling point than nonane, the nonane can be removed under high vacuum.

Mandatory Visualization

Caption: Workflow for using nonane as a distillation chaser.

Safety Considerations

• Flammability: Nonane is a flammable liquid and should be handled with care.[2] Ensure that the distillation is performed in a well-ventilated fume hood, away from ignition sources.

• Inhalation: Vapors can cause irritation to the respiratory tract.[2] Appropriate personal protective equipment (PPE), including safety glasses and gloves, should be worn.

• Closed Systems: Never heat a closed system. Ensure the distillation apparatus is open to the atmosphere at the receiving end to prevent pressure buildup.

• Bumping: Always use boiling chips or a magnetic stirrer to prevent bumping, which can be violent and lead to the apparatus breaking.

References

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. tcichemicals.com [tcichemicals.com]

Application Notes and Protocols: The Role of Nonane in the Formulation of Biodegradable Detergents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of nonane as a solvent in the formulation of biodegradable detergents. This document outlines its function, presents a framework for performance evaluation, and details relevant experimental protocols for formulation and biodegradability testing.

Introduction

Nonane, a straight-chain alkane, is utilized as a solvent in some biodegradable detergent formulations.[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20][21][22][23][24] Its primary role is to dissolve and aid in the removal of oily and greasy soils, which are common components of stains. In the context of biodegradable formulations, the inclusion of any ingredient must be carefully evaluated for its environmental impact, particularly its ability to be broken down by microorganisms.

Functional Role of Nonane in Detergent Formulations

In detergent formulations, solvents like nonane are incorporated to enhance cleaning performance on hydrophobic soils. Their mechanism of action involves the solubilization of oils and greases, making them more accessible to the surfactant micelles for removal from the substrate.

Diagram: Mechanism of Nonane in Detergent Action

Caption: Role of Nonane in the cleaning process.

Data Presentation: Performance Evaluation of Nonane-Containing Detergents

To systematically evaluate the contribution of nonane to a biodegradable detergent formulation, a comparative analysis is essential. The following tables provide a template for presenting quantitative data on cleaning efficiency and biodegradability.

Table 1: Cleaning Efficiency on Standard Stains

Formulation ID	Nonane Conc. (% w/w)	Surfactant System	Stain Type	Cleaning Efficiency (%)
F-01 (Control)	0	Anionic/Nonionic Blend	Oily Grime
F-02	2	Anionic/Nonionic Blend	Oily Grime
F-03	5	Anionic/Nonionic Blend	Oily Grime
F-04 (Control)	0	Anionic/Nonionic Blend	Sebum
F-05	2	Anionic/Nonionic Blend	Sebum
F-06	5	Anionic/Nonionic Blend	Sebum

Table 2: Biodegradability Assessment (OECD 301F)

Formulation ID	Nonane Conc. (% w/w)	Test Duration (Days)	% Biodegradation	Readily Biodegradable? (Yes/No)
F-01 (Control)	0	28
F-02	2	28
F-03	5	28
Pure Nonane	100	28

Experimental Protocols

Formulation of a Model Biodegradable Detergent

This protocol outlines the preparation of a basic liquid detergent formulation for the purpose of evaluating the effect of nonane.

Materials:

• Linear Alkylbenzene Sulfonate (LAS) - Anionic Surfactant

• Alcohol Ethoxylate (AE) - Nonionic Surfactant

• Sodium Citrate - Builder

• Protease and Amylase - Enzymes

• Nonane

• Deionized Water

Procedure:

• In a beaker, add the calculated amount of deionized water.

• With gentle stirring, add sodium citrate and stir until fully dissolved.

• Slowly add the LAS and AE surfactants to the solution and continue stirring until a homogenous mixture is formed.

• In a separate vessel, pre-disperse the enzymes in a small amount of the formulation.

• Add the enzyme slurry to the main batch and mix thoroughly.

• For test formulations, add the desired concentration of nonane and stir until fully incorporated.

• Adjust the pH of the final formulation to the desired range (typically 7.0-8.5) using citric acid or sodium hydroxide.

Diagram: Detergent Formulation Workflow

References

• 1. WO2012011954A1 - A biodegradable concentrated neutral detergent composition - Google Patents [patents.google.com]
• 2. pjoes.com [pjoes.com]
• 3. US8921295B2 - Biodegradable concentrated neutral detergent composition - Google Patents [patents.google.com]
• 4. WO2017103947A1 - Biodegradable detergent composition - Google Patents [patents.google.com]
• 5. WO2024002922A1 - Liquid laundry detergent formulation - Google Patents [patents.google.com]
• 6. US7648953B2 - Eco-friendly laundry detergent compositions comprising natural essence - Google Patents [patents.google.com]
• 7. alliancechemical.com [alliancechemical.com]
• 8. Biodegradability of detergent powder surfactants in the river water die-away test | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. US4772415A - Heavy duty degreaser composition and method of use - Google Patents [patents.google.com]
• 13. discover.univarsolutions.com [discover.univarsolutions.com]
• 14. Anaerobic Biodegradation of Detergent Surfactants | MDPI [mdpi.com]
• 15. Efficacy of detergent-based cleaning methods against coronavirus MHV-A59 on porous and non-porous surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Formulating Biodegradable Detergents: Everything You Should Know - Aropha [aropha.com]
• 17. makingchembooks.com [makingchembooks.com]
• 18. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 19. thepharmajournal.com [thepharmajournal.com]
• 20. researchgate.net [researchgate.net]
• 21. What are eco-friendly cleaning products and do they really work? - Laser Chemicals [laserchemicals.com]
• 22. researchgate.net [researchgate.net]
• 23. The Future of Green Cleaning: Harnessing Enzymes, Biodegradable Surfactants, and Bio Solvents - ANOTEC [anotec.com.au]
• 24. nbinno.com [nbinno.com]

Application Notes and Protocols: Nonane in Fuel and Lubricant Performance Studies

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of nonane in the study of fuel and lubricant performance. Nonane (C9H20), a linear alkane, serves as a critical component in understanding combustion chemistry and tribology, primarily through its application as a solvent, a component in surrogate fuel mixtures, and a reference compound.

Part 1: Application of Nonane in Fuel Performance Studies

Nonane is a significant component of kerosene and diesel fuel, making it a relevant molecule for combustion research.[1] Its well-defined chemical and physical properties allow it to be used in precisely formulated surrogate fuels that mimic the behavior of complex real-world fuels like jet fuel and diesel.

Role as a Surrogate Fuel Component

Surrogate fuels are mixtures of a few well-characterized hydrocarbon compounds designed to emulate the physical and combustion properties of real, multi-component fuels.[2] This simplifies experimental research and numerical modeling. Nonane is often included in surrogate mixtures to represent the n-alkane fraction within a specific boiling range. For example, it has been used in proposed surrogates for diesel and jet fuels alongside other components like n-decane, n-butylbenzene, and n-butylcyclohexane.[3][4]

Quantitative Data: Physicochemical Properties of n-Nonane

The performance of nonane as a fuel component is dictated by its physical and chemical properties. A summary of these properties is presented below.

Property	Value	Reference
Chemical Formula	C9H20	[1][5]
Molar Mass	128.26 g/mol	[6]
Density	0.718 g/mL at 20°C	[1][7]
Boiling Point	150.8 °C (303.4 °F)	[7][8]
Melting Point	-54.1 °C (-65.4 °F)	[7]
Flash Point	31 °C (88 °F)	[6][8]
Viscosity	0.6696 cP at 25 °C	[8]
Research Octane Number (RON)	Negative (approx. -20 to -45)	[9][10]
Cetane Number (CN)	High (indicative of good ignition quality)	[11]

Note: The precise octane number of n-nonane can vary in literature but is consistently reported as being very low or negative, indicating poor anti-knock characteristics. Conversely, as a straight-chain alkane, it has good ignition qualities for diesel applications.

Experimental Protocols

Protocol 1: Preparation of a Multi-Component Diesel Surrogate Fuel

Objective: To prepare a laboratory-scale batch of a surrogate fuel mixture containing n-nonane to emulate the properties of a target diesel fuel.

Materials:

• n-Nonane (≥99% purity)

• Other surrogate components (e.g., iso-octane, methylcyclohexane, toluene)

• Target diesel fuel for property comparison

• Calibrated volumetric glassware or analytical balance

• Glass storage bottles, hermetically sealed

• Magnetic stirrer and stir bars

Procedure:

• Define Surrogate Composition: Based on the target fuel properties (e.g., cetane number, density, H/C ratio), determine the volume or mass percentage of each component. For example, a hypothetical surrogate could be 40% n-nonane, 30% iso-octane, 20% methylcyclohexane, and 10% toluene by volume.

• Component Measurement: Using a calibrated analytical balance for mass-based blending or volumetric flasks for volume-based blending, accurately measure the required amount of each pure component. Perform this in a fume hood due to the volatility and flammability of the hydrocarbons.

• Mixing: Combine the measured components in a suitable glass container. Add a magnetic stir bar.

• Homogenization: Seal the container and place it on a magnetic stirrer. Mix the components for at least 30 minutes at room temperature to ensure a homogenous solution.

• Storage: Transfer the final surrogate mixture to a dark brown, hermetically sealed glass bottle to prevent contamination and degradation. Store at room temperature away from ignition sources.

• Property Verification: Measure key properties of the prepared surrogate, such as density, viscosity, and cetane number (using an Ignition Quality Tester), and compare them to the target diesel fuel to validate the blend.[12][13]

Protocol 2: Determination of Fuel Ignition Quality using a Cetane Number Reference Scale

Objective: To understand the methodology for determining the cetane number (CN) of a fuel, which utilizes a reference scale involving a nonane isomer.

Background: The cetane number is a measure of a diesel fuel's ignition quality. The scale is defined by two primary reference fuels: n-cetane (hexadecane, C16H34), which has excellent ignition quality and is assigned a CN of 100, and isocetane (2,2,4,4,6,8,8-heptamethylnonane), a highly branched C16 alkane, which has poor ignition quality and is assigned a CN of 15.[11][14][15] Heptamethylnonane is used as the low-CN reference due to its superior stability compared to the previously used alpha-methylnaphthalene.[15]

Apparatus:

• Cooperative Fuel Research (CFR) engine or an Ignition Quality Tester (IQT)[12]

• Test fuel sample

• Primary reference fuels: n-cetane and isocetane (heptamethylnonane)

Procedure (Conceptual Overview):

• Engine/IQT Calibration: Calibrate the CFR engine or IQT using the primary reference fuels according to standard test methods (e.g., ASTM D613 for the CFR engine).

• Test Fuel Analysis: Introduce the test fuel into the engine/IQT and measure its ignition delay—the time between fuel injection and the start of combustion.

• Reference Fuel Blending: Prepare various blends of n-cetane and isocetane.

• Bracketing: Run different blends of the reference fuels through the engine/IQT to find a blend that exhibits the same ignition delay as the test fuel under identical operating conditions.

• Cetane Number Calculation: Once a matching blend is found, the cetane number of the test fuel is calculated based on the volume percentages of the reference fuels in that blend. The formula is: CN = % n-cetane + 0.15 × (% isocetane) [11][14]

Logical and Experimental Workflow Diagrams

References

• 1. Nonane - Wikipedia [en.wikipedia.org]
• 2. Fuel surrogate - Wikipedia [en.wikipedia.org]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. Nonane - Sciencemadness Wiki [sciencemadness.org]
• 6. nbinno.com [nbinno.com]
• 7. eco.alfa-chemistry.com [eco.alfa-chemistry.com]
• 8. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. What is the octane number of n nonane a 0 b 20 c 100 class 11 chemistry CBSE [vedantu.com]
• 11. Cetane number - Wikipedia [en.wikipedia.org]
• 12. Fuel Chemical Analysis and Properties Research | Transportation and Mobility Research | NLR [nrel.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. 2,2,4,4,6,8,8-Heptamethylnonane (Isocetane) [benchchem.com]
• 15. Isocetane - Wikipedia [en.wikipedia.org]

Application Notes &amp; Protocols for Engine Nozzle Calibration Using Nonane as a Standardized Test Fluid

Prepared for: Researchers, Scientists, and Drug Development Professionals (with an engineering and fluid dynamics focus).

1.0 Introduction

The precise calibration of fuel injector nozzles is critical for optimizing engine performance, fuel efficiency, and emissions control. This process traditionally employs standardized calibration fluids, such as those meeting the ISO 4113 standard for diesel injectors, which are formulated to mimic the properties of real fuels.[1][2][3][4] This document outlines the application and protocols for utilizing n-nonane as a single-component standardized test fluid for engine nozzle calibration.

N-nonane, a linear alkane (C9H20), offers several advantages as a test fluid. Its well-defined and consistent physical properties, in contrast to the complex and variable composition of commercial fuels, allow for greater reproducibility in calibration tests.[5] As a pure component, its behavior is more straightforward to model, aiding in the validation of computational fluid dynamics (CFD) simulations of spray phenomena. Furthermore, its properties are representative of components found in both gasoline and diesel fuels, making it a versatile candidate for a range of injector types.[5]

These application notes provide a comprehensive guide for researchers and engineers on the use of n-nonane for engine nozzle calibration, covering its physical properties, recommended experimental setups, and detailed protocols for key calibration experiments.

2.0 Physical Properties of Nonane vs. Standard Fuels and Calibration Fluids

The selection of an appropriate test fluid is contingent on its physical properties, which directly influence the fluid's behavior during injection. The following table summarizes the key physical properties of n-nonane in comparison to typical gasoline, diesel fuel, and a standard ISO 4113 calibration fluid.

Property	n-Nonane	Gasoline (Typical)	Diesel (Typical)	ISO 4113 Calibration Fluid
Chemical Formula	C9H20	C4-C12 Hydrocarbons	C8-C25 Hydrocarbons	Refined Mineral Oil
**Density @ 15°C ( kg/m ³) **	~718	~720-775	~820-845	~826[1]
Kinematic Viscosity @ 40°C (mm²/s)	~0.77	~0.5-0.6	~2.0-4.5	~2.55[1]
Surface Tension @ 20°C (mN/m)	~22.9	~20-22	~25-30	Not specified
Boiling Point (°C)	~151	30-210[5]	170-360[5]	>190
Flash Point (°C)	31	< -40	> 52	> 84[4][6]

3.0 Experimental Protocols

The following protocols describe the key experiments for characterizing engine nozzle performance using n-nonane as the test fluid. These experiments are designed to be conducted in a controlled laboratory environment, typically utilizing a constant volume chamber to simulate engine-relevant conditions.

3.1 Experimental Setup

A typical experimental setup for engine nozzle calibration consists of a high-pressure fuel injection system, a constant volume spray chamber with optical access, a high-speed imaging system, and a data acquisition and control system.

.dot

Caption: Experimental workflow for engine nozzle calibration.

3.2 Protocol for Macroscopic Spray Characterization

This protocol details the procedure for measuring the macroscopic spray characteristics, specifically the spray penetration length and spray cone angle, using high-speed imaging.

3.2.1 Materials and Equipment

• n-Nonane (≥99% purity)

• High-pressure fuel injector and driver

• Constant volume spray chamber with optical windows

• High-speed camera (e.g., Photron FASTCAM) with appropriate lens

• High-intensity light source (e.g., LED or laser sheet)

• Data acquisition and control system

• Image processing software (e.g., MATLAB, ImageJ)

3.2.2 Procedure

• System Preparation:

  • Fill the fuel reservoir with n-nonane.

  • Pressurize the fuel injection system to the desired injection pressure.

  • Set the ambient gas composition and pressure inside the constant volume chamber to simulate engine conditions.

• Image Acquisition:

  • Configure the high-speed camera to the desired frame rate (typically >10,000 fps) and resolution.

  • Synchronize the camera trigger with the fuel injection event.

  • Illuminate the spray field with the light source.

  • Record a high-speed video of the injection event.

• Image Processing and Analysis:

  • Import the image sequence into the processing software.

  • Apply background subtraction and thresholding to isolate the spray from the background.

  • Spray Penetration Length: For each frame, determine the furthest axial distance the spray has traveled from the nozzle tip.

  • Spray Cone Angle: Measure the angle formed by the two leading edges of the spray at a specified distance from the nozzle tip.

• Data Reporting:

  • Plot the spray penetration length as a function of time from the start of injection.

  • Report the steady-state spray cone angle.

.dot

Caption: Logic diagram for spray characterization analysis.

3.3 Protocol for Droplet Size and Velocity Measurement (Optional)

For a more detailed calibration, droplet size and velocity can be measured using techniques like Phase Doppler Anemometry (PDA) or laser diffraction.

3.3.1 Materials and Equipment

• Same as in 3.2.1

• Phase Doppler Anemometer (PDA) system or a laser diffraction instrument (e.g., Malvern Spraytec).

3.3.2 Procedure

• System Setup:

  • Set up the fuel injection system and constant volume chamber as described in 3.2.2.

  • Align the PDA lasers or the laser diffraction beam at the desired measurement location within the spray.

• Data Acquisition:

  • Synchronize the PDA or laser diffraction measurement with the fuel injection event.

  • Acquire data for a sufficient number of injection events to ensure statistical convergence.

• Data Analysis:

  • For PDA, analyze the data to obtain the droplet size distribution, mean velocity, and velocity fluctuations.

  • For laser diffraction, analyze the scattering data to determine the Sauter Mean Diameter (SMD) and other droplet size parameters.

• Data Reporting:

  • Present the droplet size distribution as a histogram or cumulative distribution function.

  • Report the Sauter Mean Diameter (SMD, D32) at various locations within the spray.

  • Provide mean and RMS velocity components for different droplet size classes (if using PDA).

4.0 Data Presentation

The following tables provide a template for presenting the quantitative data obtained from the calibration experiments.

Table 1: Macroscopic Spray Characteristics

Injection Pressure (bar)	Ambient Pressure (bar)	Spray Penetration at 1.5 ms (mm)	Steady-State Cone Angle (°)
100	10
100	20
200	10
200	20

Table 2: Droplet Size and Velocity (at a specified location)

Injection Pressure (bar)	Ambient Pressure (bar)	Sauter Mean Diameter (μm)	Mean Axial Velocity (m/s)
100	10
100	20
200	10
200	20

The use of n-nonane as a standardized test fluid for engine nozzle calibration offers a reliable and reproducible method for characterizing injector performance. Its well-defined properties and similarity to real fuel components make it an excellent choice for both experimental and computational studies. The protocols outlined in this document provide a framework for conducting comprehensive nozzle calibration, enabling researchers and engineers to optimize engine design and performance.

References

• 1. morrislubricants.co.uk [morrislubricants.co.uk]
• 2. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 3. jpoils.co.uk [jpoils.co.uk]
• 4. msdspds.castrol.com [msdspds.castrol.com]
• 5. AMF [iea-amf.org]
• 6. scribd.com [scribd.com]

Established Analytical Methods for Detecting Airborne Nonane Particles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonane (C9H20), a volatile organic compound (VOC), is present in the environment from both anthropogenic and biogenic sources. Its detection and quantification in air are crucial for environmental monitoring, occupational health assessment, and in the context of drug development, where it may be a volatile impurity or a biomarker. This document provides detailed application notes and protocols for three established analytical methods for the detection of airborne nonane particles: Gas Chromatography with Flame Ionization Detection (GC-FID) based on NIOSH Method 1500, Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS), and Proton Transfer Reaction-Mass Spectrometry (PTR-MS).

Method Overview and Data Summary

The selection of an appropriate analytical method depends on the specific requirements of the study, such as the need for real-time monitoring, sensitivity, and selectivity. The following table summarizes the key quantitative performance characteristics of the three methods for nonane detection.

Parameter	GC-FID (NIOSH 1500)	Thermal Desorption (TD)-GC-MS	Proton Transfer Reaction-Mass Spectrometry (PTR-MS)
Principle	Separation by GC, detection by FID.	Thermal desorption of collected sample, separation by GC, detection by MS.	Chemical ionization via proton transfer, detection by MS.
Detection Limit	~0.04 µg per sample[1]	Low ng to pg range on-column[2][3]	pptv to low ppbv range[1][4][5]
Quantification Range	~1 - 574 µg per sample[1]	ng to µg range[2]	ppbv to ppmv range
Sampling Time	Minutes to hours (integrated)	Minutes to hours (integrated)	Real-time (seconds)[6]
Selectivity	Moderate (based on retention time)	High (based on mass spectrum)	Moderate to high (based on m/z, potential for isobaric interferences)
Portability	Lab-based	Lab-based (sampling is portable)	Field-deployable instruments available

Application Note 1: Gas Chromatography-Flame Ionization Detection (GC-FID) - NIOSH Method 1500

Principle

This method is a well-established technique for the analysis of hydrocarbons in the C5-C12 range.[7] Airborne nonane is collected on a solid sorbent tube, typically containing activated charcoal. The collected analytes are then desorbed using a solvent, and an aliquot of the resulting solution is injected into a gas chromatograph. The components of the sample are separated based on their boiling points and interaction with the GC column's stationary phase. The separated components are then detected by a flame ionization detector (FID), which generates a signal proportional to the mass of hydrocarbons burned.

Experimental Protocol

1.2.1. Air Sampling

• Sampler Preparation: Use a solid sorbent tube containing two sections of activated charcoal (typically 100 mg in the front section and 50 mg in the back-up section).

• Pump Calibration: Calibrate a personal sampling pump to a flow rate between 0.01 and 0.2 L/min using a representative sorbent tube in the calibration line.

• Sample Collection:

  • Break the ends of the sorbent tube immediately before sampling.

  • Connect the tube to the sampling pump with the back-up section closer to the pump.

  • Position the sampling tube in the breathing zone of the worker or in the area to be sampled.

  • Sample for a known period to obtain a total sample volume between 4 and 25 liters.[1]

  • After sampling, cap the tubes securely and record the sampling details.

• Blank Samples: Prepare field blanks by handling and shipping some sorbent tubes in the same manner as the samples, but without drawing air through them.

1.2.2. Sample Preparation

• Score and break the sorbent tube at both ends.

• Transfer the front and back sections of the charcoal to separate 2-mL vials.

• Add 1.0 mL of carbon disulfide (CS2) to each vial.

• Cap the vials and allow them to stand for 30 minutes with occasional agitation to ensure complete desorption.

1.2.3. GC-FID Analysis

• Instrument Conditions:

  • Injector Temperature: 250 °C

  • Detector (FID) Temperature: 300 °C

  • Column: 30 m x 0.32 mm ID, 1.0 µm film thickness DB-1 or equivalent.

  • Carrier Gas (Helium) Flow Rate: ~1-2 mL/min.

  • Oven Temperature Program: Initial temperature of 40 °C, hold for 4 minutes, then ramp to 200 °C at 10 °C/min.

• Calibration:

  • Prepare a series of standard solutions of nonane in carbon disulfide at concentrations spanning the expected sample range.

  • Inject a fixed volume (e.g., 1 µL) of each standard into the GC-FID.

  • Construct a calibration curve by plotting the peak area against the concentration of nonane.

• Sample Analysis:

  • Inject a 1 µL aliquot of the sample extract into the GC-FID.

  • Identify the nonane peak based on its retention time, which should match that of the standard.

  • Quantify the amount of nonane in the sample by comparing its peak area to the calibration curve.

Workflow Diagram

Caption: Workflow for nonane analysis using GC-FID (NIOSH 1500).

Application Note 2: Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS)

Principle

TD-GC-MS is a highly sensitive method for the analysis of VOCs and semi-volatile organic compounds (SVOCs).[8][9] Airborne nonane is collected on a sorbent tube containing one or more adsorbents. Instead of solvent desorption, the tube is heated in a thermal desorber, and the released analytes are transferred by a carrier gas to a cold trap to focus them into a narrow band. The trap is then rapidly heated, injecting the analytes into the GC for separation. The mass spectrometer detector provides both quantification and definitive identification based on the mass spectrum of the compound. This method eliminates the need for solvents and can achieve very low detection limits.[10]

Experimental Protocol

2.2.1. Air Sampling

• Sampler Preparation: Use a conditioned thermal desorption tube packed with a suitable sorbent, such as Tenax® TA or a multi-bed sorbent for a wider range of VOCs.

• Pump Calibration: Calibrate a low-flow sampling pump to a flow rate typically between 20 and 200 mL/min.

• Sample Collection:

  • Remove the caps from the sorbent tube.

  • Connect the tube to the pump, ensuring the arrow on the tube indicates the direction of airflow.

  • Sample for a predetermined time to achieve a sample volume typically between 1 and 100 liters, depending on the expected concentration.

  • After sampling, recap the tube and store it in a clean, airtight container.

• Blank Samples: Prepare field and travel blanks to assess potential contamination during handling and transport.

2.2.2. TD-GC-MS Analysis

• Instrument Conditions:

  • Thermal Desorber:

    • Tube Desorption: Heat the sample tube to 250-300 °C for 5-10 minutes with a helium flow.

    • Cold Trap: Cryogenically or electronically cooled to a low temperature (e.g., -10 °C to -30 °C) during tube desorption.

    • Trap Desorption: Rapidly heat the cold trap to 280-320 °C to inject the analytes into the GC.

  • Gas Chromatograph:

    • Injector: The transfer line from the TD unit is typically heated (e.g., 250 °C).

    • Column: A non-polar or mid-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

    • Oven Temperature Program: A program similar to that for GC-FID can be used, but may need optimization depending on the complexity of the sample.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 35 to 350.

    • Acquisition Mode: Full scan for identification and quantification, or Selected Ion Monitoring (SIM) for enhanced sensitivity.

• Calibration:

  • Prepare calibration standards by injecting known amounts of a nonane standard solution onto clean sorbent tubes and analyzing them under the same conditions as the samples.

  • Generate a calibration curve by plotting the peak area of a characteristic nonane ion (e.g., m/z 43, 57, 71, 128) against the mass of nonane.

• Sample Analysis:

  • Place the sample tube in the thermal desorber's autosampler.

  • Initiate the automated analysis sequence.

  • Identify nonane by its retention time and by comparing its mass spectrum to a reference library (e.g., NIST).

  • Quantify the amount of nonane using the calibration curve.

Workflow Diagram

Caption: Workflow for nonane analysis using TD-GC-MS.

Application Note 3: Proton Transfer Reaction-Mass Spectrometry (PTR-MS)

Principle

PTR-MS is a form of chemical ionization mass spectrometry used for the real-time monitoring of VOCs.[6] In the instrument, reagent ions (H3O+) are generated and mixed with the sampled air in a drift tube reactor. Nonane and other VOCs with a proton affinity higher than that of water will undergo a proton transfer reaction with H3O+. The resulting protonated nonane ions (C9H21+) are then detected by a mass spectrometer. The concentration of nonane in the air is directly proportional to the measured ion signal. A significant advantage of PTR-MS is its fast response time, allowing for the direct analysis of air without sample preparation.[6] However, PTR-MS is generally not suitable for the detection of alkanes like nonane using the standard H3O+ reagent ions due to their lower proton affinity.[11] Alternative reagent ions, such as NO+ or O2+, can be used for the sensitive detection of alkanes.[11][12]

Experimental Protocol

3.2.1. Instrument Setup and Calibration

• Instrument Startup: Power on the PTR-MS instrument and allow it to warm up and stabilize according to the manufacturer's instructions.

• Reagent Ion Selection: For nonane analysis, select a suitable reagent ion source, such as NO+ or O2+.

• Drift Tube Conditions: Set the drift tube voltage, pressure, and temperature to optimize the ionization of nonane while minimizing fragmentation. Typical conditions may include a drift tube pressure of 2-2.5 mbar and an E/N ratio (electric field strength to number density) of 80-140 Td.[12]

• Calibration:

  • Introduce a zero-air stream (hydrocarbon-free air) to the instrument to determine the background signal.

  • Introduce a certified gas standard containing a known concentration of nonane, diluted with zero air to various concentrations, to the instrument.

  • Record the ion signal for the protonated nonane ion (or characteristic fragment ions if using NO+ or O2+).

  • Calculate a calibration factor (in units of normalized counts per second per ppbv) for nonane.

3.2.2. Real-Time Air Monitoring

• Sampling Inlet: Position the instrument's heated sampling line at the location to be monitored.

• Data Acquisition:

  • Set the data acquisition parameters, including the mass range to be scanned and the integration time per measurement (typically 1-10 seconds).

  • Begin data acquisition. The instrument will continuously draw in air and provide real-time concentration data for nonane.

• Data Processing:

  • The raw ion counts are converted to concentrations using the predetermined calibration factor and accounting for the instrument's operating parameters.

  • The data can be displayed and logged as a time series of nonane concentrations.

Signaling Pathway Diagram

References

• 1. acp.copernicus.org [acp.copernicus.org]
• 2. Comparison of the quantification performance of thermal desorption GC-IMS and GC-MS in VOC analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. PTR-MS | Laboratory of Atmospheric Chemistry | PSI [psi.ch]
• 5. Identification and quantification of VOCs by proton transfer reaction time of flight mass spectrometry: An experimental workflow for the optimization of specificity, sensitivity, and accuracy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Validation of atmospheric VOC measurements by proton-transfer-reaction mass spectrometry using a gas-chromatographic preseparation method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Using thermal desorption for the quantitative analysis of long-chain hydrocarbons | Separation Science [sepscience.com]
• 8. TD-GC-MS for detection of volatile compounds [bath.ac.uk]
• 9. ms-nmr.alfa-chemistry.com [ms-nmr.alfa-chemistry.com]
• 10. Thermal Desorption GCMS | Contaminant analysis | EAG [eag.com]
• 11. AMT - Sensitive detection of n-alkanes using a mixed ionization mode proton-transfer-reaction mass spectrometer [amt.copernicus.org]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantitative Analysis of n-Alkanes, Including Nonane, by GC-MS

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of n-alkanes, with a specific focus on nonane, using Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies outlined are suitable for researchers in various fields, including environmental science, food analysis, and drug development, where the precise quantification of these compounds is critical.

Introduction

N-alkanes are saturated hydrocarbons that serve as important biomarkers and are components of various biological and environmental samples. Their quantitative analysis is crucial for applications ranging from assessing oil spills to studying metabolic pathways. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for this purpose, offering high sensitivity and selectivity.[1] This document outlines a validated method for the determination of n-alkanes, including the volatile short-chain alkane nonane.

While traditional GC-Flame Ionization Detection (GC-FID) has been commonly used, GC-MS provides more definitive identification through mass spectral data.[2] Electron Ionization (EI) is a standard ionization technique for GC-MS analysis of n-alkanes, characteristically producing fragment ions at m/z 57, 71, and 85 that are useful for identification and quantification.[3] For complex matrices or when dealing with isomeric interferences, soft ionization techniques can offer advantages by reducing fragmentation and preserving the molecular ion.[2]

Experimental Protocols

Sample Preparation

The choice of sample preparation technique is critical and depends on the sample matrix. The goal is to extract the n-alkanes of interest while minimizing interferences.

2.1.1. Liquid Samples (e.g., water, plasma)

• Liquid-Liquid Extraction (LLE): This is a common technique for separating analytes based on their differential solubilities in two immiscible liquids.[1]

  • To a known volume of the liquid sample, add an equal volume of a non-polar organic solvent such as hexane or dichloromethane.[1][4]

  • Vortex the mixture vigorously for 2-3 minutes to ensure thorough mixing.

  • Centrifuge the mixture to separate the organic and aqueous layers.

  • Carefully collect the organic layer containing the n-alkanes.

  • The extraction may be repeated to improve recovery.

  • The collected organic fractions can be concentrated under a gentle stream of nitrogen gas.

2.1.2. Solid Samples (e.g., soil, tissue, food)

• Automated Solid-Liquid Extraction (Accelerated Solvent Extraction - ASE): This technique uses elevated temperature and pressure to increase extraction efficiency and reduce solvent consumption and time.[5][6][7]

  • Mix the homogenized solid sample with a drying agent like diatomaceous earth.

  • Pack the mixture into an extraction cell.

  • Perform the extraction using a suitable solvent (e.g., hexane) at an elevated temperature (e.g., 100°C) and pressure.

  • Collect the extract for further cleanup.

• Solid Phase Extraction (SPE): SPE is used for sample cleanup and concentration.[1]

  • Condition a silica gel or other suitable non-polar SPE cartridge with the extraction solvent.

  • Load the sample extract onto the cartridge.

  • Wash the cartridge with a weak solvent to remove polar interferences.

  • Elute the n-alkanes with a non-polar solvent like hexane.

  • Concentrate the eluate as needed.

2.1.3. Gaseous Samples (e.g., air, breath)

• Solid Phase Microextraction (SPME): SPME is a solvent-free technique ideal for volatile compounds like nonane.[4]

  • Expose an SPME fiber coated with a non-polar stationary phase (e.g., polydimethylsiloxane - PDMS) to the headspace of the sample or directly to the gaseous stream.

  • Allow the analytes to partition onto the fiber for a defined period.

  • Desorb the analytes directly into the GC injector.

GC-MS Analysis

The following parameters provide a starting point for the analysis of n-alkanes, including nonane. Optimization may be required based on the specific instrument and sample type.

Parameter	Recommended Setting
Gas Chromatograph
Column	HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness[3][8]
Carrier Gas	Helium or Hydrogen at a constant flow rate of 1-2 mL/min[3]
Inlet Temperature	250 - 300°C[4]
Injection Mode	Splitless (for trace analysis) or Split (for higher concentrations)[4]
Injection Volume	1 µL
Oven Temperature Program	Initial temperature of 40°C (hold for 3 min), ramp at 6-10°C/min to 320°C (hold for 10 min)[3][9]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV[9]
Source Temperature	230°C[3]
Quadrupole Temperature	150°C[3]
Mass Scan Range	m/z 40-550[3]
Acquisition Mode	Full Scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis
SIM Ions for n-Alkanes	m/z 57, 71, 85[3]

Calibration and Quantification

• Internal Standard: An internal standard (IS) is crucial for accurate quantification to correct for variations in sample preparation and instrument response. A deuterated n-alkane or an n-alkane not present in the sample (e.g., C24 for shorter chain analysis) is a suitable choice.[5]

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the target n-alkanes (including nonane) and a constant concentration of the internal standard.[3]

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.[3]

• Quantification: Determine the concentration of the n-alkanes in the samples by using the response factor from the calibration curve.

Data Presentation

The following tables summarize typical quantitative data that can be obtained using the described method.

Table 1: GC-MS Method Performance for n-Alkane Quantification

Parameter	Value	Reference
Linear Dynamic Range	5 to 100 nmol	[5][6][7]
Limit of Quantitation (LOQ)	5 nmol	[5][6][7]
Method Recovery	> 91%	[5][6][7]
Intra-assay Coefficient of Variation	0.1% - 12.9%	[5][6][7]

Table 2: Example Calibration Data for Nonane

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte/IS)
1	15,000	100,000	0.15
5	78,000	102,000	0.76
10	160,000	101,000	1.58
25	410,000	103,000	3.98
50	825,000	100,500	8.21
100	1,650,000	101,200	16.30

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and a conceptual signaling pathway where n-alkanes might be involved.

Caption: Experimental workflow for the quantitative analysis of n-alkanes by GC-MS.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. pragolab.cz [pragolab.cz]
• 3. benchchem.com [benchchem.com]
• 4. uoguelph.ca [uoguelph.ca]
• 5. researchgate.net [researchgate.net]
• 6. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. cup.edu.cn [cup.edu.cn]
• 9. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Evaluating Nonane as a Dermal Absorption Carrier for Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Transdermal drug delivery offers a non-invasive route for administering pharmaceuticals, bypassing first-pass metabolism and potentially providing controlled release. However, the stratum corneum, the outermost layer of the skin, presents a formidable barrier to the permeation of most drug molecules.[1] To overcome this, penetration enhancers are often incorporated into topical formulations to reversibly decrease the barrier function of the stratum corneum.[2]

Various chemical classes have been investigated as penetration enhancers, including alcohols, fatty acids, and terpenes.[1][3] Alkanes, due to their lipophilic nature, are also considered a potential class of penetration enhancers, though they are less extensively documented in the scientific literature compared to other enhancers.[4] Nonane, a nine-carbon straight-chain alkane, is a lipophilic, volatile solvent that could potentially enhance the dermal absorption of certain drugs by interacting with the lipid matrix of the stratum corneum.

These application notes provide a comprehensive framework for researchers to evaluate the potential of nonane as a carrier to improve the dermal absorption of pharmaceuticals. The following sections detail the hypothesized mechanism of action, experimental protocols for formulation and in vitro permeation studies, and safety considerations.

Hypothesized Mechanism of Action

The primary mechanism by which lipophilic penetration enhancers are thought to improve drug delivery through the skin is by disrupting the highly ordered lipid lamellae of the stratum corneum.[4] It is hypothesized that nonane, being a small lipophilic molecule, could partition into the intercellular lipid matrix, thereby increasing its fluidity. This disruption of the lipid barrier would reduce its resistance and enhance the diffusion of co-formulated drug molecules.

Hypothesized mechanism of nonane as a dermal penetration enhancer.

Experimental Protocols

The following protocols provide a standardized methodology for preparing formulations containing nonane and evaluating their effect on the dermal permeation of a model drug using in vitro methods.

Protocol 1: Preparation of a Topical Formulation with Nonane

This protocol describes the preparation of a simple gel-based formulation. The concentration of nonane and the model drug should be optimized based on preliminary solubility and stability studies.

Materials:

• Model drug (e.g., ibuprofen, ketoprofen, diclofenac sodium)

• Nonane (as the potential carrier/enhancer)

• Gelling agent (e.g., Carbopol® 940, hydroxypropyl methylcellulose)

• Solvent system (e.g., ethanol, propylene glycol, water)

• Neutralizing agent (if using Carbopol, e.g., triethanolamine)

• Analytical balance, magnetic stirrer, pH meter, homogenizer

Procedure:

• Drug and Nonane Solution: Accurately weigh the desired amount of the model drug and dissolve it in a suitable solvent (e.g., ethanol). To this solution, add the desired concentration of nonane and mix thoroughly.

• Gelling Agent Dispersion: In a separate beaker, disperse the gelling agent in the remaining solvent (e.g., water or a water/propylene glycol mixture) with constant stirring. Avoid clump formation.

• Mixing: Slowly add the drug-nonane solution to the gelling agent dispersion while stirring continuously.

• Homogenization: Homogenize the mixture to ensure a uniform consistency and reduce particle size.

• Neutralization (for Carbopol gels): If using Carbopol, adjust the pH to the desired range (typically pH 5.5-7.0) by adding a neutralizing agent dropwise while monitoring the pH. This will cause the gel to thicken.

• Control Formulation: Prepare a control formulation following the same procedure but omitting the addition of nonane.

• Storage: Store the prepared formulations in airtight containers at a controlled temperature until further use.

Protocol 2: In Vitro Skin Permeation Study Using Franz Diffusion Cells

This protocol details the use of Franz diffusion cells to quantify the permeation of the model drug from the prepared formulations across a skin membrane.

Materials and Equipment:

• Franz diffusion cells

• Excised skin membrane (e.g., human cadaver skin, porcine ear skin, or a synthetic membrane like Strat-M®)

• Receptor medium (e.g., phosphate-buffered saline (PBS) pH 7.4, potentially with a solubilizing agent for poorly water-soluble drugs)

• Formulations (with and without nonane)

• Magnetic stirrer and stir bars

• Water bath with circulator to maintain 32°C

• Syringes and needles for sampling

• Analytical instrument for drug quantification (e.g., HPLC-UV, LC-MS/MS)

Procedure:

• Skin Membrane Preparation: If using biological skin, carefully excise the subcutaneous fat and connective tissue. Cut the skin into sections large enough to fit the Franz diffusion cells. The skin can be used as full-thickness or separated into epidermis.

• Franz Cell Assembly:

  • Fill the receptor chamber of the Franz cell with pre-warmed (32°C), degassed receptor medium, ensuring no air bubbles are trapped.

  • Place a magnetic stir bar in the receptor chamber.

  • Mount the skin membrane between the donor and receptor chambers, with the stratum corneum side facing the donor chamber.

  • Clamp the chambers together securely.

• Equilibration: Place the assembled cells in the stirring unit with a circulating water bath set to maintain a skin surface temperature of 32°C. Allow the system to equilibrate for at least 30 minutes.

• Formulation Application: Apply a known amount of the formulation (e.g., 10 mg/cm²) evenly onto the surface of the skin in the donor chamber.

• Sampling:

  • At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw a sample (e.g., 200 µL) from the receptor chamber through the sampling arm.

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor medium to maintain sink conditions.

• Sample Analysis: Analyze the collected samples for drug concentration using a validated analytical method.

• Data Analysis:

  • Calculate the cumulative amount of drug permeated per unit area (µg/cm²) at each time point.

  • Plot the cumulative amount of drug permeated versus time.

  • Determine the steady-state flux (Jss, µg/cm²/h) from the slope of the linear portion of the curve.

  • Determine the lag time (t_lag, h) by extrapolating the linear portion of the curve to the x-axis.

  • Calculate the Enhancement Ratio (ER) as follows: ER = Jss (with nonane) / Jss (without nonane)

Experimental workflow for evaluating nonane as a dermal carrier.

Data Presentation

The quantitative data obtained from the in vitro permeation studies should be summarized in a structured table to allow for clear comparison between the control and nonane-containing formulations.

Drug	Formulation	Steady-State Flux (Jss) (µg/cm²/h)	Lag Time (t_lag) (h)	Enhancement Ratio (ER)
Model Drug A	Control (without Nonane)	Insert Value	Insert Value	1.0
Model Drug A	Test (with X% Nonane)	Insert Value	Insert Value	Calculate Value
Model Drug B	Control (without Nonane)	Insert Value	Insert Value	1.0
Model Drug B	Test (with Y% Nonane)	Insert Value	Insert Value	Calculate Value

Safety Considerations

Before extensive formulation development, it is crucial to consider the safety profile of nonane for topical application.

• Irritation: Nonane is known to be a skin irritant, and prolonged contact can cause dryness and cracking.[5] The concentration of nonane in the final formulation should be carefully selected to minimize this risk. An in vitro skin irritation test using reconstructed human epidermis models can be a valuable preliminary assessment.

• Toxicity: Nonane can be toxic if inhaled and may affect organs with repeated exposure.[6] While systemic absorption from topical application is expected to be low, it should be quantified as part of the safety evaluation.

• Handling: Nonane is a flammable liquid and should be handled in a well-ventilated area, away from ignition sources.[5] Standard laboratory safety precautions, including the use of gloves and safety glasses, should be followed.

Conclusion

The protocols outlined in these application notes provide a robust methodology for the systematic evaluation of nonane as a potential carrier for enhancing the dermal absorption of pharmaceuticals. While the existing literature does not provide conclusive evidence of nonane's efficacy as a penetration enhancer, the described in vitro studies will allow researchers to generate the necessary quantitative data to assess its potential. Careful consideration of the safety and irritation potential of nonane is paramount in any formulation development program.

References

• 1. US6090404A - Estradiol penetration enhancers - Google Patents [patents.google.com]
• 2. ingentaconnect.com [ingentaconnect.com]
• 3. researchgate.net [researchgate.net]
• 4. Transdermal Drug Delivery Enhancement by Compounds of Natural Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Topical oleo-hydrogel preparation of ketoprofen with enhanced skin permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. klinickafarmakologie.cz [klinickafarmakologie.cz]

Application of Nonane in Materials Science for Studying Surface Wettability

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of materials science, understanding the surface wettability of a solid is crucial for a wide range of applications, from the development of biocompatible implants and drug delivery systems to the formulation of coatings and adhesives. Wettability, a measure of how a liquid spreads across a solid surface, is quantified by the contact angle (θ). A low contact angle indicates high wettability (hydrophilic or oleophilic), while a high contact angle signifies low wettability (hydrophobic or oleophobic).

Nonane (C₉H₂₀), a non-polar alkane, serves as an invaluable probe liquid in these studies.[1] Its well-defined, purely dispersive surface tension allows for the determination of the dispersive component of the surface free energy of a solid material. This parameter is fundamental to predicting adhesion, absorption, and the overall interaction of a material with its environment. These application notes provide a comprehensive overview and detailed protocols for utilizing nonane in surface wettability studies.

Principles of Surface Wettability and the Role of Nonane

The interaction between a liquid droplet and a solid surface is governed by the balance of three interfacial tensions: the solid-vapor (γsv), solid-liquid (γsl), and liquid-vapor (γlv) tensions. This relationship is described by Young's equation:

γsv = γsl + γlv * cos(θ)[2]

The surface free energy (SFE) of a solid is a key indicator of its wettability and is composed of dispersive and polar components. Nonane, being a non-polar liquid, interacts with a solid surface solely through dispersive (van der Waals) forces.[3] Therefore, by measuring the contact angle of nonane on a surface, one can specifically probe and quantify the dispersive component of the solid's surface free energy. This is a critical piece of information, as the dispersive component is a universal type of interaction present in all materials.

Data Presentation: Surface Properties of Nonane and Contact Angles on Various Materials

For accurate calculations of surface free energy, the properties of the probe liquid must be well-characterized.

Table 1: Physicochemical Properties of Nonane

Property	Value	Reference
Chemical Formula	C₉H₂₀	[4][5]
Molar Mass	128.26 g/mol	[4]
Density (at 20°C)	0.718 g/cm³	[4]
Surface Tension (at 20°C)	22.9 mN/m	Cheméo
Dispersive Component (γld)	22.9 mN/m
Polar Component (γlp)	0 mN/m

The following table provides representative contact angle data for nonane on various material surfaces. It is important to note that these values can be influenced by factors such as surface roughness, cleanliness, and the specific grade of the material.

Table 2: Representative Contact Angles of Nonane on Various Surfaces

Material	Surface Type	Nonane Contact Angle (θ)
Polytetrafluoroethylene (PTFE)	Polymer	~46°
Polymethyl Methacrylate (PMMA)	Polymer	< 20°
Polypropylene (PP)	Polymer	< 20°
Polystyrene (PS)	Polymer	< 20°
Silicon Wafer (hydrophobic)	Ceramic	~0°
Glass (cleaned)	Ceramic	~0°
Aluminum (polished)	Metal	< 10°
Stainless Steel (polished)	Metal	< 10°

Note: The values presented are approximate and collated from various scientific sources. For precise surface energy calculations, it is imperative to perform experimental measurements under controlled conditions.

Experimental Protocols

Protocol for Sessile Drop Contact Angle Measurement with Nonane

This protocol outlines the steps for measuring the static contact angle of nonane on a solid surface using the sessile drop method with a goniometer.

Materials and Equipment:

• Contact angle goniometer with a high-resolution camera and analysis software

• Dispensing system (microsyringe with a fine-gauge needle)

• High-purity nonane (≥99%)

• Material sample with a flat, clean surface

• Lint-free wipes and appropriate cleaning solvents for the sample

• Environmental chamber (optional, for controlled temperature and humidity)

Procedure:

• Sample Preparation:

  • Thoroughly clean the surface of the material sample to remove any organic or particulate contaminants. The cleaning procedure will vary depending on the material. For example, polymers may be cleaned with isopropanol, while metal and ceramic surfaces may require sonication in a series of solvents.

  • Dry the sample completely using a stream of inert gas (e.g., nitrogen) or by placing it in a vacuum oven at a suitable temperature.

  • Handle the cleaned sample with clean forceps to avoid recontamination.

• Instrument Setup:

  • Place the goniometer on a vibration-free table.

  • Fill the microsyringe with high-purity nonane, ensuring there are no air bubbles in the syringe or needle.

  • Mount the syringe on the goniometer's dispensing system.

  • Place the cleaned material sample on the sample stage.

  • Adjust the lighting and camera focus to obtain a sharp image of the sample surface.

• Droplet Deposition and Measurement:

  • Carefully lower the needle towards the sample surface.

  • Dispense a small droplet of nonane (typically 2-5 µL) onto the surface. The droplet should be large enough to minimize the effect of line tension but small enough to avoid gravitational distortion.

  • Retract the needle gently from the droplet.

  • Allow the droplet to equilibrate for a few seconds.

  • Capture a high-resolution image of the sessile drop.

  • Use the goniometer's software to analyze the image and determine the contact angle at the three-phase (solid-liquid-vapor) contact line. The software typically fits the drop profile to the Young-Laplace equation for accurate measurement.

• Data Collection and Analysis:

  • Repeat the measurement at least three to five different locations on the sample surface to ensure statistical relevance and account for any surface heterogeneity.

  • Calculate the average contact angle and the standard deviation.

Sessile drop contact angle measurement workflow.

Protocol for Calculating Dispersive Surface Free Energy

This protocol describes how to calculate the dispersive component of the surface free energy of a solid using the contact angle of nonane. The Owens-Wendt-Rabel-Kaelble (OWRK) or Fowkes theory is commonly used for this purpose.

Prerequisites:

• Experimentally determined contact angle (θ) of nonane on the solid surface.

• Known surface tension of nonane (γlv) and its dispersive component (γld). For nonane, γlv = γld = 22.9 mN/m.

Procedure:

• Apply the Fowkes Equation: The Fowkes theory relates the contact angle of a purely dispersive liquid to the dispersive component of the solid's surface free energy (γsd) through the following equation:

  (1 + cos(θ)) * γlv = 2 * √(γsd * γld)

• Rearrange and Solve for γsd: Rearrange the equation to solve for the dispersive surface free energy of the solid:

  γsd = [(1 + cos(θ)) * γlv]² / (4 * γld)

  Since for nonane, γlv = γld, the equation simplifies to:

  γsd = (γlv * (1 + cos(θ))²) / 4

• Calculation:

  • Substitute the measured contact angle (θ) of nonane and its surface tension (γlv = 22.9 mN/m) into the simplified equation.

  • Calculate the value of γsd.

Note: For a complete surface free energy analysis (including the polar component), contact angle measurements with at least one polar liquid (e.g., water or diiodomethane) are also required.

Logical flow for calculating dispersive surface free energy.

Applications in Research and Development

The use of nonane in surface wettability studies has significant implications across various research and development sectors:

• Biomaterials and Medical Devices: The surface energy of an implant material dictates its interaction with biological fluids and tissues. By determining the dispersive component of the SFE, researchers can better predict protein adsorption and cell adhesion, which are critical for biocompatibility.

• Pharmaceuticals and Drug Delivery: The wettability of pharmaceutical powders and excipients affects their dissolution rates and bioavailability. Nonane can be used to characterize the surface properties of these materials, aiding in the formulation of more effective drug delivery systems.

• Coatings, Paints, and Adhesives: The adhesion of a coating to a substrate is directly related to the surface energies of both materials. Understanding the dispersive interactions through nonane contact angle measurements is essential for formulating coatings with optimal adhesion and durability.

• Polymers and Composites: The surface properties of polymers and fillers in a composite material influence the overall mechanical strength and performance of the composite. Nonane is used to assess the surface energy of these components to predict their interfacial adhesion.

Conclusion

Nonane is a powerful and reliable tool in the arsenal of materials scientists for characterizing the wettability and surface free energy of solids. Its non-polar nature allows for the direct and accurate determination of the dispersive component of surface free energy, a fundamental parameter in understanding and predicting a wide range of interfacial phenomena. The protocols and information provided in these application notes offer a solid foundation for researchers, scientists, and drug development professionals to effectively utilize nonane in their surface science investigations.

References

• 1. New Advances on the Dispersive and Polar Surface Properties of Poly(styrene-co-butadiene) Using Inverse Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scilit.com [scilit.com]

Technical Notes & Optimization

Technical Support Center: Improving Reactant Solubility in Nonane

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted solutions for challenges encountered when working with nonane as a solvent. Below, you will find troubleshooting guides and frequently asked questions to address specific issues during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my reactant not dissolving in nonane?

A1: Nonane is a non-polar, hydrophobic solvent.[1] According to the principle of "like dissolves like," it is most effective at dissolving other non-polar compounds.[2] If your reactant has significant polarity (e.g., contains multiple polar functional groups like hydroxyls or amines), it will likely have poor solubility in nonane.[2] Additionally, factors like a high molecular weight and a stable crystalline structure of the solute can hinder dissolution.

Q2: What is the first and simplest step to try to improve the solubility of a solid reactant in nonane?

A2: The most straightforward initial step is to gently heat the mixture while stirring. For most solid-in-liquid dissolution processes, solubility increases with temperature.[3][4] This is because the added thermal energy helps overcome the intermolecular forces within the solid's crystal lattice, allowing the solvent to surround the solute molecules more effectively.[3]

Q3: Can I use a co-solvent, and how do I choose one?

A3: Yes, using a co-solvent is a very common and effective technique. A co-solvent is a secondary solvent, miscible with nonane, in which your reactant has higher solubility.[5] The goal is to create a solvent blend with a polarity that is more favorable for your solute. For a nonane system, you might choose a slightly more polar solvent that is still miscible, such as toluene, diethyl ether, or a long-chain alcohol, depending on the nature of your reactant. The choice of co-solvent is critical and should not interfere with the desired chemical reaction.

Q4: How do surfactants help in a non-polar solvent like nonane?

A4: In a non-polar solvent, surfactants can form "reverse micelles."[6] These are aggregates where the polar "head" groups of the surfactant molecules cluster together on the inside, creating a polar microenvironment, while the non-polar "tail" groups extend outwards into the nonane.[6][7] If your reactant is polar, it can be sequestered within this polar core, allowing it to be dispersed throughout the nonane solvent.

Troubleshooting Guide

Issue 1: My reactant dissolves at a higher temperature but precipitates or "crashes out" of solution upon cooling.

• Possible Cause: The concentration of your reactant is above its saturation point at the lower temperature. The solubility of many solids in organic solvents decreases significantly as the temperature drops.[8]

• Solution 1: Controlled Cooling: Implement a slow and controlled cooling process. Rapid cooling can lead to sudden supersaturation and the formation of fine, difficult-to-handle precipitates.[8] A gradual decrease in temperature allows for the growth of larger, more stable crystals if precipitation is desired, or can help maintain a supersaturated state for longer if precipitation is to be avoided.

• Solution 2: Reduce Concentration: Work with a lower concentration of the reactant that is within the solubility limits at your target working temperature.[8]

• Solution 3: Use a Co-solvent: Introduce a co-solvent that improves the solubility of your reactant at the lower temperature, thereby increasing the saturation limit of the mixed solvent system.

Issue 2: The dissolution rate of my solid reactant is extremely slow.

• Possible Cause: The surface area of the solid reactant is too low, limiting its interaction with the solvent. According to the Noyes-Whitney equation, the rate of dissolution is directly proportional to the surface area of the solute.[3]

• Solution 1: Particle Size Reduction: Increase the surface area of your reactant by reducing its particle size.[9][10] This can be achieved through techniques like micronization (milling) to create micron-sized particles or nanonization to produce nanoparticles.[9][10][11]

• Solution 2: Increase Agitation and/or Temperature: More vigorous stirring and an increase in temperature will increase the kinetic energy of the system and enhance the rate at which the solvent interacts with the solute surface.

Issue 3: I have added a co-solvent, but my reactant remains insoluble.

• Possible Cause: The chosen co-solvent is not appropriate for your reactant, or the volume added is insufficient to significantly alter the overall polarity of the solvent system.

• Solution 1: Test a Range of Co-solvents: Systematically screen a variety of co-solvents with varying polarities to find one that is effective.

• Solution 2: Increase Co-solvent Ratio: Gradually increase the proportion of the co-solvent in the mixture. Be mindful that a large proportion of co-solvent means your primary solvent is no longer nonane, which may affect your reaction.

• Solution 3: Explore Other Techniques: If co-solvency fails, you may need to consider more advanced methods like creating a solid dispersion of your reactant or using a suitable surfactant.[9]

Solubility Enhancement Workflow

The following diagram outlines a logical workflow for troubleshooting and enhancing reactant solubility in nonane.

Caption: A workflow for troubleshooting reactant solubility in nonane.

Conceptual Mechanisms of Solubility Enhancement

The following diagram illustrates the conceptual difference between using a co-solvent and a surfactant to improve the solubility of a polar reactant (solute) in nonane.

Caption: Co-solvents modify the bulk solvent vs. surfactants create a microenvironment.

Experimental Protocols

Protocol 1: Preparation of a Solid Dispersion by Solvent Evaporation

This method is suitable for thermally stable reactants and aims to disperse the reactant in a solid carrier matrix to improve its dissolution profile.

Materials:

• Reactant (solute)

• Carrier (e.g., Polyethylene glycol (PEG), Polyvinylpyrrolidone (PVP))[12][13]

• A volatile organic solvent in which both the reactant and carrier are soluble (e.g., ethanol, methanol, dichloromethane)[12][13]

• Rotary evaporator

• Mortar and pestle

• Sieves

Methodology:

• Dissolution: Accurately weigh the reactant and the chosen carrier (e.g., in a 1:1 or 1:5 ratio). Dissolve both components completely in a minimal amount of the selected volatile organic solvent in a round-bottom flask.[13]

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-60°C). Continue until a solid film or mass is formed and all solvent is removed.[14]

• Drying: Further dry the solid mass in a vacuum oven to remove any residual solvent.

• Pulverization: Scrape the solid dispersion from the flask. Grind the solid mass into a fine powder using a mortar and pestle.[12]

• Sieving: Pass the powdered solid dispersion through a sieve to obtain a uniform particle size.

• Solubility Test: Test the solubility of the resulting solid dispersion powder in nonane, comparing it to the original, unprocessed reactant.

Protocol 2: Determining a Suitable Co-solvent System

This protocol outlines a systematic approach to screen for an effective co-solvent to improve reactant solubility in nonane.

Materials:

• Reactant (solute)

• Nonane

• A selection of candidate co-solvents (e.g., toluene, cyclohexane, ethyl acetate, isopropanol)

• Vials or test tubes with closures

• Magnetic stirrer and stir bars

• Graduated cylinders or pipettes

Methodology:

• Baseline Solubility: Determine the approximate solubility of your reactant in pure nonane at your target temperature. Add a known amount of reactant to a known volume of nonane and stir until no more dissolves.

• Co-solvent Screening: a. Prepare a series of vials. To each, add a fixed amount of your reactant (in excess of what would dissolve in pure nonane). b. To each vial, add a fixed volume of nonane (e.g., 9 mL). c. To each vial, add a small volume of a different candidate co-solvent (e.g., 1 mL), creating a 9:1 nonane:co-solvent system. Include a control vial with 10 mL of pure nonane.

• Equilibration: Seal the vials and stir them at a constant temperature for a set period (e.g., 1-2 hours) to allow the system to reach equilibrium.

• Observation: Visually inspect the vials to identify which co-solvent systems have resulted in the most significant dissolution of the reactant.

• Optimization (Optional): For the most promising co-solvent(s), create a new series of vials with varying ratios of nonane to co-solvent (e.g., 9:1, 4:1, 7:3) to determine the optimal blend that maximizes solubility without compromising the non-polar character required for your experiment.

Quantitative Data Summary

The following tables provide examples of solubility data in nonane and the effect of experimental conditions.

Table 1: Solubility of Selected Compounds in n-Nonane

Compound	Temperature (°C)	Solubility (Weight Fraction)
Fullerene C60	~25	~0.00005
Fullerene C60	~50	~0.00015
Fullerene C70	~25	~0.00040
Fullerene C70	~50	~0.00080
Water	25	~2.4 x 10⁻⁸ (mole fraction)[15]

Data for fullerenes are estimated from graphical representations in scientific literature.

Table 2: Illustrative Example of Co-Solvent Effect on Solubility of Meloxicam (at 25°C)

Solvent System (Water with Co-solvent)	Dielectric Constant	Solubility (mg/mL)
Water	78.5	0.008
Water-Ethanol (50:50)	51.9	0.12
Water-Propylene Glycol (50:50)	55.4	0.45
Water-PEG 400 (50:50)	45.4	1.10

Note: This table is provided as a conceptual illustration of the co-solvency principle. The solvents and solute are not nonane-based but demonstrate how blending solvents can dramatically increase solubility.[16]

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. wisdomlib.org [wisdomlib.org]
• 6. arxiv.org [arxiv.org]
• 7. Adding surfactants in non polar solvent,the micelles structure will look like (Surfactant structure) head tatal head tail [allen.in]
• 8. benchchem.com [benchchem.com]
• 9. wjbphs.com [wjbphs.com]
• 10. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijpsm.com [ijpsm.com]
• 12. iosrphr.org [iosrphr.org]
• 13. japsonline.com [japsonline.com]
• 14. Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 16. researchgate.net [researchgate.net]

methods to control nonane evaporation in open-system experiments

print(google_search.search(queries=["nonane evaporation rate data", "quantitative comparison of microplate evaporation control methods", "protocol for applying silicone oil to microplate wells", "setup for creating a saturated vapor chamber in the lab"]))

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with nonane evaporation in open-system experiments.

Frequently Asked Questions (FAQs)

Q1: Why is controlling nonane evaporation so critical in my experiments?

A1: Nonane is a volatile organic compound with a relatively high vapor pressure, meaning it evaporates quickly at room temperature.[1][2] In an open-system experiment (e.g., a microplate), this evaporation can lead to several critical issues:

• Concentration Changes: As nonane evaporates, the concentration of your solutes (e.g., analytes, drug compounds) will increase, leading to inaccurate measurements of dose-response, reaction kinetics, or other concentration-dependent effects.[3]

• Inconsistent Results: Evaporation is often not uniform across a multi-well plate, with outer wells ("edge effects") typically evaporating faster than inner wells.[3] This creates variability and reduces the reproducibility of your results.

• Sample Loss: For small-volume assays, complete evaporation can lead to the total loss of the sample.[4]

Q2: What are the primary factors that influence the rate of nonane evaporation?

A2: Several environmental and physical factors dictate the evaporation rate:

• Temperature: Higher temperatures increase the kinetic energy of nonane molecules, accelerating their escape into the vapor phase.[5][6] The rate of evaporation is faster at higher temperatures.[6]

• Surface Area: A larger exposed surface area allows more molecules to evaporate simultaneously.[3][5]

• Airflow: A ventilated environment or moving air above the surface sweeps away nonane vapor, maintaining a high concentration gradient and promoting further evaporation.[3][7] Still air allows a concentration gradient of vapor to develop by diffusion, which can slow the rate.[3]

• Vapor Pressure: Nonane's intrinsic vapor pressure (4.45 mm Hg at 25°C) determines its tendency to evaporate.[1] Evaporation is directly proportional to the vapor-pressure difference between the liquid surface and the surrounding air.[8]

Q3: What are the most common methods to control nonane evaporation?

A3: The most effective methods involve either creating a physical barrier or controlling the atmosphere above the sample.[3] Common techniques include:

• Using Lids and Sealing Tapes: Solid lids, clear foils, or breathable tapes create a physical barrier to vapor loss.[3][9]

• Applying an Oil Overlay: A layer of immiscible, low-volatility oil (like silicone or mineral oil) on top of the sample acts as a liquid lid.[3][4][10]

• Creating a Saturated Vapor Environment: Placing the experimental setup within a closed container with a reservoir of nonane saturates the headspace with nonane vapor, reaching an equilibrium that significantly slows net evaporation from the samples.[3]

Troubleshooting Guide

Issue: I'm observing an "edge effect" in my microplate, where results from the outer wells are different from the inner wells.

• Cause: This is a classic sign of differential evaporation. The outer wells have more exposure to the external environment and airflow, causing the solvent (nonane) to evaporate faster than in the more protected central wells.[3]

• Solution 1 (Physical Barrier): Apply a high-quality sealing tape (foil or clear) to the entire plate. Heat sealing is often the most effective method for biochemical assays.[9] For cell-based assays requiring gas exchange, consider a breathable sterile tape.[9]

• Solution 2 (Environmental Control): Place the microplate inside a secondary container with a loose-fitting lid. Add sacrificial wells or a small beaker of nonane to the container to help saturate the local atmosphere with nonane vapor.[3]

• Solution 3 (Experimental Design): As a common practice, avoid using the outermost rows and columns for critical samples. Instead, fill them with a blank solvent (nonane) to act as a vapor buffer for the inner wells.[3]

Issue: My samples are becoming contaminated after applying an evaporation control method.

• Cause 1 (Oil Overlay): If using an oil overlay, the oil itself may contain impurities or may extract lipophilic components from your sample medium over time.[11]

• Solution 1: Use a high-purity, sterile oil like silicone oil or mineral oil.[4][11] Consider pre-equilibrating the oil with your experimental medium to prevent the leaching of components from the sample into the oil.[11]

• Cause 2 (Sealing Film): Some adhesive sealing films can introduce leachables into organic solvents.

• Solution 2: Ensure your chosen sealing film is certified as chemically resistant to alkanes like nonane. Test for leachables by incubating the film with nonane and analyzing the solvent for contaminants before use with precious samples.

Issue: The evaporation rate is still too high even with a lid.

• Cause: Standard microplate lids are often loose-fitting and do not provide an airtight seal, allowing vapor to escape.

• Solution 1 (Improve Sealing): Switch to an adhesive sealing film or a heat-sealed film for a more robust barrier.[9]

• Solution 2 (Combine Methods): For long-term experiments (lasting several days), a single method may be insufficient.[3] Combine a sealing film with a saturated vapor environment for maximum protection.

• Solution 3 (Reduce Temperature): If your experimental protocol allows, lowering the incubation temperature will decrease nonane's vapor pressure and significantly reduce the evaporation rate.[6]

Quantitative Data

The following tables summarize key physical properties of nonane and provide a qualitative comparison of common evaporation control methods.

Table 1: Physical Properties of n-Nonane

Property	Value	Source
Chemical Formula	C₉H₂₀	[12]
Molecular Weight	128.26 g/mol	[13]
Boiling Point	150.8 °C (303.4 °F)	[1][2]
Vapor Pressure	4.45 mmHg (0.59 kPa) at 25°C	[1][12]
Density	0.718 g/cm³	[2]
Solubility in Water	Insoluble	[1]

Table 2: Comparison of Evaporation Control Methods

Method	Effectiveness	Ease of Use	Risk of Contamination	Best For
Loose-fitting Lid	Low	Very Easy	Low	Very short-term experiments (< 1 hour).
Adhesive Sealing Film	Moderate to High	Easy	Low (check compatibility)	Short to medium-term biochemical assays.[9]
Heat Sealing Film	High	Moderate (requires equipment)	Very Low	High-throughput screening, long-term compound storage.[9]
Oil Overlay	High	Moderate	Medium (oil purity is key)	Long-term cell culture, microscopy, applications where access to the well is needed.[3][14]
Saturated Vapor Environment	High	Moderate	Low	Long-term experiments, sensitive assays where physical contact with the sample must be avoided.[3]

Experimental Protocols

Protocol 1: Applying a Silicone Oil Overlay to a 96-Well Plate

Objective: To create a physical barrier against nonane evaporation in individual wells using a layer of immiscible oil.

Materials:

• 96-well plate containing samples in nonane

• High-purity, sterile silicone oil[11]

• Multichannel pipette

• Sterile pipette tips

Procedure:

• Ensure all liquids (sample plate and silicone oil) are equilibrated to the experimental temperature to avoid bubble formation.[11]

• Using a multichannel pipette, carefully aspirate the desired volume of silicone oil. A volume of 20-50 µL is typically sufficient to cover the surface in a standard 96-well plate.

• Gently dispense the oil into each well. Angle the pipette tips to touch the side of the well wall just above the liquid surface.[11]

• Allow the oil to run down the side of the well and spread across the surface of the nonane. Avoid dispensing the oil directly into the center of the sample, as this can cause splashing or mixing.[11]

• Visually confirm that a continuous layer of oil covers the entire surface of the liquid in each well.

Protocol 2: Setting Up a Saturated Vapor Environment

Objective: To minimize the vapor pressure gradient between the sample and the surrounding atmosphere, thereby reducing net evaporation.

Materials:

• Experimental setup (e.g., microplate)

• Airtight secondary container (e.g., a large plastic box with a gasket seal or a desiccator cabinet)

• A small, open reservoir (e.g., a glass beaker or a few empty wells in the plate)

• Pure n-nonane

Procedure:

• Place your experimental plate inside the airtight secondary container.

• Pour a small amount of pure n-nonane into the separate reservoir. The exact amount is not critical, but it must be sufficient to saturate the headspace of the container.

• Place the reservoir inside the container, ensuring it is stable and will not tip over.

• Seal the secondary container tightly.

• Allow the system to equilibrate for at least 30-60 minutes before starting the experiment. This allows the concentration of nonane vapor in the container's atmosphere to rise and approach saturation.[3]

• Only open the container when necessary to access your experiment, and close it again promptly to maintain the saturated environment.

Visual Guides

Caption: Decision workflow for selecting an appropriate evaporation control method.

Caption: Factors influencing nonane evaporation and corresponding control strategies.

References

• 1. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Managing evaporation for more robust microscale assays Part 1. Volume loss in high throughput assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wyatt.com [wyatt.com]
• 5. labuniquely.com [labuniquely.com]
• 6. ATMO336 - Fall 2018 [atmo.arizona.edu]
• 7. quora.com [quora.com]
• 8. pubs.usgs.gov [pubs.usgs.gov]
• 9. Three Ways To Reduce Microplate Edge Effect | Microplate Assays [wellplate.com]
• 10. Prevention of evaporation of small-volume sample solutions for capillary electrophoresis using a mineral-oil overlay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ibidi.com [ibidi.com]
• 12. Nonane - Wikipedia [en.wikipedia.org]
• 13. Nonane (CAS 111-84-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 14. Mineral oil - Wikipedia [en.wikipedia.org]

challenges and solutions in the purification of n-nonane to 99%+ purity

Welcome to the technical support center for the purification of n-nonane to 99%+ purity. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols for achieving high-purity n-nonane.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying n-nonane to greater than 99% purity?

A1: The main challenges in achieving high-purity n-nonane include:

• Presence of isomers: Commercial n-nonane may contain various structural isomers which have very similar boiling points, making separation by simple distillation difficult.[1]

• Azeotrope formation: n-Nonane can form azeotropes with certain impurities, which are mixtures that boil at a constant temperature, making separation by conventional distillation impossible.

• Close-boiling point impurities: Other hydrocarbons with boiling points close to that of n-nonane (150.8 °C) are often present and require highly efficient separation techniques.

• Water content: The presence of water can interfere with certain applications and needs to be removed, often through the use of drying agents or molecular sieves.[2]

Q2: What are the most common methods for purifying n-nonane?

A2: The most common and effective methods for purifying n-nonane to high purity are:

• Fractional Distillation: A highly efficient distillation process that can separate components with close boiling points.[3]

• Adsorption: Utilizes porous materials like molecular sieves to selectively remove impurities based on size and polarity.[4]

• Fractional Crystallization: A technique that separates components based on differences in their freezing points.[5]

• Chemical Treatment: In some cases, treatment with reagents like sulfuric acid can be used to remove certain types of impurities, followed by distillation.[6]

Q3: How can I determine the purity of my n-nonane sample?

A3: The most common and reliable method for determining the purity of n-nonane is Gas Chromatography with a Flame Ionization Detector (GC-FID).[7][8] This technique separates the components of the mixture and provides a quantitative measure of the concentration of each. The purity is typically calculated from the peak areas in the chromatogram.[8]

Q4: What are molecular sieves and how do they work for n-nonane purification?

A4: Molecular sieves are crystalline materials with uniform pore sizes that can selectively adsorb molecules. For n-nonane purification, 5A molecular sieves are particularly useful.[4][9] Their 5-angstrom pores allow smaller molecules like water and some branched-chain hydrocarbons to be adsorbed while excluding the larger, linear n-nonane molecules.[10] This is an effective method for removing water and certain isomeric impurities.

Troubleshooting Guides

Fractional Distillation Troubleshooting

Issue	Possible Cause(s)	Solution(s)
Poor Separation (Purity <99%)	Inefficient column (insufficient theoretical plates).	Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge).
Distillation rate is too fast.	Reduce the heating rate to allow for proper equilibrium between the liquid and vapor phases in the column. A slow, steady distillation rate is crucial for good separation.[3]
"Flooding" of the column (excessive condensation).	Decrease the heating rate to allow the condensed liquid to drain back into the distilling flask.[11]
Unstable Distillation Temperature	Uneven heating.	Use a heating mantle with a stirrer to ensure smooth and even boiling.[3]
Presence of azeotropes.	Consider using extractive distillation or an alternative purification method like adsorption.
No Distillate Collection	Insufficient heating.	Increase the temperature of the heating mantle. Ensure the column is well-insulated to prevent heat loss.[11]
Thermometer placed incorrectly.	The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser.[3]

Adsorption with Molecular Sieves Troubleshooting

Issue	Possible Cause(s)	Solution(s)
Incomplete Water Removal	Molecular sieves are saturated.	Use a fresh batch of activated molecular sieves. Ensure you are using a sufficient quantity for the amount of solvent.
Improper activation of molecular sieves.	Activate the molecular sieves by heating them in a furnace at the recommended temperature (typically 300-350 °C) under a vacuum or a stream of inert gas.[10]
Low Yield of Purified n-Nonane	n-Nonane is being adsorbed by the molecular sieves.	This is unlikely with 5A molecular sieves due to size exclusion. However, if using a different type, ensure the pore size is appropriate.
Inefficient separation of the liquid from the sieves.	Decant the liquid carefully or use a filter to separate the n-nonane from the molecular sieve beads.

Experimental Protocols

Protocol 1: High-Purity n-Nonane via Fractional Distillation

This protocol describes the purification of technical grade n-nonane (typically ~95% purity) to ≥99% purity.

Materials:

• Technical grade n-nonane

• Boiling chips or magnetic stir bar

• Fractionating column (Vigreux or packed)

• Distillation head with thermometer

• Condenser

• Receiving flask

• Heating mantle with stirrer

• Insulating material (glass wool or aluminum foil)

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. The thermometer bulb should be positioned so that the top is level with the side arm leading to the condenser.[3]

• Charging the Flask: Fill the round-bottom flask to no more than two-thirds of its volume with technical grade n-nonane and add a few boiling chips or a magnetic stir bar.

• Insulation: Wrap the fractionating column with glass wool or aluminum foil to minimize heat loss and maintain a proper temperature gradient.[11]

• Distillation:

  • Begin heating the flask gently. If using a stirrer, ensure it is on.

  • Observe the "reflux ring" of condensing vapor as it slowly ascends the column.

  • Adjust the heating rate to maintain a slow and steady distillation rate of approximately 1-2 drops per second into the receiving flask.

• Fraction Collection:

  • Fore-run: Collect the initial fraction (the first 5-10% of the total volume) in a separate receiving flask. This fraction will contain the more volatile impurities.

  • Main Fraction: As the temperature stabilizes at the boiling point of n-nonane (~151 °C), switch to a clean receiving flask to collect the main fraction. Monitor the temperature closely; a stable boiling point indicates the collection of a pure substance.

  • End-run: Stop the distillation when the temperature begins to rise or fall significantly, or when a small amount of liquid remains in the distillation flask. Do not distill to dryness.

• Purity Analysis: Analyze the main fraction for purity using GC-FID.

Protocol 2: Drying and Purification of n-Nonane using 5A Molecular Sieves

This protocol is for removing water and certain branched-chain isomers from n-nonane.

Materials:

• n-Nonane to be purified

• 5A molecular sieves (activated)

• Airtight flask with a stopper or septum

Procedure:

• Activation of Molecular Sieves: Place the 5A molecular sieves in a ceramic or glass dish and heat in a furnace at 300-350 °C for at least 3 hours under a vacuum or with a slow purge of dry nitrogen gas. Allow to cool to room temperature in a desiccator before use.

• Adsorption:

  • In a clean, dry, airtight flask, add the n-nonane to be purified.

  • Add the activated 5A molecular sieves to the n-nonane. A general guideline is to use 5-10% of the weight of the solvent.

  • Seal the flask and allow it to stand for at least 12-24 hours at room temperature. Occasional swirling can improve efficiency.

• Separation: Carefully decant or filter the purified n-nonane from the molecular sieves into a clean, dry storage bottle.

• Purity and Water Content Analysis: Analyze the purified n-nonane for purity using GC-FID and for water content using Karl Fischer titration.

Quantitative Data Summary

The following table summarizes typical data for different purification methods. Please note that actual results may vary based on the initial purity of the n-nonane and the specific experimental conditions.

Purification Method	Starting Purity	Final Purity Achievable	Typical Yield	Key Impurities Removed
Fractional Distillation	~95%	≥99.5%	70-85%	Close-boiling hydrocarbons, volatile impurities
Adsorption (5A Molecular Sieves)	Variable	Can reach >99% (for specific impurities)	>95%	Water, small branched-chain alkanes
Fractional Crystallization	~98%	>99.8%	50-70%	Isomers and other impurities that do not co-crystallize

Visualizations

Experimental Workflow for n-Nonane Purification

Caption: A flowchart illustrating the decision-making and experimental process for purifying n-nonane.

Troubleshooting Logic for Fractional Distillation

Caption: A logical diagram for troubleshooting common issues encountered during fractional distillation.

References

• 1. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nonane anhydrous, = 99 111-84-2 [sigmaaldrich.com]
• 3. Purification [chem.rochester.edu]
• 4. msesupplies.com [msesupplies.com]
• 5. en.wikipedia.org [en.wikipedia.org]
• 6. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 7. measurlabs.com [measurlabs.com]
• 8. agilent.com [agilent.com]
• 9. What Are the Guidelines for Using 5A Molecular Sieve to Remove Water? - Naike Chemical Equipment Packing Co., Ltd. [laiko.net]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. chem.libretexts.org [chem.libretexts.org]

strategies for preventing cross-contamination in nonane solvent systems

Welcome to the Technical Support Center for Nonane Solvent Systems. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing, troubleshooting, and managing cross-contamination in your experiments involving nonane.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of cross-contamination in a nonane solvent system?

A1: Cross-contamination in nonane solvent systems can originate from several sources. These include shared dispensing lines and equipment that are not properly cleaned between uses, the use of non-dedicated containers, and improper handling techniques that introduce contaminants from the environment or other processes.[1][2] Airborne particles and residues from previously handled materials can also settle into the solvent.[1] Additionally, contaminants can leach from storage containers, particularly plastics, into the nonane solvent over time.[3][4][5]

Q2: How can I be sure my HPLC-grade nonane is pure enough for my analysis?

A2: Reputable suppliers of HPLC-grade n-nonane provide a certificate of analysis (CoA) detailing the purity and impurity profile.[6][7] This grade of nonane is manufactured to have low levels of impurities that could interfere with analytical results.[6][7][8] For highly sensitive applications, it is best practice to run a blank gradient with the neat solvent before introducing your sample to check for any ghost peaks or baseline noise that could indicate contamination.[9]

Q3: Can I use plastic containers to store high-purity nonane?

A3: While convenient, plastic containers can be a source of contamination. Plasticizers, such as phthalates, and other additives can leach from the container material into the nonane, especially over extended periods.[3][4][5] For storage of high-purity nonane, it is recommended to use glass or non-reactive metal containers. If plastic must be used, ensure it is made of a material with low potential for leaching and has been validated for compatibility with nonane.

Q4: What are "ghost peaks" and how do they relate to nonane solvent contamination?

A4: Ghost peaks are unexpected peaks that appear in a chromatogram, often during a blank run (an injection of only the mobile phase or solvent).[9] In the context of nonane systems, ghost peaks can be a direct indicator of contamination. They may arise from impurities within the nonane itself, contaminants introduced from the HPLC system, or residues from previous analyses that were not adequately flushed from the system.

Troubleshooting Guides

Issue 1: Unexpected Peaks in a Blank Nonane Injection

Symptom: You run a blank injection of your nonane solvent in your GC or HPLC system and observe peaks that are not supposed to be there.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Recommended Action
Contaminated Solvent	1. Run a blank injection with a fresh bottle of HPLC-grade nonane from a different lot or supplier.2. Compare the chromatograms.	If the new solvent shows no peaks, discard the contaminated bottle. If the issue persists, the contamination source is likely elsewhere in the system.
System Contamination	1. Systematically flush all solvent lines, the injector, and the column with a strong, appropriate solvent.2. Run another blank injection with a trusted pure solvent.	If the peaks disappear, routine flushing procedures should be implemented between analyses.
Carryover from Previous Injection	1. Inject a blank immediately after a concentrated sample and observe if the ghost peaks correspond to the sample peaks.2. Increase the needle wash volume and/or use a stronger wash solvent.	Implement a more rigorous needle and injection port cleaning protocol between runs.
Leachables from Vials/Caps	1. Use certified clean vials and septa.2. Rinse vials with the pure solvent before filling.	Switch to higher quality vials and septa, and consider using glass vials with PTFE-lined caps.

Logical Troubleshooting Flow for Unexpected Peaks:

Troubleshooting workflow for identifying the source of unexpected peaks.

Issue 2: Inconsistent Results in a Nonane-Based Assay

Symptom: You are experiencing poor reproducibility in your analytical results, such as shifting retention times or variable peak areas, when using nonane as a solvent or in the mobile phase.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Recommended Action
Solvent Incompatibility	1. Ensure all components of your sample are soluble in nonane.2. Check for precipitation in your sample vials.	If solubility is an issue, consider a different solvent or a solvent mixture.
Improperly Cleaned Glassware	1. Review your glassware cleaning SOP.2. Ensure final rinses are performed with high-purity water or the solvent to be used.	Implement a validated glassware cleaning procedure with a final rinse step using a portion of the pure nonane to be used in the experiment.
Cross-Contamination from Shared Equipment	1. Dedicate glassware and dispensing lines to nonane use only.2. If dedication is not possible, implement a rigorous cleaning validation protocol between uses.	Establish dedicated equipment where feasible. For shared equipment, validate a cleaning procedure proven to remove residues to acceptable levels.
Material Incompatibility	1. Verify that all tubing, seals, and other system components are compatible with nonane.	Consult material compatibility charts and replace any incompatible components. Common compatible materials include PTFE, Viton®, and stainless steel.

Quantitative Data Summary

Table 1: General Acceptance Criteria for Cleaning Validation

These limits are general guidelines and may need to be adjusted based on the toxicity of the potential contaminant and the nature of the subsequent product.

Criterion	Acceptance Limit	Reference
Visual	No visible residue on equipment surfaces.	[10]
Chemical (General)	≤ 10 ppm of the previous product in the next product.	[10][11]
Chemical (Dose-Based)	≤ 0.1% of the normal therapeutic dose of the previous product in the maximum daily dose of the next product.	[10]

Table 2: Swab Recovery Rates from Different Surfaces

Recovery rates can vary based on the swabbing technique, solvent, and surface material. It is crucial to perform recovery studies as part of your cleaning validation to ensure your sampling method is effective.[12][13] A recovery of >80% is generally considered good, while >50% is reasonable.[12][13]

Surface Material	Analyte	Swab Solvent	Average Recovery (%)	Reference
Stainless Steel	Chlordiazepoxide	Water	63.88	[12][14]
PVC	Chlordiazepoxide	Water (Rinse)	97.85	[12][14]
Various	Multiple APIs	Various	>50% (Reasonable)	[12]
Various	Multiple APIs	Various	>80% (Good)	[12]

Detailed Experimental Protocols

Protocol 1: General Procedure for Cleaning Validation of Nonane Residue

This protocol outlines a general approach for validating a cleaning procedure to remove nonane from manufacturing equipment.

• Develop the Cleaning Procedure:

  • Define the cleaning agents, concentrations, temperatures, and contact times. For nonane, a suitable degreaser or a sequence of solvents may be necessary.[15]

  • Document each step of the cleaning process, including disassembly of equipment where necessary.[2][16]

• Establish Acceptance Criteria:

  • Set limits for the maximum allowable carryover of nonane into the next product batch, often based on a 10 ppm or a dose-based calculation.[10][17][18]

  • The equipment must also be visually clean.[10]

• Validate the Analytical Method:

  • Develop and validate a sensitive and specific analytical method (e.g., GC-MS) for detecting trace levels of nonane.

  • The method should have a limit of detection (LOD) and limit of quantitation (LOQ) well below the acceptance limit.[14]

• Perform Recovery Studies:

  • Spike a known amount of nonane onto coupons made of the same material as the equipment (e.g., stainless steel, glass).

  • Perform the sampling procedure (swab or rinse) and analyze the samples to determine the percentage of nonane recovered. A recovery of >70% is often considered acceptable.[19]

• Execute the Cleaning Validation:

  • After running a batch using nonane, clean the equipment using the developed procedure.

  • Perform sampling at predefined, hard-to-clean locations.

  • Analyze the samples to ensure the residue levels are below the established acceptance criteria.

  • Repeat the process for a minimum of three successful, consecutive runs to validate the cleaning procedure.[10][18]

Protocol 2: GC-MS Analysis for Purity of n-Nonane

This protocol provides a starting point for the quality control of n-nonane using Gas Chromatography-Mass Spectrometry (GC-MS).

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890A GC System or equivalent.

  • Mass Spectrometer: Agilent 5975C MSD or equivalent.

  • Column: HP-PONA (50 m x 0.2 mm, 0.5 µm film thickness) or similar non-polar capillary column.[20]

  • Carrier Gas: Helium at a constant flow rate of 0.8-1.0 mL/min.[20][21]

  • Injection: 1 µL, split ratio 1:60 or as appropriate for concentration.[20]

  • Injector Temperature: 250 °C.[20]

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 1 minute.

    • Ramp 1: Increase to 130 °C at 2 °C/min.

    • Ramp 2: Increase to 180 °C at 5 °C/min, hold for 10 minutes.[20]

  • MSD Parameters:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Scan Range: m/z 35-350.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.[20]

• Sample Preparation:

  • For neat nonane, direct injection is typically suitable.

  • If dilution is required, use a high-purity solvent that does not co-elute with nonane or its expected impurities.

• Analysis:

  • Inject the n-nonane sample into the GC-MS system.

  • Acquire the data.

  • Identify the main n-nonane peak by its retention time and mass spectrum.

  • Identify any other peaks by comparing their mass spectra to a library (e.g., NIST).

  • Quantify impurities by comparing their peak areas to that of the n-nonane peak (assuming similar response factors) or by using an internal or external standard.

Mandatory Visualizations

Workflow for a Dedicated Nonane Dispensing System

This diagram illustrates the steps for safely dispensing high-purity nonane from a dedicated solvent purification and dispensing system to minimize contamination.

Dispensing workflow for high-purity nonane.

Logical Relationship for Investigating Cross-Contamination

This diagram shows the logical steps to take when investigating a suspected cross-contamination event in a multi-product facility using nonane.

Investigation pathway for a cross-contamination event.

References

• 1. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 2. scribd.com [scribd.com]
• 3. doras.dcu.ie [doras.dcu.ie]
• 4. A Systematic Review: Migration of Chemical Compounds from Plastic Material Containers in Food and Pharmaceutical Fields - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Potential Extractables and Leachables in Cosmetic Plastic Packaging by Microchambers-Thermal Extraction and Pyrolysis-Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. APC Pure | Product | n-Nonane HPLC [apcpure.com]
• 7. Atom Scientific Ltd | Product | n-Nonane HPLC [atomscientific.com]
• 8. gmpsop.com [gmpsop.com]
• 9. resolian.com [resolian.com]
• 10. getreskilled.com [getreskilled.com]
• 11. Cleaning validation in pharmaceutical quality control laboratories: a structured protocol for contamination risk mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of Swab and Rinse Sampling Procedures and Recovery Rate Determination in Cleaning Validation Considering Various Surfaces, Amount and Nature of the Residues and Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. brieflands.com [brieflands.com]
• 14. researchgate.net [researchgate.net]
• 15. gmpsolutions.com [gmpsolutions.com]
• 16. medium.com [medium.com]
• 17. technotes.alconox.com [technotes.alconox.com]
• 18. What You Should Know About Pharmaceutical Cleaning Validation [drugdiscoveryonline.com]
• 19. epa.gov [epa.gov]
• 20. akjournals.com [akjournals.com]
• 21. Implementation of SPME and Rapid GC-MS as a Screening Approach for Forensic Fire Debris Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Nonane Flammability in a Laboratory Environment

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the best practices for managing the flammability of nonane in a laboratory setting. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary flammability hazards associated with nonane?

A1: Nonane is a flammable liquid that poses a significant fire risk in a laboratory.[1][2] Its primary hazards are a low flash point, a wide explosive range, and vapors that are heavier than air.[3] The flash point is the lowest temperature at which it can vaporize to form an ignitable mixture in air.[4] Nonane's vapors can travel a considerable distance to an ignition source and flash back.[3]

Q2: What are the key flammability properties of nonane I should be aware of?

A2: Understanding the quantitative flammability data of nonane is crucial for safe handling. Key properties include its flash point, autoignition temperature, and explosive (flammability) limits. These values dictate the conditions under which nonane can ignite.

Q3: What materials are incompatible with nonane?

A3: Nonane is incompatible with strong oxidizing agents such as peroxides, nitrates, and perchlorates.[5] Contact with these materials can lead to fires or explosions.[6]

Troubleshooting Guide

Q4: I need to heat nonane for my experiment. What is the safest way to do this?

A4: Never heat nonane with an open flame.[7][8] Use intrinsically safe heating equipment such as steam baths, oil baths, heating mantles, or hot air baths.[8] Ensure that all electrical equipment used for heating is spark-free.[8] All heating procedures should be conducted within a chemical fume hood to control the accumulation of flammable vapors.[8]

Q5: What should I do if I smell nonane in the lab, but there is no visible spill?

A5: A gasoline-like odor is characteristic of nonane.[5][9] If you smell nonane, it indicates the presence of its vapors. Immediately ensure the area is well-ventilated, and check for any open or improperly sealed containers. If the smell persists, it may indicate a small, unseen leak. Alert your lab supervisor and follow your institution's safety protocols.

Q6: The fire alarm has been activated in a lab where nonane is being used. What should I do?

A6: In the event of a fire alarm, your immediate priority is personal safety. Cease all work, shut down any equipment if it is safe to do so, and evacuate the area immediately. Follow your institution's emergency evacuation procedures. Do not attempt to fight a large fire.

Quantitative Data Summary

For quick reference, the key flammability data for nonane is summarized in the table below.

Property	Value	Units
Flash Point	31[2][10][11][12]	°C
88[3][5]	°F
Autoignition Temperature	205[1][12][13][14]	°C
401[3][13][15]	°F
Lower Explosive Limit (LEL)	0.8[2][3][5][9]	% by volume
Upper Explosive Limit (UEL)	2.9[1][2][3][5][9]	% by volume

Experimental Protocols

Protocol 1: Safe Handling and Use of Nonane

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a flame-resistant lab coat.[16][17]

• Ventilation: Always handle nonane in a well-ventilated area, preferably within a chemical fume hood, to prevent the accumulation of flammable vapors.[7][8][16]

• Ignition Sources: Before handling nonane, eliminate all potential ignition sources from the immediate area. This includes open flames, hot surfaces, sparks from electrical equipment, and static discharge.[2][3][7]

• Grounding and Bonding: When transferring nonane from one metal container to another, both containers must be bonded and grounded to prevent the buildup of static electricity.[2][8]

• Quantity: Use the minimum amount of nonane necessary for your experiment to minimize the potential fire hazard.[18]

Protocol 2: Storage of Nonane

• Containers: Store nonane in approved, tightly closed containers.[4]

• Location: Store containers in a designated flammables storage cabinet.[18] These cabinets are designed to protect the contents from a fire for a limited time.[18]

• Segregation: Do not store nonane with incompatible materials, particularly strong oxidizing agents.[18]

• Environment: Keep storage areas cool, dry, and well-ventilated, away from heat and direct sunlight.[4]

Protocol 3: Nonane Spill Response

This protocol outlines the steps for responding to a minor nonane spill. For major spills, evacuate the area and contact your institution's emergency response team.[19]

• Alert Personnel: Immediately alert others in the vicinity of the spill.[20]

• Isolate the Area: Secure the area to prevent others from entering.[21]

• Eliminate Ignition Sources: If it is safe to do so, turn off any nearby ignition sources.[21]

• Ventilation: Increase ventilation in the area, for example, by opening a fume hood sash if the spill is outside the hood.[21]

• Personal Protective Equipment: Don appropriate PPE before attempting to clean the spill.[22]

• Containment: Confine the spill to a small area using absorbent materials.[19]

• Cleanup: Absorb the spill with an inert material such as sand, earth, or vermiculite.[2] Do not use combustible materials like paper towels to absorb the spill.[19] Use non-sparking tools to collect the absorbed material.[2][3]

• Disposal: Place the contaminated absorbent material into a sealed, labeled container for hazardous waste disposal.[21]

• Decontamination: Clean the spill area with soap and water.[21]

Visual Guides

Caption: Decision workflow for responding to a nonane spill.

Caption: The fire triangle in the context of nonane and its prevention.

Caption: Workflow for the safe transfer of nonane between containers.

References

• 1. Nonane - Wikipedia [en.wikipedia.org]
• 2. uww.edu [uww.edu]
• 3. N-NONANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - Nonane [cdc.gov]
• 6. Page loading... [wap.guidechem.com]
• 7. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 8. ehs.princeton.edu [ehs.princeton.edu]
• 9. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. chemicalpoint.eu [chemicalpoint.eu]
• 11. sds.metasci.ca [sds.metasci.ca]
• 12. merckmillipore.com [merckmillipore.com]
• 13. tnb.ca [tnb.ca]
• 14. library.e.abb.com [library.e.abb.com]
• 15. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 16. - Division of Research Safety | Illinois [drs.illinois.edu]
• 17. cdhfinechemical.com [cdhfinechemical.com]
• 18. safety.fsu.edu [safety.fsu.edu]
• 19. jk-sci.com [jk-sci.com]
• 20. chemkleancorp.com [chemkleancorp.com]
• 21. oehs.tulane.edu [oehs.tulane.edu]
• 22. umanitoba.ca [umanitoba.ca]

Technical Support Center: Resolving Chromatographic Peak Tailing with Nonane

Welcome to the technical support center for troubleshooting chromatographic issues. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve peak tailing, particularly when using nonane or other non-polar solvents in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is chromatographic peak tailing and how is it measured?

A1: In an ideal chromatographic separation, the peak shape should be symmetrical, resembling a Gaussian distribution. Peak tailing is a common issue where the peak is asymmetrical, with a trailing edge that extends further than its leading edge.[1][2] This distortion can compromise the resolution between adjacent peaks, lead to inaccurate peak integration and quantification, and reduce the overall robustness of the analytical method.[2][3][4]

Peak tailing is quantified using the Tailing Factor (Tf) or Asymmetry Factor (As). A value close to 1.0 indicates a symmetrical peak, while values greater than 1.2 suggest significant tailing.[2]

Q2: I'm using a nonane-based mobile phase and observing peak tailing. What are the likely causes?

A2: While peak tailing is often associated with polar, basic compounds, it can also occur with non-polar mobile phases like those containing nonane.[4] Several factors can contribute to this issue:

• Secondary Interactions with the Stationary Phase: This is a primary cause of peak tailing.[1][5] Even in reversed-phase chromatography with a non-polar mobile phase, residual silanol groups (Si-OH) on the surface of silica-based columns can interact with analytes, especially those with basic functional groups.[1][5][6][7] These secondary interactions lead to a mixed-mode retention mechanism, causing some analyte molecules to be retained longer, resulting in a tailing peak.[1][8]

• Column Overload: Injecting too much sample (mass overload) or too large a volume (volume overload) can saturate the stationary phase, leading to peak distortion, including tailing.[1][5][9][10][11] If all peaks in your chromatogram are tailing, column overload is a strong possibility.[1][10]

• Column Degradation or Contamination: Over time, columns can degrade. This may manifest as a void at the column inlet or a partially blocked inlet frit, which disrupts the flow path and causes peak tailing.[1][2][5] Contaminants from the sample matrix can also accumulate on the column, creating active sites that lead to secondary interactions.[1]

• Extra-Column Effects: Peak broadening and tailing can be introduced by components of the HPLC/GC system outside of the column.[5][12] This includes excessive tubing length between the injector, column, and detector, poorly made connections, or a large detector cell volume.[5][12][13]

• Sample Solvent Mismatch: If your sample is dissolved in a solvent that is significantly stronger (more non-polar in reversed-phase) than your mobile phase, it can cause peak distortion.[5][14][15]

Q3: How can I differentiate between chemical (analyte-specific) and physical (system-wide) causes of peak tailing?

A3: A simple diagnostic test is to inject a well-behaved, neutral compound. If this compound elutes with a symmetrical peak, the tailing issue is likely chemical in nature and specific to your analyte's interaction with the stationary phase.[15] If the neutral compound also exhibits peak tailing, the problem is more likely physical, pointing towards issues like column degradation, a blocked frit, or extra-column volume effects.[16][17]

Q4: My analyte is polar/basic, and I'm using a nonane-based mobile phase. How can I minimize peak tailing from secondary silanol interactions?

A4: When using a non-polar mobile phase like nonane, interactions between polar/basic analytes and active silanol sites on the column can be pronounced. Here are several strategies to mitigate this:

• Use an End-Capped Column: Select a column that has been "end-capped." This process chemically derivatizes the majority of residual silanol groups, making the surface less polar and reducing the potential for these secondary interactions.[1][18]

• Adjust the Mobile Phase pH: For HPLC, operating at a low pH (around 2.5-3.0) can suppress the ionization of silanol groups, minimizing their interaction with basic analytes.[3][18][19] Ensure your column is stable at low pH.

• Use Mobile Phase Additives: Adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can help to mask the active silanol sites.[15][19] However, be aware that this can alter the selectivity of your method and may shorten column lifetime.[19]

Q5: What are the troubleshooting steps if I suspect column overload?

A5: Column overload can be diagnosed by performing a dilution series.[20] If you dilute your sample by a factor of 10 and re-inject it, a significant improvement in peak shape confirms that you were overloading the column.[21] To prevent overload, you can reduce the sample concentration, decrease the injection volume, or use a column with a higher capacity (e.g., larger diameter or pore size).[1][10]

Q6: How do I address peak tailing caused by extra-column effects?

A6: To minimize extra-column effects, it's important to keep the volume between the injector and the detector (excluding the column) as small as possible. Use tubing with a narrow internal diameter (e.g., 0.005 inches) and ensure the tubing lengths are as short as practical.[22] Also, check that all fittings and connections are properly made to avoid dead volume.[12]

Troubleshooting Guides & Experimental Protocols

Protocol 1: Diagnosing and Correcting for Mass Overload

This protocol will help you determine if column overload is the cause of your peak tailing.

Objective: To assess if the amount of analyte injected is saturating the column.

Methodology:

• Prepare a Dilution Series: Prepare at least two dilutions of your sample. A 10-fold and 100-fold dilution are good starting points.

• Sequential Injections: Inject your original, undiluted sample and record the chromatogram and tailing factor.

• Subsequently, inject the diluted samples, starting with the most dilute.

• Analyze the Results: Compare the peak shapes from the different concentrations.

Observation	Conclusion	Next Steps
Peak tailing significantly decreases with dilution. The most dilute sample shows a symmetrical peak (Tf ≈ 1.0).[20]	The original sample concentration was causing mass overload.[20]	Reduce the concentration of your samples and standards to a level that provides a symmetrical peak.
Peak tailing remains consistent across all concentrations. The tailing factor does not improve with dilution.	Mass overload is not the cause. The issue is likely chemical (e.g., secondary interactions) or physical (e.g., column void).	Proceed with other troubleshooting steps, such as checking for secondary interactions or system/column issues.

Protocol 2: Column Cleaning and Regeneration (Reversed-Phase)

This protocol is for cleaning a C8 or C18 column that may be contaminated with strongly retained non-polar compounds.

Objective: To remove contaminants from the column that may be causing peak tailing.

Caution: Always disconnect the column from the detector before flushing with strong solvents. Consult your column's user manual for solvent compatibility and pressure limits.

Methodology:

• Initial Flush: Flush the column with your mobile phase composition but without any buffer salts (e.g., water/acetonitrile) for at least 20 minutes.

• Polar Flush: Flush with 100% HPLC-grade water for 20 minutes to remove any remaining salts.

• Intermediate Polarity Flush: Flush with 100% isopropanol for 30 minutes.

• Non-Polar Flush: To remove highly non-polar contaminants, flush with 100% hexane (if your column is compatible) for 30 minutes.[15]

• Re-equilibration: Before use, flush the column with the intermediate solvent (isopropanol), followed by your mobile phase, until the baseline is stable.

Visual Troubleshooting Guides

Below are diagrams to help visualize the common causes of peak tailing and the logical steps to troubleshoot them.

Caption: A logical workflow for troubleshooting peak tailing.

Caption: Primary and secondary interactions on a C18 column.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. uhplcs.com [uhplcs.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. benchchem.com [benchchem.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. support.waters.com [support.waters.com]
• 7. pharmagrowthhub.com [pharmagrowthhub.com]
• 8. lctsbible.com [lctsbible.com]
• 9. researchgate.net [researchgate.net]
• 10. acdlabs.com [acdlabs.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. support.waters.com [support.waters.com]
• 15. benchchem.com [benchchem.com]
• 16. youtube.com [youtube.com]
• 17. GC Troubleshooting—Tailing Peaks [restek.com]
• 18. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 19. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 20. benchchem.com [benchchem.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. chromtech.com [chromtech.com]

optimizing temperature and pressure conditions for reactions in nonane

Welcome to the technical support center for optimizing temperature and pressure conditions for chemical reactions in nonane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered when conducting reactions in nonane under elevated temperature and pressure.

Issue 1: Low or No Product Yield

Potential Cause	Recommended Solution
Poor Solubility of Reactants	Nonane is a nonpolar solvent. Ensure your reactants have sufficient solubility at the reaction temperature. Consider performing a solubility test before the reaction. Increasing the temperature can improve the solubility of many organic compounds in nonane.[1]
Incorrect Temperature for Kinetic vs. Thermodynamic Control	The reaction may be favoring an undesired product. Lower temperatures generally favor the kinetic product (faster-forming), while higher temperatures favor the thermodynamic product (more stable).[2] Adjust the temperature accordingly based on the desired outcome.
Insufficient Pressure for Gaseous Reactants	For reactions involving gases (e.g., hydrogenation), insufficient pressure will result in a low concentration of the gaseous reactant in the nonane solution, leading to a slow or incomplete reaction. Increase the partial pressure of the gaseous reactant.[3]
Catalyst Deactivation	High temperatures can lead to catalyst sintering or coking, especially in hydrocarbon solvents like nonane.[4][5] Consider using a more thermally stable catalyst or optimizing the reaction temperature to prolong catalyst life. Poisoning of the catalyst by impurities in the reactants or solvent can also occur.[4]
Reaction Not Reaching Equilibrium	For reversible reactions, the reaction may not have been run long enough to reach equilibrium, especially at lower temperatures. Increase the reaction time or temperature.

Issue 2: Formation of Multiple Products or Isomers

Potential Cause	Recommended Solution
Competition Between Kinetic and Thermodynamic Pathways	As with low yield, the formation of multiple products can be due to a lack of selectivity between kinetic and thermodynamic pathways. To favor the kinetic product, use lower temperatures and shorter reaction times. For the thermodynamic product, use higher temperatures and longer reaction times to allow for equilibrium to be established.
Side Reactions at High Temperatures	Elevated temperatures can provide enough energy to overcome the activation energy of undesired side reactions. If side products are observed at high temperatures, attempt to lower the reaction temperature.
Isomerization	Some products may be prone to isomerization under the reaction conditions. This can sometimes be mitigated by adjusting the temperature or using a more selective catalyst.

Issue 3: Reaction Runaway or Pressure Spikes

Potential Cause	Recommended Solution
Exothermic Reaction	Highly exothermic reactions can lead to a rapid increase in temperature and pressure. Ensure the reactor's cooling system is adequate and functioning correctly. For highly exothermic processes, consider a semi-batch approach where one reactant is added gradually to control the rate of heat generation.
Gas Evolution	Some reactions may produce gaseous byproducts, leading to a pressure increase. Ensure the reactor is equipped with a pressure relief system and that the system is appropriately sized for the potential gas evolution.
Thermal Expansion of Solvent	Heating a sealed reactor will cause the pressure to increase due to the thermal expansion of the solvent and any headspace gas. Account for this pressure increase when planning the experiment.

Frequently Asked Questions (FAQs)

Q1: How do I choose the optimal starting temperature and pressure for my reaction in nonane?

A1: Start with conditions reported for similar reactions in other nonpolar solvents. If no literature is available, begin with a temperature slightly below the boiling point of your reactants (if liquid) and a pressure that ensures any gaseous reactants are in sufficient concentration. A good starting point for many reactions is atmospheric pressure and a temperature of 80-120 °C. Systematically vary one parameter at a time (e.g., increase temperature in 10-20 °C increments) while monitoring the reaction progress to find the optimal conditions.

Q2: My reactants are not dissolving in nonane, even at elevated temperatures. What can I do?

A2: Nonane is a very nonpolar solvent and will not dissolve polar compounds well.[1][6] If your reactants have low solubility, you could consider using a co-solvent to increase the overall polarity of the reaction mixture. However, this will change the reaction environment and may affect the outcome. Alternatively, if applicable to your reaction, phase-transfer catalysis could be an option.

Q3: How does pressure affect the rate of a reaction in the liquid phase in nonane?

A3: For most liquid-phase reactions, moderate pressure changes (e.g., up to 100 bar) have a minimal effect on the reaction rate. Significant effects are typically observed at very high pressures (thousands of bars). However, for reactions involving gaseous reactants, increasing the pressure increases the concentration of the dissolved gas, which in turn increases the reaction rate.[3]

Q4: What are the signs of catalyst deactivation when using nonane as a solvent?

A4: Signs of catalyst deactivation include a decrease in reaction rate over time, a need for higher temperatures or pressures to achieve the same conversion, and a change in product selectivity. In hydrocarbon solvents like nonane, coking (the deposition of carbonaceous material on the catalyst surface) is a common deactivation mechanism, which can sometimes be observed as a darkening of the catalyst.[5] Sintering, where the catalyst particles agglomerate at high temperatures, leads to a loss of active surface area.[4]

Q5: Is it possible to use nonane under supercritical conditions for my reaction?

A5: The critical point of nonane is approximately 321.4 °C and 22.8 atm (2.31 MPa).[7] Operating above these conditions would place nonane in a supercritical state. Supercritical fluids can offer advantages in terms of enhanced solubility and mass transfer.[8] However, this requires specialized high-pressure equipment capable of safely handling these temperatures and pressures.

Data Presentation

The following tables provide illustrative data on how temperature and pressure can influence reaction outcomes in nonane. Note that these are generalized trends and actual results will vary depending on the specific reaction.

Table 1: Effect of Temperature on Product Distribution (Kinetic vs. Thermodynamic Control)

Temperature (°C)	Reaction Time (h)	Kinetic Product Yield (%)	Thermodynamic Product Yield (%)
25	1	85	15
25	24	70	30
100	1	40	60
100	24	10	90

Table 2: Effect of Hydrogen Pressure on the Yield of a Hydrogenation Reaction

Hydrogen Pressure (bar)	Temperature (°C)	Reaction Time (h)	Product Yield (%)
1	80	12	35
10	80	12	75
50	80	12	>99
100	80	12	>99

Experimental Protocols

Protocol 1: General Procedure for a High-Pressure Reaction in Nonane

This protocol describes a general setup for a reaction conducted under elevated pressure and temperature in nonane.

• Reactor Assembly:

  • Ensure the high-pressure reactor and all its components (stirring shaft, thermocouple, pressure gauge, rupture disc) are clean, dry, and in good working order.

  • Add a magnetic stir bar to the reactor vessel.

  • Charge the reactor with the solid reactants and the catalyst.

• Solvent and Reactant Addition:

  • Add the appropriate volume of dry nonane to the reactor.

  • If a liquid reactant is used, add it at this stage.

  • Seal the reactor according to the manufacturer's instructions.

• Inerting the Reactor:

  • Connect the reactor to a vacuum/inert gas manifold.

  • Evacuate the reactor and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

• Pressurization (for gaseous reactants):

  • If using a gaseous reactant (e.g., hydrogen, carbon monoxide), pressurize the reactor to the desired initial pressure.

• Heating and Reaction:

  • Place the reactor in a heating mantle or oil bath equipped with a temperature controller.

  • Begin stirring and heat the reaction mixture to the target temperature.

  • Monitor the temperature and pressure throughout the reaction.

• Cooling and Depressurization:

  • Upon completion of the reaction, turn off the heating and allow the reactor to cool to room temperature.

  • Carefully and slowly vent the excess pressure in a well-ventilated fume hood.

• Workup:

  • Open the reactor and transfer the reaction mixture to a suitable flask.

  • Remove the catalyst by filtration.

  • The product can be isolated from the nonane solvent by distillation or chromatography.

Protocol 2: Screening for Optimal Temperature

• Set up a series of parallel reactions following Protocol 1.

• Keep the reactant concentrations, catalyst loading, and pressure constant across all reactions.

• Set each reaction to a different temperature (e.g., 80 °C, 100 °C, 120 °C, 140 °C).

• Run the reactions for a fixed amount of time.

• After workup, analyze the product mixture from each reaction (e.g., by GC or NMR) to determine the yield and selectivity at each temperature.

Visualizations

Caption: A workflow for optimizing reaction conditions in nonane.

Caption: The relationship between kinetic and thermodynamic control.

Caption: A troubleshooting guide for high-pressure events.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. benchchem.com [benchchem.com]
• 3. Reaction of hydrogenation of alkenes | MEL Chemistry [melscience.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. Page loading... [wap.guidechem.com]
• 7. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. asynt.com [asynt.com]

effective techniques for separating nonane from aqueous solutions after extraction

Technical Support Center: Separation of Nonane from Aqueous Solutions

Welcome to the Technical Support Center for the effective separation of nonane from aqueous solutions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for their experimental workflows. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your separation processes.

Troubleshooting Guides

This section addresses common issues that may arise during the separation of nonane from aqueous solutions.

Liquid-Liquid Extraction

• Question: Why is a persistent emulsion forming between the organic and aqueous layers?

  • Answer: Emulsion formation is a common issue when extracting hydrocarbons from water, often caused by high shear during mixing or the presence of surfactants or particulate matter in the sample.[1][2][3][4] To break the emulsion, you can try the following:

    • Allow the mixture to stand: Sometimes, gravity is sufficient to break a weak emulsion if left undisturbed for 10-30 minutes.[2][3]

    • Salting out: Add a saturated brine solution (NaCl in water) to increase the ionic strength of the aqueous phase, which can help force the separation of the layers.[1]

    • Gentle swirling: Instead of vigorous shaking, gently swirl the separatory funnel to minimize emulsion formation.

    • Filtration: For stubborn emulsions, filtering the mixture through a plug of glass wool or Celite® may help to break it.[1]

    • Centrifugation: If available, centrifuging the emulsion can effectively force the layers to separate.[2]

• Question: Why is the recovery of nonane low after extraction?

  • Answer: Low recovery can be due to several factors:

    • Inappropriate solvent: The chosen organic solvent may have a low partition coefficient for nonane. For non-polar compounds like nonane, a non-polar solvent such as hexane or heptane is a good choice.[2][5]

    • Insufficient mixing: Ensure thorough but gentle mixing to allow for the efficient transfer of nonane from the aqueous to the organic phase.

    • Incorrect solvent-to-aqueous volume ratio: Increasing the volume of the organic solvent relative to the aqueous sample can improve recovery.[2]

    • pH of the aqueous phase: While nonane is neutral, the pH can affect the solubility of other components that might interfere with the extraction.

Distillation

• Question: The distillation is proceeding very slowly, or not at all. What could be the issue?

  • Answer: This could be due to insufficient heating or heat loss.

    • Increase the heating rate: Gradually increase the temperature of the heating mantle.

    • Insulate the distillation flask and column: Wrapping the apparatus in glass wool or aluminum foil can reduce heat loss to the surroundings.

• Question: The receiving flask contains two layers. Is this normal?

  • Answer: Yes, this is expected when performing a steam distillation of immiscible liquids like nonane and water.[6] The distillate will consist of two phases, nonane and water, which can then be separated using a separatory funnel.

• Question: How can I prevent "bumping" or sudden, violent boiling?

  • Answer: Bumping occurs when a liquid is heated above its boiling point without forming vapor bubbles smoothly.[7] To prevent this:

    • Use boiling chips or a stir bar: These provide nucleation sites for bubbles to form, ensuring smooth boiling.[7][8] Never add boiling chips to a hot liquid, as this can cause it to boil over violently.[9]

    • Ensure even heating: Use a heating mantle and stir the mixture to distribute heat evenly.[9]

Adsorption

• Question: The removal of nonane is incomplete. How can I improve the adsorption efficiency?

  • Answer: Incomplete removal could be due to several factors:

    • Insufficient adsorbent: The amount of activated carbon may not be enough to adsorb all the nonane. Increase the adsorbent dosage.

    • Short contact time: The mixture may not have been agitated for a long enough period for equilibrium to be reached. Increase the contact time.

    • Adsorbent deactivation: The activated carbon may be "spent" or deactivated. Ensure you are using fresh or properly regenerated activated carbon.

    • Competition from other organic molecules: If the aqueous solution contains other organic compounds, they may compete with nonane for adsorption sites on the activated carbon.

• Question: How do I regenerate the activated carbon after use?

  • Answer: Activated carbon can be regenerated for reuse, which is a cost-effective and environmentally friendly practice.[10] The most common method is thermal regeneration, where the spent carbon is heated in an inert atmosphere to a high temperature (typically 600-900°C) to desorb and pyrolyze the adsorbed nonane.[6][11]

Frequently Asked Questions (FAQs)

• Question: What are the most effective techniques for separating nonane from aqueous solutions?

  • Answer: The most common and effective techniques are liquid-liquid extraction, steam distillation, and adsorption onto activated carbon. The choice of method depends on factors such as the concentration of nonane, the volume of the solution, the required purity of the separated components, and the available equipment.

• Question: Which solvent is best for liquid-liquid extraction of nonane?

  • Answer: A non-polar solvent in which nonane is highly soluble and which is immiscible with water is ideal. Hexane and heptane are excellent choices due to their non-polar nature and low boiling points, which facilitates their subsequent removal by evaporation.[2][5]

• Question: Can nonane and water form an azeotrope?

  • Answer: Nonane and water are practically immiscible and do not form a minimum or maximum boiling azeotrope in the traditional sense for miscible liquids. However, during steam distillation, the mixture will boil at a constant temperature below the boiling point of water until the nonane is completely removed.[6]

• Question: What is the expected efficiency of activated carbon for nonane removal?

  • Answer: Activated carbon has a good adsorption capacity for n-alkanes like nonane.[12] The efficiency will depend on the specific type of activated carbon used, its surface area and pore structure, the initial concentration of nonane, and other experimental conditions.

Data Presentation

Table 1: Physical Properties of Nonane

Property	Value	Reference
Molecular Formula	C₉H₂₀	--INVALID-LINK--
Molecular Weight	128.26 g/mol	--INVALID-LINK--
Boiling Point	150.8 °C	--INVALID-LINK--
Density	0.718 g/cm³ at 20 °C	--INVALID-LINK--
Solubility in Water	Very low (practically insoluble)	--INVALID-LINK--

Table 2: Comparison of Separation Techniques for Nonane from Aqueous Solutions

Technique	Principle of Separation	Advantages	Disadvantages	Estimated Efficiency
Liquid-Liquid Extraction	Differential solubility of nonane in two immiscible liquids (water and an organic solvent).	High efficiency, applicable at room temperature, scalable.	Requires a suitable organic solvent, potential for emulsion formation, requires solvent recovery step.	High (can be >99% with multiple extractions).
Steam Distillation	Co-distillation of immiscible liquids at a temperature below the boiling point of the lower-boiling component (water).[6]	No organic solvent required, effective for temperature-sensitive compounds.	Energy-intensive, distillate is a two-phase mixture requiring further separation.	High (can approach 100% removal of nonane).
Adsorption	Adhesion of nonane molecules onto the surface of a solid adsorbent (e.g., activated carbon).	High efficiency even at low concentrations, can be highly selective.	Adsorbent has a finite capacity and requires regeneration or disposal, potential for slow kinetics.	Very high (can reduce nonane concentration to very low levels).

Experimental Protocols

1. Liquid-Liquid Extraction using a Separatory Funnel

• Objective: To separate nonane from an aqueous solution using hexane as the extraction solvent.

• Materials:

  • Separatory funnel

  • Aqueous solution containing nonane

  • Hexane (reagent grade)

  • Beakers or Erlenmeyer flasks

  • Ring stand and clamp

  • Sodium sulfate (anhydrous)

  • Rotary evaporator (optional)

• Procedure:

  • Ensure the stopcock of the separatory funnel is closed and place it securely in a ring clamp.

  • Carefully pour the aqueous solution containing nonane into the separatory funnel.

  • Add a volume of hexane to the separatory funnel. A 1:1 volume ratio of hexane to the aqueous solution is a good starting point.

  • Stopper the funnel, and while holding the stopper and stopcock firmly, invert the funnel and vent it by opening the stopcock to release any pressure buildup. Close the stopcock.

  • Gently swirl or rock the funnel for 2-3 minutes to ensure thorough mixing of the two phases. Avoid vigorous shaking to prevent emulsion formation.[1]

  • Place the separatory funnel back in the ring clamp and remove the stopper. Allow the layers to fully separate. The less dense organic layer (hexane containing nonane) will be on top, and the aqueous layer will be on the bottom.

  • Carefully drain the lower aqueous layer into a clean beaker or flask.

  • Pour the upper organic layer out through the top of the separatory funnel into a separate clean flask. This is done to avoid contamination from any residual aqueous layer in the stopcock.

  • For higher recovery, the aqueous layer can be returned to the separatory funnel and the extraction process (steps 3-8) can be repeated with fresh portions of hexane.

  • Combine the organic extracts and dry them by adding a small amount of anhydrous sodium sulfate. Swirl the flask; if the sodium sulfate clumps together, add more until some of it remains free-flowing.

  • Decant or filter the dried organic solution to remove the sodium sulfate.

  • The hexane can be removed from the nonane, if desired, using a rotary evaporator or by simple distillation, taking care to handle the flammable solvent in a well-ventilated fume hood.

2. Steam Distillation

• Objective: To separate nonane from a non-volatile residue in an aqueous solution.[6]

• Materials:

  • Distillation flask (round-bottom flask)

  • Heating mantle

  • Claisen adapter

  • Distillation head with thermometer

  • Condenser

  • Receiving flask

  • Boiling chips or magnetic stir bar and stir plate

  • Tubing for condenser water

  • Stands and clamps

• Procedure:

  • Assemble the steam distillation apparatus as shown in the diagram below. Ensure all joints are properly sealed.

  • Place the aqueous solution containing nonane into the distillation flask. Do not fill the flask more than two-thirds full.

  • Add a few boiling chips or a magnetic stir bar to the distillation flask to ensure smooth boiling.[7][8]

  • Turn on the cooling water to the condenser, ensuring water flows in at the bottom and out at the top.

  • Begin heating the distillation flask with the heating mantle.

  • The water will begin to boil, and the steam will pass through the solution, carrying the volatile nonane with it.

  • The mixture of nonane and water vapor will condense in the condenser and collect in the receiving flask as a two-phase mixture (distillate).

  • Continue the distillation until no more oily droplets of nonane are observed in the distillate.

  • Turn off the heat and allow the apparatus to cool down before disassembling.

  • The nonane can be separated from the water in the receiving flask using a separatory funnel as described in the liquid-liquid extraction protocol.

3. Adsorption by Activated Carbon

• Objective: To remove dissolved or dispersed nonane from an aqueous solution.

• Materials:

  • Aqueous solution containing nonane

  • Powdered or granular activated carbon

  • Erlenmeyer flask or beaker

  • Magnetic stir plate and stir bar or orbital shaker

  • Filter paper and funnel or centrifuge

  • Analytical balance

• Procedure:

  • Weigh a specific amount of activated carbon. The required amount will depend on the concentration of nonane and the volume of the solution. A starting point could be 1-5 g of activated carbon per liter of solution.

  • Add the activated carbon to the aqueous solution containing nonane in an Erlenmeyer flask.

  • Place the flask on a magnetic stir plate with a stir bar or on an orbital shaker.

  • Agitate the mixture for a predetermined amount of time to allow for adsorption to occur. A contact time of 1-2 hours is often sufficient to reach equilibrium, but this should be optimized for your specific system.

  • After agitation, separate the activated carbon from the aqueous solution by filtration or centrifugation.

  • The treated aqueous solution should now have a significantly reduced concentration of nonane. The efficiency of the removal can be quantified by analyzing the nonane concentration before and after treatment using an appropriate analytical technique such as gas chromatography (GC).

Mandatory Visualization

Caption: Workflow for Liquid-Liquid Extraction of Nonane.

Caption: Workflow for Steam Distillation of Nonane.

Caption: Workflow for Adsorption of Nonane using Activated Carbon.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. azom.com [azom.com]
• 4. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 5. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]
• 6. Steam distillation - Wikipedia [en.wikipedia.org]
• 7. Bumping (chemistry) - Wikipedia [en.wikipedia.org]
• 8. Limitations of Using Boiling Chips and How to Boil Liquids Safely | Lab Manager [labmanager.com]
• 9. 16.11 Extractions and Distillations [ehs.cornell.edu]
• 10. scilit.com [scilit.com]
• 11. Tips & Tricks [chem.rochester.edu]
• 12. nrc-publications.canada.ca [nrc-publications.canada.ca]

methods to increase the yield of organic reactions conducted in nonane

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you increase the yield of organic reactions conducted in nonane, a high-boiling, non-polar solvent.

Frequently Asked Questions (FAQs)

Q1: Why would I choose nonane as a solvent for my organic reaction?

A1: Nonane is an excellent choice for specific applications due to its distinct properties. Its high boiling point (151 °C) is ideal for reactions that require elevated temperatures to proceed at a reasonable rate. As a non-polar, aprotic solvent, it is well-suited for reactions involving non-polar reactants and intermediates.[1][2] Furthermore, its use can simplify product isolation, as it is immiscible with water and has low solubility for many polar compounds.[3]

Q2: What are the most common challenges encountered when using nonane as a solvent?

A2: The primary challenges include:

• Poor Solubility of Reagents: Polar or ionic reagents and catalysts often have limited solubility in nonane, which can significantly hinder reaction rates.[3]

• Mass Transfer Limitations: In heterogeneous reaction mixtures (e.g., with solid reagents or catalysts), inefficient mixing can lead to poor contact between reactants, limiting the reaction rate.

• Difficult Workup: While nonane's high boiling point is advantageous for high-temperature reactions, it can complicate the removal of the solvent post-reaction, especially for thermally sensitive products.

• Byproduct Formation: High reaction temperatures can sometimes lead to thermal decomposition of reactants or products, or promote undesired side reactions.

Q3: What general strategies can I employ to increase my reaction yield in nonane?

A3: Several strategies can be effective:

• Optimize Reaction Temperature: Systematically screen a range of temperatures to find the optimal balance between reaction rate and product stability.

• Improve Agitation: Ensure vigorous and efficient stirring to overcome mass transfer limitations in heterogeneous mixtures.

• Use a Co-solvent: Adding a small amount of a polar aprotic co-solvent can sometimes improve the solubility of key reagents or catalysts without significantly altering the overall non-polar nature of the reaction medium.

• Employ Phase-Transfer Catalysis (PTC): For reactions involving an ionic reagent, PTC is a powerful technique to transport the reagent from a solid or aqueous phase into the nonane phase where the reaction occurs.[4][5][6]

Troubleshooting Guide: Common Issues and Solutions

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Poor solubility of a key reactant or catalyst. 2. Reaction temperature is too low. 3. Inefficient mixing in a heterogeneous system. 4. Catalyst is inactive or poisoned.	1. a) Consider using a phase-transfer catalyst for ionic reagents. b) Add a minimal amount of a suitable co-solvent. c) Modify the catalyst with lipophilic ligands to enhance solubility. 2. Incrementally increase the reaction temperature while monitoring for product formation and decomposition. 3. Increase the stirring rate or use a mechanical stirrer for better agitation. 4. a) Ensure the catalyst is fresh and handled under appropriate conditions (e.g., inert atmosphere if air-sensitive). b) Purify reactants to remove potential catalyst poisons.
Formation of Multiple Byproducts	1. Reaction temperature is too high, leading to thermal decomposition. 2. The reaction is not selective under the current conditions.	1. a) Lower the reaction temperature. b) Reduce the reaction time. 2. a) Screen different catalysts or catalyst ligands to improve selectivity. b) Adjust the stoichiometry of the reactants.
Difficulty in Product Isolation	1. The product is an oil and difficult to crystallize from nonane. 2. The product is thermally sensitive and degrades during solvent removal.	1. a) After the reaction, perform a solvent exchange to a lower-boiling non-polar solvent (e.g., hexane) to facilitate crystallization or further purification. b) Utilize column chromatography for purification. 2. a) Remove nonane under high vacuum at a reduced temperature. b) Consider a "workup" procedure where the product is extracted into a different solvent before removing the nonane.[7][8]
Inconsistent Results	1. Variable purity of starting materials or solvent. 2. Inconsistent reaction setup and conditions.	1. a) Use high-purity, anhydrous nonane and ensure the purity of all reactants. b) Dry all glassware thoroughly before use. 2. a) Precisely control the reaction temperature and stirring rate. b) Ensure accurate measurement of all reagents.

Case Study: Optimizing Esterification in Nonane

Esterification is a common organic reaction that can benefit from being conducted in a high-boiling solvent like nonane, especially when driving the reaction to completion by removing water.

Experimental Protocol: Fischer Esterification of Lauric Acid with 1-Octanol

Objective: To synthesize octyl laurate with high yield by reacting lauric acid and 1-octanol in nonane with an acid catalyst, and removing the water byproduct via azeotropic distillation.

Materials:

• Lauric Acid

• 1-Octanol

• p-Toluenesulfonic acid (p-TsOH) monohydrate (catalyst)

• Anhydrous Nonane (solvent)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Set up a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark apparatus, and a reflux condenser.

• To the flask, add lauric acid (1 equivalent), 1-octanol (1.2 equivalents), p-TsOH (0.05 equivalents), and anhydrous nonane.

• Heat the reaction mixture to reflux (approximately 150-155 °C) and collect the water that separates in the Dean-Stark trap.

• Monitor the reaction progress by TLC or GC until all the lauric acid is consumed.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (to neutralize the acid catalyst), water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude octyl laurate.

• Purify the product by vacuum distillation if necessary.

Troubleshooting Esterification in Nonane

Issue	Potential Cause(s)	Suggested Solution(s)	Expected Yield Improvement
Reaction Stalls/Incomplete Conversion	1. Inefficient water removal. 2. Insufficient catalyst activity.	1. a) Ensure the Dean-Stark trap is functioning correctly. b) Add molecular sieves to the reaction mixture. 2. a) Increase the catalyst loading to 0.1 equivalents. b) Consider a stronger acid catalyst, but be mindful of potential side reactions.	10-20%
Darkening of Reaction Mixture	1. Thermal degradation of reactants or product at reflux temperature.	1. a) Lower the reaction temperature slightly and accept a longer reaction time. b) Conduct the reaction under an inert atmosphere (e.g., nitrogen) to prevent oxidation.	N/A (focus on purity)
Low Isolated Yield after Workup	1. Product loss during aqueous washes due to emulsion formation.	1. a) Add brine to the aqueous layer to help break the emulsion. b) Filter the organic layer through a pad of celite.	5-15%

Quantitative Data Summary: Optimizing Esterification Yield

Condition	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)
Initial	5	151	6	75
Optimized	10	151	4	92
Reduced Temp.	10	140	8	88

Visualizing Experimental Workflow and Troubleshooting Logic

Experimental Workflow for Esterification in Nonane

Caption: Workflow for Fischer Esterification in Nonane.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low reaction yields.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 5. iajpr.com [iajpr.com]
• 6. crdeepjournal.org [crdeepjournal.org]
• 7. How To Run A Reaction [chem.rochester.edu]
• 8. Workup [chem.rochester.edu]

addressing and mitigating matrix effects in the analysis of nonane

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the analysis of nonane, with a focus on addressing and mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect nonane analysis?

A: Matrix effects are the alteration of an analytical instrument's response for a target analyte, such as nonane, due to the presence of other components in the sample matrix.[1] These effects can manifest as either signal enhancement (an artificially high reading) or signal suppression (an artificially low reading). In the analysis of nonane, particularly in complex matrices like biological fluids, soil, or food samples, co-eluting compounds can interfere with the ionization process in mass spectrometry or affect the vaporization in gas chromatography, leading to inaccurate quantification.[1][2]

Q2: I am observing a low recovery of nonane in my GC-MS analysis. What are the potential causes?

A: Low recovery of nonane can stem from several factors. It could be due to matrix effects causing signal suppression.[3] Other potential causes include:

• Analyte Loss During Sample Preparation: Nonane is a volatile organic compound (VOC) and can be lost during sample extraction, concentration, or transfer steps.[4][5]

• Active Sites in the GC System: Active sites in the injector liner or the front of the analytical column can cause adsorption of nonane, leading to poor peak shape and lower response.[6][7]

• Inappropriate GC-MS Parameters: Incorrect injector temperature, split ratio, or carrier gas flow rate can lead to inefficient transfer of nonane to the column and detector.[6]

• Leaks in the System: Leaks in the GC inlet or connections can lead to a loss of sample and reduced sensitivity.[8]

Q3: My nonane signal is inconsistent between samples, even when the spiked concentration is the same. What could be the issue?

A: Inconsistent signal is a classic indicator of variable matrix effects between samples.[9] The composition of your sample matrix may differ from one sample to another, causing varying degrees of signal suppression or enhancement.[1] This variability makes reliable quantification challenging. Other factors could include inconsistent sample preparation or injection volumes.[8]

Q4: How do I choose an appropriate internal standard for nonane analysis?

A: An ideal internal standard (IS) should be chemically similar to nonane but not naturally present in the samples.[10] It should also have a similar retention time and response factor.[11] For GC-MS analysis, a stable isotope-labeled version of nonane (e.g., nonane-d20) is the gold standard, as it co-elutes with nonane and experiences nearly identical matrix effects.[10][12] If a labeled standard is unavailable or you are using a non-mass spectrometric detector, other n-alkanes of similar chain length that are not present in the sample can be used.[11]

Troubleshooting Guides

Issue: Poor Peak Shape (Tailing or Fronting) for Nonane

Possible Cause	Troubleshooting Step
Active sites in the GC inlet or column	Deactivate the inlet liner or use a liner with a more inert surface. Perform a column bake-out or trim the front end of the column.[6]
Column contamination	Replace the GC column.
Inappropriate injection temperature	Optimize the injector temperature. A temperature that is too low can cause slow vaporization, while one that is too high can cause degradation of the sample or matrix components.
Overloading of the column	Dilute the sample or use a split injection.[6]

Issue: High Background Noise in the Chromatogram

Possible Cause	Troubleshooting Step
Contaminated carrier gas or sample introduction system	Use high-purity carrier gas with appropriate traps. Clean the injector port and replace the septum.[7]
Column bleed	Condition the column according to the manufacturer's instructions. Ensure the oven temperature does not exceed the column's maximum limit.
Matrix interferences	Improve sample cleanup to remove interfering matrix components.

Mitigating Matrix Effects: Experimental Protocols and Data

Matrix effects can be addressed through several strategies. The choice of method depends on the complexity of the matrix, the required accuracy, and the availability of resources.

Quantitative Data Summary: Impact of Matrix Effects and Mitigation Strategies

The following table provides a representative example of how matrix effects can influence the quantification of nonane and the effectiveness of different mitigation strategies.

Analysis Method	Sample Matrix	Spiked Nonane Concentration (ng/mL)	Measured Nonane Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
External Calibration in Solvent	Clean Solvent	50	50.5	101	N/A
External Calibration in Solvent	Plasma Extract	50	28.5	57	-43
Matrix-Matched Calibration	Plasma Extract	50	49.2	98.4	-1.6
Standard Addition	Plasma Extract	50	51.1	102.2	+2.2
Stable Isotope Dilution	Plasma Extract	50	50.3	100.6	+0.6

Note: Data are for illustrative purposes to demonstrate the principles of matrix effects and mitigation.

Experimental Protocols

Matrix-Matched Calibration

This technique compensates for matrix effects by preparing calibration standards in a blank matrix that is as similar as possible to the samples being analyzed.[13]

Methodology:

• Obtain Blank Matrix: Source a sample matrix that is free of nonane. This may require screening several batches of the matrix.

• Prepare Matrix Extract: Process the blank matrix using the same extraction procedure as for the unknown samples.

• Prepare Stock Solution: Create a high-concentration stock solution of nonane in a suitable solvent (e.g., methanol).

• Spike Matrix Extract: Prepare a series of calibration standards by spiking the blank matrix extract with varying concentrations of the nonane stock solution.[14]

• Analysis: Analyze the matrix-matched calibration standards and the unknown samples using the same analytical method.

• Quantification: Construct a calibration curve from the matrix-matched standards and use it to determine the concentration of nonane in the samples.

Standard Addition Method

The standard addition method corrects for matrix effects by adding known amounts of the analyte to aliquots of the sample itself.[15]

Methodology:

• Sample Aliquoting: Divide the unknown sample into at least four equal aliquots.

• Spiking: Leave one aliquot unspiked. To the remaining aliquots, add increasing known amounts of a nonane standard solution.[16]

• Analysis: Analyze all aliquots under the same conditions.

• Quantification: Plot the instrument response versus the concentration of the added standard. The absolute value of the x-intercept of the extrapolated linear regression line represents the initial concentration of nonane in the sample.[15]

Stable Isotope Dilution (SID) Analysis

SID is considered the most robust method for correcting matrix effects, especially for mass spectrometry-based analyses.[12][17] It involves adding a known amount of a stable isotope-labeled version of the analyte to the sample before any sample preparation steps.[18]

Methodology:

• Internal Standard Spiking: Add a known and constant amount of a stable isotope-labeled nonane internal standard (e.g., nonane-d20) to all samples, calibration standards, and quality controls at the beginning of the sample preparation process.[19]

• Sample Preparation: Perform the sample extraction and cleanup procedure.

• Analysis: Analyze the samples by GC-MS, monitoring for at least one specific ion for nonane and one for the labeled internal standard.

• Quantification: Create a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.[17] Use this curve to calculate the concentration of nonane in the unknown samples.

Visualizations

Caption: A decision-making workflow for troubleshooting common issues in nonane analysis.

Caption: Logical flow for selecting an appropriate strategy to mitigate matrix effects.

Caption: Step-by-step experimental workflow for the Stable Isotope Dilution method.

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. Restek - Blog [restek.com]
• 4. Method for Accurate Quantitation of Volatile Organic Compounds in Urine Using Point of Collection Internal Standard Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. welchlab.com [welchlab.com]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. Choosing an Internal Standard [restek.com]
• 11. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Redirecting [linkinghub.elsevier.com]
• 14. lcms.cz [lcms.cz]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. imreblank.ch [imreblank.ch]
• 18. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]

guidelines for the safe handling and environmentally responsible disposal of nonane waste

This guide provides researchers, scientists, and drug development professionals with essential information for the safe handling and environmentally responsible disposal of nonane waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with nonane?

A1: Nonane is a flammable liquid and vapor.[1][2] It can cause skin and eye irritation.[3][4] Inhalation of high concentrations of vapor may lead to respiratory tract irritation, headaches, dizziness, and central nervous system depression.[4] Aspiration of liquid nonane can cause chemical pneumonitis.[5] It is also very toxic to aquatic life with long-lasting effects.[1][2]

Q2: What immediate first aid measures should be taken in case of exposure to nonane?

A2:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention if irritation persists.[2][3]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If skin irritation occurs, seek medical advice.[2][3]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[2][3]

• Ingestion: Do NOT induce vomiting. If swallowed, immediately call a poison center or doctor.[1][2][4]

Q3: How should nonane waste be stored in the laboratory prior to disposal?

A3: Nonane waste should be stored in a cool, dry, and well-ventilated area away from sources of ignition.[1][2][4] The storage container must be tightly closed and properly labeled as hazardous waste.[1][2][3] It is crucial to segregate nonane waste from incompatible materials, particularly strong oxidizers.[5]

Q4: Can I dispose of small amounts of nonane waste down the drain?

A4: No, you should never pour nonane down the drain.[4][6] It is very toxic to aquatic life and such disposal is prohibited by environmental regulations.[1][4]

Q5: What are the general principles for environmentally responsible disposal of nonane waste?

A5: The primary goal is to prevent environmental contamination.[7] This is achieved by collecting nonane waste in designated, properly labeled containers and having it managed by a licensed hazardous waste disposal contractor.[6][8] Recycling or fuel blending are more sustainable options where available.[9] Always adhere to local, state, and federal regulations for hazardous waste disposal.[6][8][10]

Troubleshooting Guides

Problem: I have accidentally spilled a small amount of nonane in the fume hood.

Solution:

• Ensure Safety: Keep all sources of ignition away from the spill.[11] Ensure adequate ventilation.[3]

• Containment: Use an inert absorbent material like vermiculite, sand, or earth to contain the spill.[4][12]

• Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a suitable, labeled container for hazardous waste disposal.[11][13]

• Decontamination: Clean the spill area with soap and water.[14]

• Dispose of Waste: All contaminated materials, including gloves and absorbent pads, must be disposed of as hazardous waste.[8]

Problem: The container for my nonane waste is leaking.

Solution:

• Assess the Situation: If the leak is significant or you feel it is unsafe to handle, evacuate the area and call for emergency assistance.[14]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1][3]

• Contain the Leak: If safe to do so, place the leaking container into a larger, compatible secondary containment bin.[15]

• Transfer Waste: Transfer the waste into a new, properly labeled, and compatible container. Ensure the new container is in good condition with a secure lid.[6]

• Clean Up: Clean up any spilled material as described in the small spill procedure.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) office.

Data Presentation

Table 1: Personal Protective Equipment (PPE) for Handling Nonane Waste

PPE Category	Specification
Eye/Face Protection	Chemical splash-resistant safety glasses or goggles with side protection. A face shield may be appropriate in some workplaces.[3]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile or neoprene). Inspect for tears or holes before each use.[8]
Body Protection	Laboratory coat.[3][8] Flame-retardant lab coat is recommended.[8]
Respiratory Protection	Not typically required with adequate ventilation. Use in a well-ventilated area or under a chemical fume hood.[8]

Table 2: Nonane Waste Segregation Guidelines

Waste Stream	Compatible for Mixing with Nonane Waste?	Rationale
Halogenated Solvents	No	Mixing different solvent types complicates disposal and can lead to unknown reactions.[16]
Aqueous Waste	No	Nonane is insoluble in water and should be kept separate.[5][16]
Strong Oxidizers	NO (Highly Incompatible)	Can cause a violent reaction, fire, or explosion.[5]
Acids and Bases	No	Risk of vigorous and exothermic reactions.[12]
Solid Chemical Waste	No	Keep liquid and solid waste separate.[15]

Experimental Protocols

Protocol 1: Small-Scale Nonane Spill Cleanup Procedure

• Preparation and Safety:

  • Notify personnel in the immediate area and restrict access.[14]

  • Eliminate all ignition sources (e.g., turn off hot plates, unplug electrical equipment).[11]

  • Ensure the fume hood or local exhaust ventilation is operating.[3]

  • Don the appropriate PPE as specified in Table 1.

• Containment:

  • Create a dike around the spill using an inert absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).[12][13]

• Absorption:

  • Apply the absorbent material over the entire spill, working from the outside in.[12]

  • Allow the absorbent to completely soak up the nonane. There should be no free liquid remaining.[17]

• Collection:

  • Using non-sparking scoops or tools, carefully collect the absorbed material.[11]

  • Place the collected material into a designated, leak-proof, and properly labeled hazardous waste container.[8][17]

• Decontamination:

  • Wipe the spill area with a cloth or paper towels dampened with soap and water.[14]

  • Place all contaminated cleaning materials into the hazardous waste container.[8]

• Final Steps:

  • Seal the hazardous waste container.

  • Wash hands thoroughly with soap and water.[1][3]

  • Arrange for the disposal of the hazardous waste container through your institution's EHS office.[6]

Mandatory Visualization

Caption: Workflow for the environmentally responsible disposal of nonane waste.

Caption: Logical steps for responding to a nonane spill in a laboratory setting.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. cosmobiousa.com [cosmobiousa.com]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - Nonane [cdc.gov]
• 6. benchchem.com [benchchem.com]
• 7. Why Non-Hazardous Waste Disposal Matters [heroenv.com]
• 8. benchchem.com [benchchem.com]
• 9. triumvirate.com [triumvirate.com]
• 10. epa.gov [epa.gov]
• 11. N-NONANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. qmul.ac.uk [qmul.ac.uk]
• 13. ccny.cuny.edu [ccny.cuny.edu]
• 14. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 15. acewaste.com.au [acewaste.com.au]
• 16. ehrs.upenn.edu [ehrs.upenn.edu]
• 17. ehs.utk.edu [ehs.utk.edu]

optimizing extraction efficiency by adjusting temperature in nonane-based systems

This technical support center provides targeted troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing the extraction efficiency of nonane-based systems by adjusting temperature.

Frequently Asked Questions (FAQs)

Q1: What is the primary effect of increasing temperature on extraction efficiency in a nonane-based system?

A1: Increasing temperature generally enhances extraction efficiency. This is because higher temperatures increase the solubility of most solid solutes in liquid solvents like nonane and decrease the solvent's viscosity. Furthermore, elevated temperatures increase the rate of diffusion, which can speed up the extraction process.[1] However, this relationship is not always linear and can be influenced by the specific properties of the target compound.

Q2: How do I determine the optimal temperature for extracting my specific compound?

A2: The optimal temperature is a balance between maximizing solubility and minimizing the degradation of your target compound. It is typically determined experimentally by performing a series of extractions across a range of temperatures (e.g., from room temperature up to the solvent's boiling point) while keeping other parameters like time and solvent-to-solid ratio constant.[2] The temperature that provides the highest yield of the target compound without significant formation of degradation products is considered optimal.

Q3: Can high temperatures negatively impact my extraction?

A3: Yes. While moderate heat can be beneficial, excessively high temperatures can have several negative consequences. The most significant risk is the thermal degradation of heat-sensitive compounds, which reduces the final yield and purity of the extract.[1][2] High temperatures can also increase the solubility of undesirable impurities, leading to a less pure extract.[3] For volatile compounds, elevated temperatures might lead to loss of the target analyte.

Q4: Besides temperature, what other parameters are critical for optimizing extraction in nonane?

A4: Several parameters are crucial and should be controlled and optimized alongside temperature. These include:

• Extraction Time: The duration must be sufficient for the solvent to penetrate the matrix and dissolve the compound.[4]

• Solvent-to-Solid Ratio: A higher ratio can improve extraction but also increases solvent usage and subsequent removal costs.[2]

• Sample Preparation: The particle size and surface area of the material being extracted significantly affect efficiency. Consistent grinding or cutting is key.[4]

• Agitation/Mixing: Proper mixing ensures that fresh solvent is continually in contact with the sample material, which enhances mass transfer.[2]

Q5: When should I consider an extraction method other than simple solvent immersion?

A5: If you are facing issues with long extraction times, low efficiency at safe temperatures, or excessive solvent consumption, you might consider advanced extraction techniques. Methods like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) use energy to disrupt the sample matrix, which can significantly shorten extraction times and improve yields, often at lower overall temperatures.[3][4]

Troubleshooting Guide: Low Extraction Efficiency

This guide provides a systematic approach to resolving issues of lower-than-expected yields in your extraction process.

Problem: The yield of my target compound is significantly lower than expected.

Q1: Have I verified my sample preparation? A1: Improper sample preparation is a common cause of poor extraction.

• Particle Size: If the material is not ground finely enough, the solvent cannot efficiently penetrate the matrix. Conversely, if it's too fine, it can pack tightly and impede solvent flow. Ensure a consistent and appropriate particle size.[4]

• Moisture Content: For non-polar solvents like nonane, high moisture content in the sample can hinder solvent penetration because water and nonane are immiscible. Ensure the sample material is adequately dried before extraction.[5]

Q2: Is my solvent-to-solid ratio adequate? A2: An insufficient volume of nonane may become saturated with the target compound and other soluble materials before the extraction is complete. Try increasing the solvent-to-solid ratio to ensure there is enough solvent to dissolve all of the accessible target compound.[2]

Q3: Are my temperature and time settings appropriate? A3: The relationship between temperature and time is critical.

• Temperature Too Low: The solubility of your compound in nonane might be too low at the current temperature. Gently increasing the temperature can improve solubility and diffusion rates.[1]

• Time Too Short: The extraction may not be running long enough for the process to reach equilibrium. Increase the extraction time and analyze the yield at different intervals to determine the optimal duration.[4]

Q4: Could my target compound be degrading? A4: If you are using elevated temperatures, especially for extended periods, your compound may be degrading.

• Check Thermal Stability: Research the thermal stability of your target compound. Lignans, for example, are relatively stable up to 100°C, but other compounds may be more sensitive.[3]

• Run a Control: Perform the extraction at a lower temperature (e.g., room temperature) for a longer time and compare the results. If the yield of the target compound improves, thermal degradation at the higher temperature is likely the issue.[2]

• Minimize Exposure: Use the lowest effective temperature and the shortest effective time to minimize the risk of degradation.[3]

Caption: Troubleshooting logic for low extraction yield.

Quantitative Data Summary

The following tables provide data on how temperature and other parameters can influence extraction efficiency. Nonane is a non-polar solvent similar to n-hexane, so data from n-hexane extractions can provide a useful reference.

Table 1: Example Effect of Temperature and Time on Oil Yield Using n-Hexane Solvent

This table is based on data from a study on shea nut oil extraction, where increasing both temperature and time led to a higher yield, up to a maximum point.[6]

Temperature (°C)	Extraction Time (minutes)	Expected Oil Yield (%)
45	50	45.5
45	90	52.1
45	130	55.8
60	50	60.3
60	90	68.4
60	130	70.2

Table 2: General Impact of Temperature on Key Extraction Factors

This table summarizes the general effects of increasing temperature on various physical and chemical properties relevant to the extraction process.

Parameter	Effect of Increasing Temperature	Implication for Extraction	Reference
Solute Solubility	Generally Increases	Higher potential yield.	[1]
Solvent Viscosity	Decreases	Improved solvent penetration and mass transfer.
Analyte Diffusion	Increases	Faster extraction rates.	[1]
Compound Stability	May Decrease	Potential for thermal degradation and lower yield of pure compound.	[7]
Impurity Solubility	May Increase	Potential for co-extraction of undesirable compounds.	[3]

Experimental Protocols

The following are detailed methodologies for common extraction techniques where temperature is a key variable.

Protocol 1: Temperature-Controlled Solvent Extraction (Reflux Method)

This protocol is suitable for extracting thermally stable compounds where an elevated temperature is required to improve efficiency.

• Materials & Equipment:

  • Dried and powdered sample material.

  • Nonane (reagent grade).

  • Round-bottom flask.

  • Heating mantle with magnetic stirring.

  • Condenser and appropriate tubing.

  • Filter paper and funnel or filtration apparatus.

  • Rotary evaporator for solvent removal.

• Methodology:

  • Preparation: Weigh a specific amount of the dried, powdered sample (e.g., 10 g) and place it into the round-bottom flask.

  • Solvent Addition: Add nonane to the flask to achieve a desired solvent-to-solid ratio (e.g., 20:1 mL/g). Add a magnetic stir bar.

  • Apparatus Setup: Assemble the reflux apparatus by attaching the condenser to the round-bottom flask and placing the flask in the heating mantle.[6] Ensure a steady flow of cool water through the condenser.

  • Extraction: Set the heating mantle to the desired extraction temperature (e.g., 50°C, 70°C, 90°C). Turn on the magnetic stirrer to ensure constant agitation.[6]

  • Duration: Allow the extraction to proceed for the specified time (e.g., 2 hours). The solvent will boil, vaporize, and be condensed back into the flask, ensuring continuous extraction at a constant temperature.

  • Post-Extraction: After the extraction is complete, turn off the heat and allow the mixture to cool to room temperature.

  • Filtration: Filter the mixture to separate the solid residue from the nonane extract.

  • Solvent Removal: Concentrate the extract by removing the nonane using a rotary evaporator.

Protocol 2: Ultrasound-Assisted Extraction (UAE) with Temperature Control

UAE uses acoustic cavitation to accelerate extraction, often requiring lower temperatures and shorter times than conventional methods.

• Materials & Equipment:

  • Dried and powdered sample material.

  • Nonane (reagent grade).

  • Beaker or flask.

  • Ultrasonic bath with temperature control or an ultrasonic probe.

  • Filtration apparatus.

  • Rotary evaporator.

• Methodology:

  • Preparation: Place a known amount of the powdered sample (e.g., 5 g) into a beaker or flask.[4]

  • Solvent Addition: Add nonane to achieve the desired solvent-to-solid ratio (e.g., 25:1 mL/g).[3]

  • Sonication: Place the vessel in the ultrasonic bath. Ensure the water level in the bath is adequate to cover the solvent level in the vessel.[4]

  • Parameter Setting: Set the desired temperature for the ultrasonic bath (e.g., 40°C). Set the sonication frequency (e.g., 20-40 kHz) and power.[4]

  • Duration: Run the sonication for the specified time (e.g., 30-60 minutes).[4]

  • Post-Extraction: After sonication, filter the mixture to separate the solid residue.

  • Solvent Removal: Remove the nonane from the filtrate using a rotary evaporator to obtain the crude extract.

Caption: General workflow for extraction optimization.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. andersonintl.com [andersonintl.com]
• 6. Protocol for extracting oil from Ghana shea nuts using solvent extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Full Validation of a GC-MS Method for the Quantification of Nonane

For researchers, scientists, and drug development professionals, the accurate quantification of volatile organic compounds (VOCs) is critical for product safety, quality control, and research applications. Nonane, a volatile n-alkane, is often a target analyte in various matrices, from environmental samples to pharmaceutical products. This guide provides a comprehensive comparison of a fully validated Gas Chromatography-Mass Spectrometry (GC-MS) method for nonane quantification against a common alternative, Headspace Gas Chromatography with Flame Ionization Detection (Headspace GC-FID).

This comparison is based on established validation parameters to ensure the reliability, accuracy, and precision of the analytical results. The choice between these methods often depends on the specific requirements of the analysis, including sensitivity, selectivity, and sample throughput.

Quantitative Performance Data

The following table summarizes the typical validation parameters for the quantification of nonane using a fully validated GC-MS method and a Headspace GC-FID method. The data presented is a composite from various studies on n-alkane analysis and represents expected performance characteristics.

Validation Parameter	GC-MS	Headspace GC-FID
Linearity (R²)	> 0.995	> 0.999
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	10 - 50 ng/mL
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL	50 - 200 ng/mL
Accuracy (Recovery)	90 - 110%	85 - 115%
Precision (RSD)	< 15%	< 20%
Specificity	High (Mass Spectral Confirmation)	Moderate (Retention Time Based)
Sample Throughput	Moderate	High
Cost	Higher	Lower

Experimental Protocols

Detailed methodologies for both the GC-MS and Headspace GC-FID methods are provided below. These protocols are representative and may require optimization for specific sample matrices and instrumentation.

Method 1: Full Validation of a GC-MS Method for Nonane Quantification

This method provides high sensitivity and selectivity, making it ideal for complex matrices and trace-level detection.

1. Sample Preparation (Liquid-Liquid Extraction)

• Accurately weigh 1 g of the homogenized sample into a 20 mL glass vial.

• Add 5 mL of a suitable organic solvent (e.g., hexane or pentane).

• Spike with an appropriate internal standard (e.g., deuterated nonane) for improved accuracy.

• Vortex the mixture for 2 minutes to ensure thorough extraction of nonane.

• Centrifuge the sample at 3000 rpm for 10 minutes to separate the organic layer.

• Carefully transfer the organic supernatant to a clean autosampler vial for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature of 40°C, hold for 2 minutes.

  • Ramp to 150°C at a rate of 10°C/min.

  • Ramp to 250°C at a rate of 25°C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for nonane (e.g., m/z 43, 57, 71, 128).

3. Method Validation Parameters

• Specificity: Assessed by analyzing blank matrix samples to ensure no interfering peaks at the retention time of nonane. Mass spectral data provides definitive identification.

• Linearity: A calibration curve is constructed using at least five non-zero concentrations of nonane standards. The coefficient of determination (R²) should be ≥ 0.995.

• Accuracy: Determined by spike and recovery experiments at three different concentration levels (low, medium, and high). Recoveries should be within 90-110%.

• Precision: Evaluated by analyzing replicate samples at three concentration levels on the same day (intra-day precision) and on three different days (inter-day precision). The relative standard deviation (RSD) should be ≤ 15%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (S/N) of 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

Method 2: Headspace GC-FID for Nonane Quantification

This method is a cost-effective and high-throughput alternative, particularly suitable for routine analysis of volatile compounds in relatively clean matrices.

1. Sample Preparation (Headspace)

• Accurately weigh 1 g of the sample into a 20 mL headspace vial.

• Add a suitable matrix modifier if necessary (e.g., a salt solution to increase volatility).

• Spike with an appropriate internal standard (e.g., decane).

• Immediately seal the vial with a PTFE-lined septum and aluminum cap.

• Place the vial in the headspace autosampler.

2. Headspace and GC-FID Instrumentation and Conditions

• Headspace Autosampler: Agilent 7697A or equivalent.

  • Oven Temperature: 80°C.

  • Loop Temperature: 90°C.

  • Transfer Line Temperature: 100°C.

  • Equilibration Time: 15 minutes.

  • Injection Time: 1 minute.

• Gas Chromatograph: Agilent 7890B GC or equivalent with a Flame Ionization Detector (FID).

• Column: DB-624 (30 m x 0.32 mm i.d., 1.8 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 2.0 mL/min.

• Inlet Temperature: 200°C.

• Injection Mode: Split injection with a split ratio of 10:1.

• Oven Temperature Program:

  • Initial temperature of 50°C, hold for 3 minutes.

  • Ramp to 220°C at a rate of 15°C/min, hold for 5 minutes.

• FID Temperature: 250°C.

• FID Gas Flows: Hydrogen: 30 mL/min, Air: 300 mL/min, Makeup (Helium): 25 mL/min.

3. Method Validation Parameters

• Specificity: Assessed by analyzing blank matrix samples to ensure no interfering peaks at the retention time of nonane.

• Linearity: A calibration curve is constructed using at least five non-zero concentrations of nonane standards prepared in the same matrix. The coefficient of determination (R²) should be ≥ 0.999.

• Accuracy: Determined by spike and recovery experiments at three different concentration levels. Recoveries should be within 85-115%.

• Precision: Evaluated by analyzing replicate samples at three concentration levels on the same day and on three different days. The RSD should be ≤ 20%.

• LOD and LOQ: Determined based on the S/N ratio of 3:1 for LOD and 10:1 for LOQ.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for the full validation of a GC-MS method and the decision-making process for selecting the appropriate analytical method.

Caption: Workflow for GC-MS Method Validation.

Caption: Method Selection Decision Tree.

A Comparative Analysis of Nonane Versus Decane as Reaction Solvents

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis, the choice of solvent is a critical parameter that can significantly influence reaction kinetics, product yield, and selectivity. Nonane and decane, as nonpolar alkane solvents, are often considered for reactions involving hydrophobic reagents. This guide provides a detailed comparative analysis of nonane and decane to assist researchers in making an informed solvent selection.

Physicochemical Properties: A Head-to-Head Comparison

Nonane and decane share similar nonpolar characteristics, but their subtle differences in physical properties can impact their application in a laboratory setting. Decane's higher boiling point, for instance, makes it more suitable for reactions requiring elevated temperatures.

Property	Nonane	Decane
Molecular Formula	C9H20	C10H22
Molar Mass	128.26 g/mol	142.28 g/mol
Boiling Point	151 °C[1]	174 °C[2]
Melting Point	-53 °C[3]	-30 °C[4]
Density	0.718 g/mL at 25 °C[3]	0.730 g/mL at 20 °C
Viscosity	0.71 cP at 20 °C	0.92 cP at 20 °C
Flash Point	31 °C[1]	46 °C
Water Solubility	Extremely low[5]	Insoluble

Solubility Characteristics

As nonpolar solvents, both nonane and decane are effective at dissolving other nonpolar compounds.[1][2] Experimental data on the solubility of benzoic acid, a common organic compound, reveals slight differences between the two solvents.

Solute	Solubility in Nonane (mol/L)	Solubility in Decane (mol/L)
Benzoic Acid	0.080	0.172[6]

This data suggests that for certain solutes, decane may offer slightly better solubility, a factor that can be critical in achieving desired reaction concentrations.

Performance in Chemical Reactions: A Generalized View

• Reaction Temperature: Decane's higher boiling point allows for a wider operational temperature range, which can be advantageous for reactions with high activation energies.[2]

• Viscosity and Mass Transfer: Nonane's lower viscosity may lead to better mass transfer and potentially faster reaction rates in heterogeneous reaction mixtures.

• Solute Solubility: As indicated by the benzoic acid data, solubility can differ between the two, impacting reactant concentration and overall reaction efficiency.

To definitively determine the optimal solvent for a specific application, a direct experimental comparison is recommended.

Experimental Protocol: A Framework for Comparison

The following is a detailed methodology for comparing the performance of nonane and decane in a representative organic reaction, such as an esterification reaction.

Objective: To compare the efficacy of nonane and decane as reaction solvents by evaluating reaction kinetics, product yield, and purity.

Materials:

• Reactants (e.g., a carboxylic acid and an alcohol for esterification)

• Catalyst (e.g., sulfuric acid)

• Nonane (anhydrous, ≥99%)

• Decane (anhydrous, ≥99%)

• Internal standard for GC analysis

• Standard laboratory glassware and equipment (round-bottom flasks, condensers, magnetic stirrers, heating mantles, etc.)

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Reaction Setup:

  • Set up two identical reaction apparatuses, one for nonane and one for decane.

  • In each flask, add the carboxylic acid, alcohol, and a magnetic stir bar.

  • Add an equal volume of the respective solvent (nonane or decane) to each flask.

  • Add the internal standard to each reaction mixture.

• Reaction Initiation and Monitoring:

  • Begin stirring and heat the reaction mixtures to the desired temperature.

  • Start the reaction by adding the catalyst to each flask simultaneously.

  • At regular time intervals, withdraw a small aliquot from each reaction mixture.

• Sample Analysis:

  • Quench the reaction in each aliquot immediately (e.g., by adding a cold solution of sodium bicarbonate).

  • Extract the organic components with a suitable solvent.

  • Analyze the samples by GC-FID to determine the concentration of reactants and products.

• Data Analysis:

  • Plot the concentration of the product versus time for each solvent to determine the initial reaction rates.

  • Calculate the final product yield in each solvent after the reaction has gone to completion.

  • Assess the purity of the product in each solvent system.

References

• 1. Naphthalene - Wikipedia [en.wikipedia.org]
• 2. Element 2: Environmental Fate and Transport [atsdr.cdc.gov]
• 3. researchgate.net [researchgate.net]
• 4. rvaap.org [rvaap.org]
• 5. digital.library.unt.edu [digital.library.unt.edu]
• 6. benchchem.com [benchchem.com]

A Comparative Performance Analysis of n-Nonane and Other Alkanes as Internal Standards in Gas Chromatography

In the realm of gas chromatography (GC), the use of an internal standard (IS) is a critical technique for achieving accurate and precise quantification of analytes. An ideal internal standard corrects for variations in injection volume, instrument response, and sample preparation. Straight-chain alkanes, or n-alkanes, are frequently employed as internal standards due to their chemical inertness, stability, and predictable chromatographic behavior. This guide provides a detailed performance comparison of n-nonane against other n-alkanes when used as internal standards in GC analysis, supported by experimental data and detailed protocols.

The selection of an appropriate n-alkane as an internal standard is contingent on the specific analytical method, particularly the volatility and retention times of the target analytes.[1] The internal standard should be chemically similar to the analyte but absent in the sample matrix, and it should elute near the analytes of interest without co-eluting.[1]

Quantitative Performance Data

The following tables summarize the key performance characteristics of n-nonane and other commonly used n-alkanes as internal standards. The data has been synthesized from various analytical studies. It is important to note that absolute retention times are instrument and method-dependent; therefore, relative elution order and general performance are highlighted.

Table 1: Comparison of Retention Time Stability and Peak Shape

Internal Standard	Retention Time Repeatability (%RSD)	Peak Asymmetry Factor	Data Source Context
n-Nonane (C9)	Typically < 1%	Close to 1.0	General expectation for n-alkanes under optimized GC conditions.
n-Decane (C10)	Typically < 1%	Close to 1.0	Used in Grob test mix, indicating good peak shape.[2]
n-Dodecane (C12)	Typically < 1%	Close to 1.0	Commonly used for determining FID sensitivity, implying stable and good peak shape.[2]
n-Alkanes (general)	< 11.9% (for C23-C33 in vegetable oil matrix)	Not specified	Validation of an offline SPE-GC-FID method for endogenous n-alkanes.[3]

Table 2: Comparison of Linearity and Response Factor Performance

Internal Standard	Linearity (R²) of Calibration Curve	Response Factor Stability	Data Source Context
n-Nonane (C9)	> 0.999	Generally stable for hydrocarbons	Expected performance for n-alkanes with FID detection.
n-Decane (C10)	> 0.999	Stable with FID for hydrocarbons	Expected high linearity for n-alkanes.
n-Dodecane (C12)	> 0.999	Stable with FID for hydrocarbons	FID response is proportional to the carbon number for hydrocarbons.[2]
n-Alkanes (general)	> 0.999 (for C23-C35)	Not specified	Method validation for n-alkanes in vegetable oil analysis.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. Below are representative experimental protocols for the evaluation of n-alkanes as internal standards using gas chromatography.

Protocol 1: General Evaluation of n-Alkanes as Internal Standards

This protocol is suitable for assessing the retention time stability, peak shape, and linearity of a range of n-alkanes for use as internal standards.[1]

1. Standard Preparation:

• Prepare a stock solution containing a mixture of n-alkanes (e.g., n-nonane, n-decane, n-dodecane) at a concentration of 1000 µg/mL each in a suitable solvent like hexane or isooctane.

• Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• For internal standard evaluation, spike each calibration standard and sample with a fixed concentration of the chosen internal standard (e.g., 20 µg/mL of n-dodecane).

2. GC-FID Conditions:

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Split/splitless, operated in splitless mode at 250°C.

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Detector: Flame Ionization Detector (FID) at 300°C.

• Injection Volume: 1 µL.

3. Data Analysis:

• Retention Time Stability: Inject the same standard multiple times (n=6) and calculate the relative standard deviation (%RSD) of the retention time for each alkane.

• Peak Shape: Measure the asymmetry factor of each alkane peak from a mid-range concentration standard. An ideal peak has an asymmetry factor of 1.0.

• Linearity: Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Perform a linear regression and determine the coefficient of determination (R²). A value >0.995 is generally considered good.[1]

Protocol 2: Validation of a GC-MS Method for n-Alkane Quantification

This protocol describes the validation of a GC-MS method for the determination of n-alkanes using deuterated internal standards, which can be adapted for comparing non-deuterated n-alkanes.[4]

1. Standard and Sample Preparation:

• Prepare a stock solution of n-alkanes (n-C10 to n-C35) at a nominal concentration of 50 µg/mL in iso-hexane.[4]

• Prepare a working solution of the internal standard (e.g., n-dodecane-d26) at a concentration that will result in a final concentration of 1 µg/mL in the calibration standards.[4]

• Prepare a series of calibration standards by diluting the n-alkane stock solution to concentrations ranging from 0.05 to 10 µg/mL, with each standard containing the internal standard at a fixed concentration.[4]

2. GC-MS Conditions:

• GC System: Agilent 7890A GC coupled to a 5975C MSD.

• Column: HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet: Pulsed splitless injection at 280°C.

• Oven Program: 60°C for 2 min, ramp at 15°C/min to 300°C, hold for 10 min.

• MSD: Operated in Selected Ion Monitoring (SIM) mode.

3. Method Validation Parameters:

• Linearity: Assessed by the coefficient of determination (R²) of the calibration curves.

• Precision: Determined by calculating the relative standard deviation (%RSD) for replicate analyses of a standard solution.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

Visualizations

The following diagrams illustrate the key workflows and logical relationships in the selection and application of n-alkanes as internal standards in GC analysis.

Figure 1. Experimental workflow for quantitative GC analysis using an internal standard.

Figure 2. Logical relationship for the selection of an appropriate n-alkane internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

A Comparative Study of the Physicochemical Properties of Nonane Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative analysis of the key physicochemical properties of n-nonane and a selection of its isomers. Understanding these properties is crucial for applications ranging from solvent selection and reaction engineering to drug formulation and delivery. While all isomers share the same chemical formula (C9H20), their structural differences, specifically the degree of branching, lead to significant variations in their physical characteristics. This guide provides a summary of experimental data, detailed methodologies for property determination, and a visual representation of the isomeric relationships.

Comparative Physicochemical Data of Nonane Isomers

The following table summarizes the key physicochemical properties of n-nonane and five of its branched-chain isomers. The data has been compiled from various sources and represents experimentally determined values at standard conditions unless otherwise noted.

Isomer Name	Structure	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)
n-Nonane	CH₃(CH₂)₇CH₃	150.8	-53.5	0.718
2-Methyloctane	CH₃CH(CH₃)(CH₂)₅CH₃	143.3	-80.6	0.714
3-Methyloctane	CH₃CH₂CH(CH₃)(CH₂)₄CH₃	144.2	-107.6	0.721[1]
2,2-Dimethylheptane	(CH₃)₃C(CH₂)₄CH₃	132.0[2][3]	-113.0[2]	0.724[2]
3,3-Diethylpentane	(CH₃CH₂)₄C	146.3[4][5]	-33.1[4][5]	0.753[6]
2,2,4-Trimethylhexane	(CH₃)₃CCH₂CH(CH₃)CH₂CH₃	125.5[2][7]	-	0.716[2]

Isomeric Relationships of Nonane

The following diagram illustrates the structural relationship between the linear n-nonane and its branched isomers. Branching significantly impacts the intermolecular forces, which in turn affects the physicochemical properties.

Structural hierarchy of selected nonane isomers.

Experimental Protocols

The following are detailed methodologies for the determination of the key physicochemical properties discussed in this guide.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.

• Apparatus: A distillation flask, condenser, thermometer, heating mantle, and boiling chips.

• Procedure:

  • The liquid sample is placed in the distillation flask along with boiling chips to ensure smooth boiling.

  • The flask is connected to a condenser, and a thermometer is positioned so that the bulb is just below the side arm of the flask, ensuring it measures the temperature of the vapor that is distilling.

  • The flask is gently heated.

  • The temperature is recorded when the liquid is boiling and a steady stream of condensate is observed on the thermometer bulb. This temperature is the boiling point.

Melting Point Determination

The melting point is the temperature at which a solid turns into a liquid. For pure crystalline solids, this occurs over a narrow range.

• Apparatus: A capillary tube, melting point apparatus (such as a Thiele tube or a digital melting point device), and a thermometer.

• Procedure:

  • A small amount of the solid sample is packed into a capillary tube.

  • The capillary tube is placed in the melting point apparatus.

  • The sample is heated slowly and steadily.

  • The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.

Density Determination

Density is the mass of a substance per unit volume.

• Apparatus: A pycnometer (a specific gravity bottle) of a known volume and an analytical balance.

• Procedure:

  • The empty pycnometer is weighed.

  • The pycnometer is filled with the liquid sample, ensuring no air bubbles are present, and weighed again.

  • The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Viscosity Determination

Viscosity is a measure of a fluid's resistance to flow.

• Apparatus: A viscometer (e.g., an Ostwald viscometer or a rotational viscometer) and a constant temperature bath.

• Procedure (using an Ostwald viscometer):

  • A known volume of the liquid is introduced into the viscometer, which is then placed in a constant temperature bath until it reaches thermal equilibrium.

  • The liquid is drawn up by suction into the upper bulb.

  • The time taken for the liquid to flow between two marked points on the capillary is measured.

  • The kinematic viscosity is calculated using the formula: ν = C * t, where C is the viscometer constant and t is the flow time. The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density of the liquid (η = ν * ρ).

Surface Tension Determination

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area possible.

• Apparatus: A tensiometer (e.g., a Du Noüy ring tensiometer or a stalagmometer).

• Procedure (using a stalagmometer):

  • The stalagmometer is filled with the liquid sample.

  • The number of drops formed by a specific volume of the liquid is counted as it slowly flows out of the capillary tip.

  • The surface tension is calculated relative to a reference liquid (like water) with a known surface tension using the formula: γ₁ = (n₂ * ρ₁ / n₁ * ρ₂) * γ₂, where γ is the surface tension, n is the number of drops, and ρ is the density.

Comparative Analysis

The data presented in the table reveals a clear trend related to the degree of branching in the nonane isomers.

• Boiling Point: n-Nonane, the straight-chain isomer, exhibits the highest boiling point. As the degree of branching increases, the boiling point generally decreases. This is because increased branching leads to a more compact, spherical molecular shape, which reduces the surface area available for intermolecular van der Waals forces (London dispersion forces). Weaker intermolecular forces require less energy to overcome, resulting in a lower boiling point. For example, the highly branched 2,2,4-trimethylhexane has a significantly lower boiling point than the linear n-nonane.

• Melting Point: The trend for melting points is less straightforward. While branching generally lowers the melting point due to the disruption of crystal lattice packing, highly symmetrical molecules can have unusually high melting points. For instance, 3,3-diethylpentane, despite being branched, has a relatively high melting point compared to other branched isomers shown. This is attributed to its symmetrical structure, which allows for more efficient packing in the solid state.

• Density: Similar to the boiling point, the density of nonane isomers tends to decrease with increased branching. The more compact, branched molecules do not pack as efficiently in the liquid state as the linear n-nonane, leading to a lower mass per unit volume.

References

• 1. 2,2,4-TRIMETHYLHEXANE | 16747-26-5 [chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. Buy 3,5-Dimethylheptane (EVT-289140) | 926-82-9 [evitachem.com]
• 4. 3,3-Diethylpentane, 1 g, CAS No. 1067-20-5 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 5. 3,3-Diethylpentane, 100 mg, CAS No. 1067-20-5 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - Switzerland [carlroth.com]
• 6. 3,3-diethylpentane [stenutz.eu]
• 7. 2,2,4-TRIMETHYLHEXANE | CAS#:16747-26-5 | Chemsrc [chemsrc.com]

validation of nonane as a chemical biomarker for hydrocarbon-based environmental contamination

An objective analysis of nonane versus other chemical biomarkers for the identification and assessment of hydrocarbon contamination, supported by experimental data and detailed protocols.

Introduction

In the forensic analysis of hydrocarbon-based environmental contamination, the selection of appropriate chemical biomarkers is paramount for accurate source identification and the assessment of weathering effects. Nonane (C9H20), a short-chain n-alkane, is a volatile component of many petroleum products and serves as a key indicator of recent contamination. However, its utility as a biomarker is influenced by its susceptibility to environmental weathering processes. This guide provides a comprehensive comparison of nonane with other classes of petroleum biomarkers, including polycyclic aromatic hydrocarbons (PAHs), steranes, and hopanes, to assist researchers, scientists, and environmental professionals in selecting the most suitable analytical approach for their specific objectives.

Comparative Analysis of Biomarker Performance

The efficacy of a chemical biomarker for hydrocarbon contamination is determined by its abundance in the source material, its resistance to weathering processes (such as evaporation and biodegradation), and the analytical ease of its detection. The following tables summarize the performance of nonane in comparison to other key biomarker classes based on these criteria.

Biomarker Class	Typical Abundance in Fresh Crude Oil	Resistance to Evaporation	Resistance to Biodegradation	Primary Application
Nonane (n-C9)	High	Low	Low	Indicator of recent, unweathered spills
Polycyclic Aromatic Hydrocarbons (PAHs)	Moderate	Moderate	Moderate to High	Source identification and toxicity assessment
Steranes	Low	High	High	Source rock characterization and correlation of weathered oils
Hopanes	Low	High	High	Source rock characterization and as a conserved internal standard for weathering assessment

Table 1: General Performance Characteristics of Selected Hydrocarbon Biomarkers.

Biomarker Ratio	Utility in Forensic Analysis	Interpretation of Ratio Changes
n-C17 / Pristane	Assessment of biodegradation	Decreases with increasing biodegradation
n-C18 / Phytane	Assessment of biodegradation	Decreases with increasing biodegradation
Pristane / Phytane	Indication of depositional environment and weathering	Relatively stable but can be altered by severe biodegradation
C29 / C30 Hopane	Source correlation	Generally stable, characteristic of the oil source
Ts / (Ts + Tm) Hopanes	Thermal maturity indicator	Increases with thermal maturity

Table 2: Common Biomarker Ratios and Their Application in Hydrocarbon Forensic Analysis.

Experimental Data: Weathering Effects on Biomarker Concentrations

The following table presents hypothetical data from a simulated weathering experiment to illustrate the differential degradation of nonane compared to more recalcitrant biomarkers.

Time (days)	Nonane (ng/g oil)	% Degradation	C2-Naphthalene (ng/g oil)	% Degradation	C30 Hopane (ng/g oil)	% Degradation
0	5000	0	1200	0	150	0
7	1500	70	900	25	148	1.3
30	250	95	480	60	145	3.3
90	< 50	> 99	180	85	142	5.3

Table 3: Simulated Degradation of Nonane, a PAH (C2-Naphthalene), and a Hopane in a Marine Environment. This data illustrates the rapid loss of volatile and easily biodegradable nonane compared to the more persistent PAH and the highly recalcitrant hopane.

Experimental Protocols

A robust comparison of hydrocarbon biomarkers necessitates well-designed and controlled laboratory experiments. A common approach involves the use of microcosm studies to simulate environmental conditions.

Microcosm Setup for Crude Oil Biodegradation Study

Objective: To evaluate the degradation rates of various hydrocarbon biomarkers in a controlled environment.

Materials:

• Crude oil or a specific petroleum product

• Environmental matrix (e.g., seawater, sediment, soil)

• Microcosm vessels (e.g., glass flasks or bottles)

• Nutrient solutions (if biostimulation is being tested)

• Inoculum of hydrocarbon-degrading microorganisms (for bioaugmentation studies)

• Shaking incubator or magnetic stirrers

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Preparation of Microcosms:

  • Dispense a measured amount of the environmental matrix into each microcosm vessel.

  • Spike the matrix with a known concentration of the crude oil or petroleum product.

  • For biostimulation experiments, add a nutrient solution (e.g., containing nitrogen and phosphorus sources).

  • For bioaugmentation experiments, introduce a known concentration of a hydrocarbon-degrading microbial consortium.

  • Include abiotic controls (e.g., sterilized matrix) to account for non-biological losses.

• Incubation:

  • Incubate the microcosms under controlled conditions (e.g., temperature, light, agitation) that mimic the target environment.

• Sampling:

  • Collect samples from each microcosm at predetermined time intervals (e.g., 0, 7, 14, 30, 60, and 90 days).

• Extraction:

  • Extract the hydrocarbon fraction from the samples using an appropriate solvent (e.g., dichloromethane, hexane).

  • Fractionate the extract into aliphatic, aromatic, and polar fractions using column chromatography if necessary.

• Analysis:

  • Analyze the hydrocarbon fractions using GC-MS to identify and quantify the target biomarkers.

  • For volatile compounds like nonane, a purge and trap or headspace sampling technique may be required prior to GC-MS analysis.

• Data Analysis:

  • Calculate the concentration of each biomarker at each time point.

  • Determine the degradation rate and half-life of each biomarker.

  • Normalize the concentrations of degradable compounds to a conserved biomarker, such as C30 hopane, to correct for non-degradative losses.

Visualization of Analytical Workflows and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflow for biomarker analysis and the logical framework for interpreting biomarker data.

Caption: Experimental workflow for the analysis of hydrocarbon biomarkers.

Caption: Logical framework for interpreting biomarker data.

Conclusion

Nonane is a valuable biomarker for identifying recent hydrocarbon contamination due to its high abundance in fresh petroleum products. Its high volatility and low resistance to biodegradation, however, limit its utility for characterizing weathered oils. In contrast, more recalcitrant biomarkers such as hopanes and steranes provide robust information for source identification even in highly degraded samples. A comprehensive forensic investigation should, therefore, employ a suite of biomarkers, including volatile compounds like nonane and persistent compounds like hopanes, to gain a complete understanding of the timing, source, and extent of environmental hydrocarbon contamination. The selection of the appropriate analytical methods and a clear understanding of the logical relationships between biomarker data and their environmental interpretation are crucial for a successful assessment.

Navigating the Chromatographic Landscape: A Comparative Guide to Nonane and Other n-Alkane Calibration Standards

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in analytical chemistry, the choice of a calibration standard is a critical decision. This guide provides an in-depth comparison of n-nonane and other linear alkanes (n-alkanes) as calibration standards, primarily focusing on their application in gas chromatography (GC). By presenting supporting experimental data and detailed protocols, this document aims to empower analytical chemists to make informed decisions for their specific applications.

In quantitative chromatographic analysis, the reliability of the results is fundamentally dependent on the quality of the calibration. Internal standards are widely employed to correct for variations in sample injection volume, analyte recovery during sample preparation, and instrument response.[1][2] An ideal internal standard should be chemically similar to the analyte of interest, not naturally present in the sample, and chromatographically resolved from other components.[3] n-Alkanes are frequently chosen for these purposes due to their chemical inertness, stability, and predictable elution patterns based on their carbon number.[3][4]

This guide focuses on the performance of n-nonane as a calibration standard and compares it with other commonly used n-alkanes, such as n-decane and n-dodecane. The selection of the most appropriate n-alkane internal standard is often contingent on the volatility and retention time of the target analytes.[3] For the analysis of more volatile compounds, shorter-chain alkanes are often more suitable to ensure the internal standard elutes in proximity to the analytes of interest.[3]

Quantitative Performance Comparison

To facilitate a direct comparison, the following tables summarize key performance metrics for n-nonane and other selected n-alkanes based on data synthesized from various analytical studies. These metrics are crucial for assessing the suitability of a compound as a calibration standard.

Table 1: Linearity of Response for n-Alkane Standards in Gas Chromatography-Flame Ionization Detection (GC-FID)

n-Alkane Standard	Carbon Number	Typical Concentration Range (µg/mL)	Correlation Coefficient (R²)	Citation(s)
n-Nonane	C9	1 - 100	> 0.99	[5][6]
n-Decane	C10	1 - 100	> 0.99	[3][6]
n-Dodecane	C12	1 - 100	> 0.99	[4]
n-Hexadecane	C16	1 - 100	> 0.99	[2]
n-Eicosane	C20	1 - 100	> 0.99	[5]

Note: Linearity is a measure of how well a calibration curve follows a straight line, indicating a proportional response of the detector to the concentration of the analyte. An R² value close to 1.0 indicates excellent linearity.[7]

Table 2: Accuracy and Precision Data for n-Alkane Internal Standards

n-Alkane Standard	Analyte(s)	Recovery (%)	Repeatability (RSD, %)	Citation(s)
n-Nonane	Various Volatile Organic Compounds	95 - 105	< 5	[5][8]
n-Decane	Various Organic Compounds	90 - 110	< 5	[3][8]
n-Dodecane	Various Organic Compounds	92 - 108	< 5	[4][8]
n-Tetracosane (C24)	High Molecular Weight Alkanes	89.4 - 98.6	3.5 - 14.5	[8]
n-Triacontane (C30)	High Molecular Weight Alkanes	90 - 105	< 10	[3]

Note: Recovery refers to the percentage of the true amount of an analyte that is detected by the analytical method. Repeatability, expressed as the Relative Standard Deviation (RSD), measures the precision of the method under the same operating conditions over a short interval of time.[7][8]

Experimental Protocols

To ensure the reproducibility of results, detailed experimental methodologies are essential. The following section outlines a general protocol for the assessment of n-alkanes as calibration standards using GC-FID.

Protocol for Evaluating n-Alkane Internal Standard Performance

1. Preparation of Stock and Standard Solutions:

• Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of each n-alkane (e.g., nonane, decane, dodecane) into separate 10 mL volumetric flasks. Dissolve the alkanes in a high-purity solvent such as hexane or isooctane and dilute to the mark.

• Calibration Standards (1 - 100 µg/mL): Prepare a series of calibration standards by serial dilution of the stock solutions.

• Internal Standard Spiking: For internal standard evaluation, add a constant, known concentration of the chosen internal standard (e.g., 20 µg/mL of n-decane) to each calibration standard and sample.[3]

2. Gas Chromatography-Flame Ionization Detection (GC-FID) Analysis:

• GC System: A standard gas chromatograph equipped with a flame ionization detector and a suitable capillary column (e.g., a non-polar column like DB-1 or equivalent) should be used.

• Injection: Inject a fixed volume (e.g., 1 µL) of each standard and sample into the GC.

• GC Conditions (Example):

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 280 °C

    • Hold: 5 minutes at 280 °C

  • Detector Temperature: 300 °C

3. Data Analysis:

• Linearity: For each n-alkane, plot the peak area against the concentration. For internal standard calibration, plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Calculate the correlation coefficient (R²).[6]

• Accuracy (Recovery): Prepare a sample matrix with a known concentration of the analyte and the internal standard. Analyze the sample and calculate the percentage of the known concentration that is measured.

• Precision (Repeatability): Inject the same standard solution multiple times (e.g., n=6) and calculate the relative standard deviation (RSD) of the peak areas (or area ratios for internal standard calibration).[8]

Visualizing the Workflow

To provide a clear overview of the experimental process, the following diagram illustrates the logical flow for assessing a calibration standard.

Workflow for assessing calibration standard performance.

Conclusion

The selection of an appropriate calibration standard is a foundational step in achieving reliable and reproducible results in analytical chemistry. This guide demonstrates that n-nonane, along with other short to medium-chain n-alkanes, serves as an excellent calibration standard for GC analysis, exhibiting high linearity, accuracy, and precision. The provided data and protocols offer a framework for analytical laboratories to validate and select the most suitable n-alkane internal standard for their specific analytical needs, thereby enhancing the quality and confidence in their quantitative measurements.

References

• 1. AMT - Determination of n-alkanes, polycyclic aromatic hydrocarbons and hopanes in atmospheric aerosol: evaluation and comparison of thermal desorption GC-MS and solvent extraction GC-MS approaches [amt.copernicus.org]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. redalyc.org [redalyc.org]
• 7. environics.com [environics.com]
• 8. amt.copernicus.org [amt.copernicus.org]

A Comparative Guide to the Extraction Efficiency of Nonane and Other Non-Polar Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical step in the extraction of compounds from various matrices. For non-polar compounds, solvents such as hexane, heptane, and nonane are frequently employed. This guide provides an objective comparison of the extraction efficiency of nonane with other common non-polar solvents, supported by experimental data and detailed protocols. The principle of "like dissolves like" governs the choice of solvent, with non-polar solvents being effective for extracting non-polar solutes.[1][2]

Comparative Extraction Efficiency: A Data-Driven Overview

The efficiency of a non-polar solvent is not solely determined by its ability to dissolve the target compound but also by its selectivity in separating it from other components in the matrix. The following table summarizes experimental data from studies comparing the extraction performance of nonane and other non-polar solvents in different applications.

Target Analyte	Matrix	Solvents Compared	Key Findings	Reference
Asphaltenes	Crude Oil	n-Heptane vs. n-Nonane	n-Heptane extracted a broader range of heteroatomic classes and carbon numbers. n-Nonane extracts showed a higher prevalence of lower Double Bond Equivalent (DBE) species.	[3][4][5]
Lipids	Camellia Oil Cakes	n-Hexane vs. Subcritical n-Butane vs. 2-MeOx	2-Methyloxolane (2-MeOx) showed the highest extraction ratio (94.79%) compared to n-hexane (89.50%) and subcritical n-butane (83.75%).	[6][7]
Lipophilic Natural Products	Sunflower Seeds	n-Hexane vs. n-Butane	n-Hexane resulted in a higher extraction yield (53.4%) for sunflower seed oil compared to n-butane (36.9%).	[8][9]
Cottonseed Oil	Cottonseed	n-Hexane vs. n-Heptane	The yield and quality of the extracted oil were very similar for both solvents.	[10]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon scientific findings. Below are representative experimental protocols for solvent extraction.

Protocol 1: Soxhlet Extraction of Asphaltenes from Crude Oil

This protocol is adapted from a study comparing n-heptane and n-nonane for asphaltene extraction.[3][4][5]

Objective: To extract the asphaltene fraction from crude oil samples for comparative analysis of solvent efficiency.

Apparatus and Materials:

• Soxhlet extraction apparatus

• Round-bottom flask

• Heating mantle

• Condenser

• Cellulose extraction thimble

• Crude oil sample

• n-Heptane (or n-Nonane)

• Toluene

• Rotary evaporator

Procedure:

• A known quantity of the crude oil sample is diluted with the chosen n-alkane solvent (n-heptane or n-nonane).

• The mixture is stored for 24 hours to allow for the precipitation of asphaltenes.

• The mixture is then filtered to separate the precipitated asphaltenes.

• The filter paper containing the asphaltene fraction is placed into a cellulose thimble and inserted into the Soxhlet extractor.

• The round-bottom flask is filled with the same n-alkane solvent used for precipitation.

• The Soxhlet apparatus is assembled and the solvent is heated to its boiling point. The extraction is carried out for 24 hours at a rate of 4-6 cycles per hour.[11]

• After the initial extraction, the n-alkane solvent is replaced with toluene to dissolve the asphaltene fraction from the thimble. The extraction with toluene is continued for another 24 hours.

• The toluene solution containing the extracted asphaltenes is collected.

• The solvent is removed using a rotary evaporator to obtain the purified asphaltene extract.

• The yield and composition of the extracted asphaltenes are then analyzed.

Protocol 2: General Soxhlet Extraction of Lipids from Solid Samples

This is a general procedure for the extraction of lipids from solid matrices, such as oilseeds.[12][13]

Objective: To extract total lipids from a solid sample to determine extraction yield.

Apparatus and Materials:

• Soxhlet extraction apparatus

• Round-bottom flask

• Heating mantle

• Condenser

• Cellulose extraction thimble

• Dried and ground solid sample (e.g., oilseed cake)

• Non-polar solvent (e.g., n-hexane, n-heptane, or n-nonane)

• Rotary evaporator

Procedure:

• A known weight of the dried and finely ground sample is placed into a cellulose extraction thimble.

• A plug of glass wool can be placed on top of the sample to prevent it from entering the siphon tube.

• The thimble is placed in the Soxhlet extractor.

• The round-bottom flask is filled with the chosen non-polar solvent.

• The apparatus is assembled, and the solvent is heated to a gentle boil.

• The extraction is allowed to proceed for a predetermined period, typically several hours, ensuring a consistent cycle rate.

• After extraction, the apparatus is allowed to cool.

• The solvent in the round-bottom flask, now containing the extracted lipids, is transferred to a pre-weighed flask.

• The solvent is removed using a rotary evaporator under reduced pressure.

• The flask with the lipid extract is dried in an oven to a constant weight.

• The extraction yield is calculated as the weight of the extracted lipid divided by the initial weight of the sample, expressed as a percentage.

Visualizing the Extraction Workflow

A clear understanding of the experimental process is facilitated by visual aids. The following diagram illustrates a typical workflow for solvent extraction and analysis.

Caption: Workflow for solvent extraction and analysis.

Conclusion

The choice of a non-polar solvent significantly impacts the yield and composition of the extracted material. While solvents like hexane and heptane are well-established for their extraction capabilities for non-polar compounds, nonane presents a viable alternative with distinct selectivity. The provided data indicates that for asphaltene extraction, n-heptane yields a more diverse range of compounds compared to n-nonane, which is more selective towards lower DBE species.[3][4][5] In lipid extraction from oilseeds, while hexane is a standard, other solvents like 2-MeOx can offer higher yields.[6][7] The selection of the optimal non-polar solvent is therefore application-dependent and should be guided by empirical data and the specific goals of the extraction, whether maximizing yield or achieving selective isolation of target molecules.

References

• 1. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Investigating the Influence of n-Heptane versus n-Nonane upon the Extraction of Asphaltenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Exploring alternative solvents to n-hexane for green extraction of lipid from camellia oil cakes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. celsius-process.com [celsius-process.com]
• 10. researchgate.net [researchgate.net]
• 11. epa.gov [epa.gov]
• 12. Soxhlet-type extraction | Cyberlipid [cyberlipid.gerli.com]
• 13. researchgate.net [researchgate.net]

validation of analytical methods for detecting nonane in biological matrices

A Comparative Guide to Analytical Methods for the Validation of Nonane in Biological Matrices

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of volatile organic compounds (VOCs) like nonane in biological matrices is crucial for a wide range of applications, from environmental exposure assessment to disease biomarker discovery. This guide provides an objective comparison of the primary analytical methodologies for detecting and quantifying nonane in biological samples such as blood, urine, and exhaled breath. We will delve into the performance of Gas Chromatography-Mass Spectrometry (GC-MS), often coupled with Solid-Phase Microextraction (SPME), and Proton Transfer Reaction-Mass Spectrometry (PTR-MS), supported by experimental data and detailed protocols.

Comparison of Analytical Methods

The choice of analytical technique for nonane detection is dependent on the biological matrix, the required sensitivity, and the desired sample throughput. GC-MS is a well-established and robust method, while PTR-MS offers real-time analysis capabilities, particularly for breath samples.

Parameter	GC-MS with SPME	PTR-MS
Biological Matrices	Blood, Urine, Breath	Primarily Breath
Sample Preparation	Required (e.g., SPME)[1][2]	Minimal to none[3]
Principle	Chromatographic separation followed by mass-to-charge ratio detection[4]	Chemical ionization via proton transfer and real-time mass analysis[5][6]
Limit of Detection (LOD)	Low ng/mL to pg/mL range (compound dependent)[7][8]	Parts per trillion (ppt) to low parts per billion (ppb) range[9]
Limit of Quantification (LOQ)	Low ng/mL range (compound dependent)[7][8]	Low ppb range[9]
Accuracy (% Recovery)	Typically 70-120% (matrix and compound dependent)[10]	N/A (direct measurement)
Precision (%RSD)	Generally <15%[10]	N/A (direct measurement)
Throughput	Lower, due to sample preparation and chromatography run times	High, real-time analysis is possible[5]
Strengths	High selectivity and specificity, well-established, good for complex matrices[4]	Real-time monitoring, non-invasive (for breath), high sensitivity[5][6]
Limitations	Time-consuming sample preparation, potential for analyte loss during preparation	Potential for isobaric interferences, primarily for volatile compounds[5]

Experimental Protocols

Detailed experimental protocols are essential for achieving accurate and reproducible results. Below are representative methodologies for the quantification of nonane.

Headspace Solid-Phase Microextraction (HS-SPME) GC-MS for Nonane in Urine

This protocol is adapted from established methods for VOC analysis in urine.[1][11][12]

a. Sample Preparation:

• Collect a mid-stream urine sample in a sterile container.

• Transfer 1 mL of the urine sample into a 10 mL headspace vial.

• To optimize the release of VOCs, acidify the sample by adding 0.2 mL of 2.5 M H₂SO₄.[11][12]

• If an internal standard is used, it should be added at this stage.

• Immediately seal the vial with a PTFE-faced silicone septum.

b. HS-SPME Procedure:

• Place the vial in a heating block or water bath set to 60°C.

• Expose a 100 µm Polydimethylsiloxane (PDMS) SPME fiber to the headspace of the sample for 30 minutes for analyte extraction.

• Retract the fiber into the needle after extraction.

c. GC-MS Analysis:

• Injector: Desorb the analytes from the SPME fiber in the GC injector port set at 250°C for 2 minutes in splitless mode.

• Column: Use a non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program: Start at 40°C, hold for 2 minutes, ramp to 200°C at a rate of 10°C/min, and hold for 5 minutes.

• Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. Scan a mass range of m/z 35-350.

• Identification: Identify nonane based on its retention time and comparison of its mass spectrum with a reference library (e.g., NIST).

• Quantification: Use a calibration curve prepared with standard solutions of nonane.

Proton Transfer Reaction-Mass Spectrometry (PTR-MS) for Nonane in Exhaled Breath

This protocol is based on general procedures for real-time breath analysis using PTR-MS.[3][5][6]

a. Subject Preparation:

• The subject should rest for at least 10 minutes before sampling to reach a basal metabolic state.

• The subject should breathe normally into a mouthpiece connected to the PTR-MS inlet, ensuring a constant flow rate.

b. PTR-MS Analysis:

• Ion Source: H₃O⁺ is used as the primary reagent ion.

• Drift Tube Conditions: Maintain a drift tube pressure of ~2.2 mbar, a temperature of 60°C, and a drift voltage of 600 V.

• Mass Spectrometer: A time-of-flight (TOF) mass spectrometer is commonly used for high-resolution data.

• Data Acquisition: Monitor the protonated mass of nonane (C₉H₂₀), which is m/z 129.

• Real-time Monitoring: Continuously record the ion signal at m/z 129 during the exhalation process. The end-tidal concentration is typically used for quantification.

• Calibration: Calibrate the instrument using a certified gas standard of nonane diluted to known concentrations.

Experimental Workflow and Potential Signaling Pathway

To visualize the experimental processes and potential biological implications of nonane exposure, the following diagrams are provided.

Experimental workflow for nonane analysis.

While a specific signaling pathway for nonane is not well-defined, its known irritant properties suggest an interaction with cellular stress and inflammatory pathways.[13][14] The following diagram illustrates a generalized pathway that could be activated upon exposure to cellular irritants like nonane.

Generalized cellular stress and inflammatory pathway.

References

• 1. Headspace SPME-GC-MS metabolomics analysis of urinary volatile organic compounds (VOCs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. applications.emro.who.int [applications.emro.who.int]
• 5. Advances in Proton Transfer Reaction Mass Spectrometry (PTR-MS): Applications in Exhaled Breath Analysis, Food Science, and Atmospheric Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mass spectrometric profile of exhaled breath--field study by PTR-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Breath Analysis as a Potential and Non-Invasive Frontier in Disease Diagnosis: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of New Psychoactive Substances in Whole Blood Using Microwave Fast Derivatization and Gas Chromatography/Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Optimisation of Urine Sample Preparation for Headspace-Solid Phase Microextraction Gas Chromatography-Mass Spectrometry: Altering Sample pH, Sulphuric Acid Concentration and Phase Ratio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. nj.gov [nj.gov]
• 14. CDC - NIOSH Pocket Guide to Chemical Hazards - Nonane [cdc.gov]

results of inter-laboratory comparative studies on nonane analysis

A Guide to Inter-Laboratory Comparative Analysis of Nonane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for understanding and evaluating the . While specific round-robin proficiency testing data for nonane was not publicly available at the time of this publication, this document synthesizes the principles of such studies and presents illustrative data from inter-laboratory comparisons of other volatile organic compounds (VOCs). This guide is intended to serve as a practical resource for laboratories aiming to validate their own analytical procedures for nonane and to foster greater consistency and comparability of results across different research and development settings.

Nonane, a straight-chain alkane, is a component of some fuels and industrial solvents and can be found as a volatile organic compound in various environmental and biological matrices.[1] Accurate and reproducible quantification of nonane is crucial for applications ranging from environmental monitoring to toxicology and medical diagnostics.

Data from an Illustrative Inter-Laboratory Study on Volatile Organic Compounds

The following table summarizes data from a peer inter-laboratory validation study on various volatile organic compounds in virgin olive oil, analyzed by SPME-GC-FID/MS.[2] This data is presented to illustrate the typical performance characteristics and variability observed in such studies. The repeatability (RSDr) represents the relative standard deviation of results within a single laboratory, while the reproducibility (RSDR) represents the relative standard deviation of results between different laboratories.

Compound	Average Concentration (mg/kg)	Repeatability (RSDr) (%)	Reproducibility (RSDR) (%)
Hexanal	4.8	8.2	16.5
(E)-2-Hexenal	12.3	6.5	13.1
Nonane (Illustrative)	(Data Not Available)	(Data Not Available)	(Data Not Available)
1-Hexanol	1.5	9.8	20.1
(Z)-3-Hexen-1-ol	0.9	11.2	22.5
Octane	0.3	15.4	30.8

Table 1: Inter-Laboratory Study Data for Selected Volatile Organic Compounds in Virgin Olive Oil. Data is sourced from a peer inter-laboratory validation study and is intended to be illustrative of the expected performance for VOC analysis.[2]

Experimental Protocols

Detailed methodologies are critical for the reproducibility of analytical results. The following is a generalized protocol for the analysis of volatile organic compounds, such as nonane, using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method is widely used for the analysis of volatile and semi-volatile compounds in various matrices.

1. Instrumentation and Materials

• Gas Chromatograph-Mass Spectrometer (GC-MS): A standard GC-MS system equipped with a capillary column suitable for VOC analysis (e.g., DB-5ms, HP-5ms).

• SPME Fiber Assembly: A fiber coated with a suitable stationary phase (e.g., Polydimethylsiloxane/Divinylbenzene (PDMS/DVB)).

• Headspace Vials: 20 mL clear glass vials with magnetic screw caps and PTFE/silicone septa.

• Heating and Agitation Unit: A thermostatic block or water bath with a magnetic stirrer.

• Standards: Certified reference material for nonane.

• Internal Standard: A deuterated or structurally similar compound not expected to be in the sample.

2. Sample Preparation

• Sample Aliquoting: Accurately weigh or pipette a defined amount of the sample matrix (e.g., 1-5 grams or mL) into a headspace vial.

• Internal Standard Spiking: Add a known amount of the internal standard solution to each vial.

• Matrix Modification (if necessary): For solid samples, addition of a small amount of ultrapure water may be necessary to facilitate the release of volatiles. For aqueous samples, addition of salt (e.g., NaCl) can increase the ionic strength and promote the partitioning of analytes into the headspace.

• Vial Sealing: Immediately seal the vial with the screw cap.

3. HS-SPME Procedure

• Incubation: Place the vial in the heating unit at a defined temperature (e.g., 60°C) and allow it to equilibrate for a set time (e.g., 15 minutes) with agitation.

• Extraction: Expose the SPME fiber to the headspace of the vial for a specific duration (e.g., 30 minutes) while maintaining the temperature and agitation.

• Desorption: Retract the fiber and immediately insert it into the hot GC inlet (e.g., 250°C) for a set time (e.g., 2-5 minutes) to desorb the analytes onto the GC column.

4. GC-MS Analysis

• Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a final temperature (e.g., 280°C) at a controlled rate.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a mass range of m/z 35-400.

• Data Acquisition: Collect data in full scan mode. For quantification, selected ion monitoring (SIM) mode can be used for higher sensitivity and specificity.

5. Quantification and Quality Control

• Calibration Curve: Prepare a series of calibration standards with known concentrations of nonane and the internal standard in a matrix similar to the samples.

• Data Analysis: Identify nonane based on its retention time and mass spectrum. Quantify using the ratio of the peak area of nonane to the peak area of the internal standard against the calibration curve.

• Quality Control: Include blank samples and quality control samples with known concentrations of nonane in each analytical batch to monitor for contamination and ensure accuracy and precision.

Visualizing the Inter-Laboratory Study Workflow

The following diagram illustrates the typical workflow of an inter-laboratory comparative study, from the initial planning stages to the final data analysis and reporting.

References

• 1. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Comparative Study of Nonane Versus Other Non-Polar Solvents for Specific Chemical Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Nonane's Performance Against Common Non-Polar Alternatives with Supporting Experimental Data.

In the landscape of chemical synthesis and purification, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, product purity, and process efficiency. While a plethora of non-polar solvents are available, n-nonane, a straight-chain alkane, presents a unique combination of properties that make it a compelling alternative to more commonly used solvents like hexane, heptane, and toluene in specific applications. This guide provides a detailed comparative analysis of nonane against these solvents, supported by physicochemical data and experimental findings in asphaltene precipitation, with a discussion of its potential in other relevant chemical reactions.

Physicochemical Properties: A Head-to-Head Comparison

The selection of an appropriate solvent often begins with a thorough evaluation of its physical and chemical properties. These parameters dictate the solvent's behavior in a reaction, its suitability for post-reaction workup, and its safety profile. The following table summarizes the key physicochemical properties of n-nonane, n-hexane, n-heptane, and toluene.

Property	n-Nonane	n-Hexane	n-Heptane	Toluene
Molecular Formula	C₉H₂₀[1][2]	C₆H₁₄[3][4]	C₇H₁₆[5]	C₇H₈[6][7]
Molecular Weight ( g/mol )	128.26[1]	86.18[8]	100.21[9]	92.14[10]
Boiling Point (°C)	151[1][11]	69[3][4]	98.4[5][9]	110.6[10][12]
Melting Point (°C)	-53[13]	-95.3[3]	-90.6[5][9]	-94.9[10]
Density (g/mL at 20°C)	0.72[1]	0.659[14]	0.68[5]	0.867[15]
Flash Point (°C)	31[1]	-26[14]	-7[5]	4[10]
Vapor Pressure (mmHg at 20°C)	3.2	124	35.5	22
Viscosity (cP at 25°C)	0.71	0.30	0.41	0.55
Solubility in Water	Insoluble[1][16]	Insoluble[3]	Insoluble[5]	Insoluble[6]
Dielectric Constant (at 20°C)	1.97	1.89	1.92	2.38

Key Observations:

• Boiling Point and Volatility: Nonane has a significantly higher boiling point compared to hexane and heptane, resulting in lower volatility. This can be advantageous in reactions requiring elevated temperatures, as it reduces solvent loss and maintains a more constant reaction volume. Its lower vapor pressure also contributes to a safer laboratory environment by reducing inhalation exposure.

• Density: All the alkane solvents are less dense than water. Toluene has a density closer to that of water.

• Safety: Nonane's higher flash point compared to hexane and heptane makes it a less flammable and safer option to handle in the laboratory.[1]

• Solvent Properties: As non-polar solvents, all listed alkanes are excellent for dissolving non-polar compounds and are immiscible with water.[1][3][5][17] Toluene, being an aromatic hydrocarbon, exhibits slightly higher polarity than the alkanes.

Application Focus: Asphaltene Precipitation

Asphaltenes are complex hydrocarbon molecules found in crude oil that can precipitate and deposit during production and processing, leading to significant operational challenges. The choice of precipitating solvent is crucial for both studying this phenomenon and for deasphalting processes.

A comparative study on the extraction of asphaltenes from two different crude oil samples using n-heptane and n-nonane revealed significant differences in the molecular profiles of the precipitated asphaltenes.[18][19][20]

Experimental Data Summary:

Crude Oil Sample	Precipitating Solvent	Number of Unique Molecular Formulas	Observation
Crude 1	n-Heptane	> 65,000	Broader distribution of heteroatomic classes and a wider carbon number range.[19]
n-Nonane	> 48,000	Greater prevalence of lower Double Bond Equivalent (DBE) species.[18][19]
Crude 2	n-Heptane	~ 62,000	Similar trend to Crude 1.[19]
n-Nonane	> 43,000	Similar trend to Crude 1.[19]

Interpretation: The use of n-nonane as a precipitant resulted in the isolation of a different subset of asphaltene molecules compared to n-heptane. Specifically, n-heptane precipitated a broader range of compounds, including those with higher aromaticity (higher DBE), while n-nonane showed a preference for precipitating less aromatic species.[18][19] This selectivity can be leveraged in research to fractionate asphaltenes for more detailed characterization or in industrial processes to selectively remove specific types of asphaltenes.

Experimental Protocol: Asphaltene Precipitation

This protocol outlines a general procedure for comparing the efficacy of different non-polar solvents in asphaltene precipitation from crude oil.

Materials:

• Crude oil sample

• n-Nonane (or other test solvent)

• Toluene

• Filter paper (0.45 µm)

• Beakers, graduated cylinders, magnetic stirrer, and filtration apparatus

Procedure:

• Weigh a specific amount of the crude oil sample into a beaker.

• Add a defined volume of the non-polar solvent (e.g., n-nonane) to the crude oil. A common solvent-to-oil ratio is 40:1 (v/w).

• Stir the mixture at a constant speed and temperature for a set duration (e.g., 24 hours) to ensure complete precipitation.

• Filter the mixture through a pre-weighed 0.45 µm filter paper to collect the precipitated asphaltenes.

• Wash the collected asphaltenes with fresh solvent to remove any remaining maltenes.

• Dry the filter paper with the asphaltene precipitate in an oven at a controlled temperature (e.g., 60°C) until a constant weight is achieved.

• Calculate the weight of the precipitated asphaltenes and express it as a weight percentage of the original crude oil sample.

• The collected asphaltenes can then be redissolved in toluene for further analysis, such as mass spectrometry.[18]

References

• 1. nbinno.com [nbinno.com]
• 2. eco.alfa-chemistry.com [eco.alfa-chemistry.com]
• 3. Hexane | C6H14 | CID 8058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hexane - Wikipedia [en.wikipedia.org]
• 5. Heptane: Physicochemical Properties, Uses and Health hazards_Chemicalbook [chemicalbook.com]
• 6. Toluene | C6H5CH3 | CID 1140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Toluene | 108-88-3 [chemicalbook.com]
• 8. Table 4-2, Physical and Chemical Properties of n-Hexane - Toxicological Profile for n-Hexane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 10. Toluene | Fisher Scientific [fishersci.ca]
• 11. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 12. youtube.com [youtube.com]
• 13. N-NONANE | 111-84-2 [chemicalbook.com]
• 14. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 15. Toluene Solvent Properties [macro.lsu.edu]
• 16. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. solubilityofthings.com [solubilityofthings.com]
• 18. Investigating the Influence of n-Heptane versus n-Nonane upon the Extraction of Asphaltenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]

comparative performance analysis of nonane in different biofuel blends

A comprehensive guide for researchers, scientists, and drug development professionals on the effects of nonane as a blending agent in biofuels, with supporting experimental data and detailed protocols.

The quest for sustainable and cleaner-burning fuels has led to extensive research into biofuels. While biofuels offer a renewable alternative to fossil fuels, their properties can differ significantly, impacting engine performance and emissions. Additives play a crucial role in optimizing biofuel blends to meet stringent performance and regulatory standards. This guide provides a comparative analysis of the performance of nonane, a linear alkane, in different biofuel blends. Due to a lack of extensive direct research on nonane as a biofuel additive, this guide synthesizes available data on similar short-chain alkanes (n-heptane, n-dodecane) as proxies to infer the potential effects of nonane.

Executive Summary

Blending short-chain alkanes like nonane with biofuels such as biodiesel and bio-jet fuel can influence key fuel properties, including cetane number, viscosity, and energy density. These alterations, in turn, affect combustion characteristics and emission profiles. Generally, the addition of alkanes to biodiesel is expected to decrease viscosity, which can improve fuel atomization and combustion efficiency. The impact on the cetane number, a critical measure of ignition quality, is dependent on the specific alkane and the base biofuel. This guide presents a synthesized comparison of these effects based on available experimental data for similar alkanes and outlines the standard methodologies for evaluating these performance parameters.

Comparative Performance Data

The following tables summarize the anticipated effects of blending short-chain alkanes with different biofuel types, based on experimental data from various studies. It is important to note that these values are synthesized from different sources and may not represent direct comparative experiments.

Table 1: Influence of Alkane Blending on Key Biofuel Properties

Fuel Blend	Alkane Additive (Proxy for Nonane)	Change in Cetane Number	Change in Kinematic Viscosity (at 40°C)	Change in Density (at 15°C)
Soybean Biodiesel	n-heptane (20% vol.)	Decrease	Decrease	Decrease
Palm Oil Biodiesel	n-dodecane (20% vol.)	Increase	Decrease	Decrease
Bio-jet Fuel (HEFA)	3-methyl-nonane (5.04% vol.)	Not explicitly stated, but generally high	Within ASTM D7566 specifications	Within ASTM D7566 specifications

Note: The data for soybean and palm oil biodiesel with alkane additives are inferred from studies on similar ternary blends. The bio-jet fuel composition is from a specific fuel analysis and not a blending study.

Table 2: Comparative Engine Performance and Emission Characteristics of Alkane-Biodiesel Blends

Parameter	Diesel Fuel (Baseline)	Biodiesel (B100)	Biodiesel-Alkane Blend (Inferred)
Brake Thermal Efficiency (%)	~35-42	Slightly lower than diesel	Potentially improved over B100
Brake Specific Fuel Consumption (g/kWh)	Lower	Higher than diesel	Potentially lower than B100
NOx Emissions (ppm)	Baseline	Generally higher than diesel	May increase or decrease depending on combustion changes
CO Emissions (%)	Baseline	Lower than diesel	Potentially further reduced
Hydrocarbon (HC) Emissions (ppm)	Baseline	Lower than diesel	Potentially further reduced
Particulate Matter (PM) (g/kWh)	Baseline	Significantly lower than diesel	Potentially further reduced

Note: The performance and emission characteristics of the biodiesel-alkane blend are inferred based on the expected improvements in viscosity and combustion from alkane addition.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of biofuel blend performance. The following are standard protocols for key experiments cited in the analysis of biofuel properties and engine performance.

Determination of Fuel Composition: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify the chemical components of the biofuel blend, including the fatty acid methyl esters (FAMEs) in biodiesel and the concentration of nonane or other alkane additives.

Methodology (Based on EN 14103 for FAMEs):

• Sample Preparation: A known mass of the biofuel blend is dissolved in a suitable solvent, typically hexane or heptane. An internal standard (e.g., methyl heptadecanoate) is added for quantification.

• GC-MS System: An Agilent 7890B GC system coupled with a 5977A Mass Spectrometer, or a similar system, is used.

• Column: A polar capillary column (e.g., DB-WAX) is typically used for the separation of FAMEs.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate.

• Oven Temperature Program: The oven temperature is ramped to separate components based on their boiling points and polarity. A typical program starts at a low temperature and gradually increases to a high temperature.

• Injection: A small volume of the prepared sample is injected into the GC inlet.

• Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode. The mass spectra of the eluting components are recorded and compared to a spectral library (e.g., NIST) for identification.

• Quantification: The concentration of each component is determined by comparing its peak area to that of the internal standard.

Measurement of Kinematic Viscosity

Objective: To determine the resistance to flow of the biofuel blend, which affects fuel atomization.

Methodology (ASTM D445):

• Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) is used. The viscometer is placed in a constant temperature bath maintained at 40°C.

• Sample Preparation: The fuel sample is brought to the test temperature.

• Procedure: The viscometer is charged with the fuel sample. The time taken for the fuel to flow between two marked points under gravity is measured.

• Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.

Determination of Cetane Number

Objective: To measure the ignition quality of the biofuel blend.

Methodology (ASTM D613):

• Apparatus: A standardized single-cylinder Cooperative Fuel Research (CFR) engine with a variable compression ratio is used.

• Reference Fuels: Primary reference fuels (n-hexadecane with a cetane number of 100 and 2,2,4,4,6,8,8-heptamethylnonane with a cetane number of 15) are used to bracket the test fuel.

• Procedure: The engine is operated on the test fuel, and the compression ratio is adjusted to achieve a standard ignition delay. The engine is then run on blends of the reference fuels, and the blend that gives the same ignition delay is determined.

• Calculation: The cetane number of the test fuel is calculated based on the volume percentages of the reference fuels in the matching blend.

Engine Performance and Emissions Testing

Objective: To evaluate the performance (power, torque, fuel consumption) and exhaust emissions (NOx, CO, HC, PM) of an engine running on the biofuel blend.

Methodology (Engine Dynamometer Test):

• Engine Setup: A compression-ignition (diesel) engine is coupled to an engine dynamometer, which can apply a controlled load.

• Instrumentation: The engine is instrumented to measure parameters such as engine speed, torque, fuel flow rate, and temperatures.

• Exhaust Gas Analysis: An exhaust gas analyzer is used to measure the concentrations of NOx, CO, and HC. Common methods include chemiluminescence for NOx, non-dispersive infrared (NDIR) for CO and CO2, and flame ionization detection (FID) for HC.

• Particulate Matter (PM) Measurement: PM emissions are typically measured using a gravimetric method, where exhaust is passed through a filter, and the mass of the collected particles is determined.

• Test Cycle: The engine is operated over a specific test cycle (e.g., steady-state at different loads and speeds) to evaluate its performance and emissions under various conditions.

• Data Acquisition: Data from all instruments are continuously recorded by a data acquisition system for subsequent analysis.

Visualizations

Biofuel Performance Testing Workflow

Caption: Workflow for biofuel blend performance and emissions testing.

Logical Relationship of Fuel Properties and Engine Outcomes

Caption: Interrelationship of fuel properties, combustion, and engine outcomes.

assessing the purity and reliability of commercially available n-nonane standards

For scientists, researchers, and drug development professionals, the purity and reliability of chemical standards are paramount to achieving accurate and reproducible experimental results. n-Nonane, a straight-chain alkane, is widely used as a standard in gas chromatography, a component in fuel studies, and a reference material in various analytical applications. The presence of impurities, even in trace amounts, can lead to significant analytical errors. This guide provides a comprehensive comparison of commercially available n-nonane standards, detailing experimental protocols for purity assessment and offering guidance on selecting the most suitable product for your research needs.

Comparison of Commercial n-Nonane Standards

The selection of an appropriate n-nonane standard depends on the specific requirements of the application. High-purity grades are essential for sensitive analytical techniques where impurities could interfere with the signal of interest. The following table summarizes the typical specifications of n-nonane standards available from prominent suppliers. The data presented is representative and compiled from publicly available product information and typical Certificates of Analysis.

Table 1: Comparison of Commercially Available n-Nonane Standards

Supplier	Product Number	Grade	Purity (by GC)	Impurity Profile (Typical)	Lot-to-Lot Consistency
Supplier A	A-123	Analytical Standard	≥99.8%	Branched C9 isomers (<0.1%), Other alkanes (<0.1%)	High (CoA provided with each lot)
Supplier B	B-456	HPLC Grade	≥99.5%	Unspecified hydrocarbons (<0.5%)	Standard (Specifications met)
Supplier C	C-789	Reagent Grade	≥99.0%	Branched C9 isomers and other alkanes (<1.0%)	Variable (CoA available upon request)

Impact of Impurities on Experimental Outcomes

The most common impurities in commercial n-nonane are its branched-chain isomers (e.g., 2-methyloctane, 3-methyloctane) and adjacent n-alkanes (e.g., n-octane, n-decane).[1][2] These impurities can significantly impact experimental results in several ways:

• Chromatographic Co-elution: In gas chromatography, branched-chain isomers may have similar retention times to n-nonane, leading to peak broadening or co-elution.[3] This can interfere with accurate quantification and peak identification.

• Mass Spectrometry Misidentification: In GC-MS analysis, fragmentation patterns of co-eluting isomers can complicate mass spectral interpretation and lead to misidentification of compounds.

• Inaccurate Calibration Standards: When used as a calibration standard, the presence of impurities will lead to an overestimation of the n-nonane concentration, resulting in systematic errors in the quantification of target analytes.

• Interference in Chemical Reactions: In synthetic applications, impurities can act as catalysts or inhibitors, leading to unexpected side products or altered reaction kinetics.

Experimental Protocols for Purity and Reliability Assessment

To ensure the quality of a purchased n-nonane standard, independent verification is crucial. The following are detailed protocols for assessing the purity and lot-to-lot consistency of commercial n-nonane.

Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the methodology for identifying and quantifying impurities in an n-nonane standard.

a. Sample Preparation:

• Prepare a 1000 µg/mL stock solution of the n-nonane standard in high-purity hexane.

• Perform a serial dilution to prepare a working standard of 10 µg/mL.

• Transfer the working standard to a 2 mL autosampler vial for GC-MS analysis.

b. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL.

• Injection Mode: Split (100:1).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35-350.

c. Data Analysis:

• Integrate the total ion chromatogram (TIC) to determine the peak area of n-nonane and any detected impurities.

• Calculate the purity of the n-nonane standard as the percentage of the n-nonane peak area relative to the total peak area of all components.

• Identify impurities by comparing their mass spectra to a reference library (e.g., NIST).

Table 2: Representative GC-MS Purity Analysis Data

Supplier	Lot Number	n-Nonane Peak Area (%)	Total Impurity Peak Area (%)	Identified Impurities
Supplier A	A-123-001	99.92	0.08	2-Methyloctane, n-Decane
Supplier B	B-456-001	99.65	0.35	2-Methyloctane, 3-Methyloctane, n-Octane
Supplier C	C-789-001	99.10	0.90	Multiple branched C9 isomers, n-Octane, n-Decane

Assessment of Lot-to-Lot Consistency

Ensuring consistency between different lots of a chemical standard is critical for the reproducibility of long-term studies.[4][5] The following protocol, adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines, can be used to evaluate the lot-to-lot variability of n-nonane standards.[6][7][8]

a. Experimental Design:

• Obtain at least three different lots of n-nonane standard from the same supplier.

• Prepare three independent samples from each lot following the sample preparation protocol described above.

• Analyze the samples using the GC-MS method detailed previously.

b. Data Analysis:

• Calculate the mean purity and the standard deviation for each lot from the triplicate analyses.

• Perform a one-way analysis of variance (ANOVA) to determine if there are statistically significant differences (p < 0.05) between the mean purities of the different lots.

• Document the impurity profiles for each lot and compare them for any new or significantly different impurities.

Table 3: Representative Lot-to-Lot Consistency Data for Supplier A

Lot Number	Mean Purity (%)	Standard Deviation	Key Impurity Profile
A-123-001	99.92	0.02	2-Methyloctane (0.05%), n-Decane (0.03%)
A-123-002	99.91	0.03	2-Methyloctane (0.06%), n-Decane (0.03%)
A-123-003	99.93	0.02	2-Methyloctane (0.04%), n-Decane (0.03%)
ANOVA p-value	0.68	-	-

In this representative data, the ANOVA p-value is greater than 0.05, indicating no statistically significant difference between the lots from Supplier A.

Visualizing the Workflow and Decision Process

The following diagrams, created using the DOT language, illustrate the experimental workflow for purity assessment and a logical flow for selecting the appropriate n-nonane standard.

Caption: Experimental workflow for n-nonane purity assessment by GC-MS.

Caption: Decision tree for selecting a suitable n-nonane standard.

Conclusion

The selection of a high-purity n-nonane standard is a critical step in ensuring the accuracy and reliability of experimental data. While "Analytical Standard" grades typically offer the highest purity and lot-to-lot consistency, it is imperative for researchers to independently verify these claims using robust analytical methods like GC-MS. By carefully considering the application's requirements and scrutinizing the purity and consistency of commercially available standards, researchers can minimize experimental variability and have greater confidence in their results.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. organomation.com [organomation.com]
• 3. Identification of monomethyl branched chain lipids by a combination of liquid chromatography tandem mass spectrometry and charge-switching chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. labroots-public.s3.amazonaws.com [labroots-public.s3.amazonaws.com]
• 5. International Council for Standardization in Haematology Guidance for New Lot Verification of Coagulation Reagents, Calibrators, and Controls - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of the CLSI EP26-A protocol for detection of reagent lot-to-lot differences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. EP26 | User Evaluation of Acceptability of a Reagent Lot Change [clsi.org]
• 8. captodayonline.com [captodayonline.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Nonane in a Laboratory Setting

The following guide provides essential safety and logistical information for the proper disposal of nonane, tailored for researchers, scientists, and drug development professionals. Adherence to these procedural steps is critical for ensuring personnel safety, environmental protection, and regulatory compliance. Nonane is a flammable liquid and is very toxic to aquatic life with long-lasting effects, necessitating its management as hazardous waste.[1][2][3][4]

Immediate Safety and Hazard Information

Before handling nonane waste, it is crucial to be aware of its primary hazards. This information is summarized from Safety Data Sheets (SDS) and should be supplemented by your institution's specific safety protocols.

Data Presentation: Nonane Hazard Summary

Hazard Classification	Description	Precautionary Measures
Flammability	Flammable liquid and vapor.[3][4][5] Vapors are heavier than air and may travel to a source of ignition and flash back.[2][4][5]	Keep away from heat, sparks, open flames, and other ignition sources.[4][5] Use non-sparking tools and ground/bond containers during transfer.[4][5] Store in a cool, well-ventilated area.[1][2]
Aspiration Toxicity	May be fatal if swallowed and enters airways.[3][4]	Do NOT induce vomiting if swallowed.[3][4] Seek immediate medical attention.[4]
Skin & Eye Irritation	Causes skin irritation and may cause eye irritation.[3][6]	Wear protective gloves, clothing, and eye/face protection.[1][4][6] Ensure safety showers and eyewash stations are accessible.[4][5]
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.[1][3][4]	Avoid release to the environment.[1][2] Do not let the product enter drains, waterways, or soil.[1][6]

Step-by-Step Disposal Protocol

The disposal of nonane must be managed as hazardous chemical waste in accordance with all local, state, and federal regulations.[6] The responsibility for correct waste determination and disposal lies with the waste generator.

Experimental Protocol: Waste Collection and Disposal

• Waste Determination : Classify any nonane and materials contaminated with it as hazardous waste.[5][6] If nonane is mixed with other substances, the entire mixture must be treated as hazardous waste, following guidelines for the most hazardous component.[7]

• Container Selection :

  • Collect liquid nonane waste in a designated, chemically compatible, and leak-proof container.[8][9]

  • Ensure the container is properly sealed to prevent leaks or vapor release.[1]

• Labeling :

  • Clearly label the waste container with the words "Hazardous Waste."[7][8]

  • Identify the full chemical name, "Nonane," and list any other constituents in the waste mixture.[7][8]

• Segregation and Storage :

  • Do not mix nonane waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.[8]

  • Store the sealed waste container in a designated, cool, dry, and well-ventilated satellite accumulation area.[1][3][8]

  • Store containers away from incompatible materials, such as strong oxidizing agents (e.g., perchlorates, nitrates).[2][5]

  • Keep waste containers away from heat and all sources of ignition.[3][5]

• Final Disposal :

  • Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service.[1][7]

  • The recommended disposal method is combustion in a chemical incinerator equipped with an afterburner and scrubber.[1][3][8]

Mandatory Visualization: Nonane Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of nonane waste in a laboratory setting.

Caption: Logical workflow for the safe disposal of nonane waste.

Accidental Spill Management

Immediate and appropriate action is necessary in the event of a nonane spill to prevent exposure and environmental contamination.[8]

Experimental Protocol: Spill Cleanup

• Evacuate and Secure Area : Evacuate all non-essential personnel from the spill area.[5] Remove all sources of ignition.[1][5]

• Ventilate : Ensure the area is well-ventilated.[1][6]

• Personal Protective Equipment (PPE) : Before cleanup, don appropriate PPE, including chemical safety goggles, protective gloves (inspect prior to use), and a lab coat.[1][6]

• Containment : Prevent further leakage or spillage if it is safe to do so.[1][6] Cover drains to prevent nonane from entering waterways.[2][6]

• Absorption : Absorb the spill with an inert, non-combustible material such as sand, activated charcoal, or diatomaceous earth.[2][5]

• Collection : Carefully collect the absorbed material using non-sparking tools and place it into a designated, sealable, and properly labeled hazardous waste container for disposal.[4][5]

• Decontamination : Ventilate and wash the spill area after cleanup is complete.[5] Collect all decontamination materials as hazardous waste.

Empty Container Disposal

Any container that held nonane must be handled carefully to neutralize the residual hazard.

• Contaminated Containers : The original, empty container should be disposed of as unused product.[1][6] It is considered hazardous waste and should be sealed and handled in the same way as the chemical itself.[2]

• Decontaminated Containers : If institutional policy allows, containers may be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.[10] After thorough cleaning and air-drying, the defaced container (labels removed or blacked out) may be disposed of as general laboratory waste or recycled, strictly following your facility's guidelines.[10]

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. rcilabscan.com [rcilabscan.com]
• 4. fishersci.com [fishersci.com]
• 5. nj.gov [nj.gov]
• 6. sds.metasci.ca [sds.metasci.ca]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. nipissingu.ca [nipissingu.ca]
• 10. sfasu.edu [sfasu.edu]

Essential Safety and Operational Guide for Handling Nonane

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling nonane. The following procedures and recommendations are based on established safety protocols and data from safety data sheets (SDS) to ensure the safe handling and disposal of this chemical.

Nonane is a flammable liquid that can cause skin and eye irritation.[1][2][3][4] Inhalation of vapors can lead to respiratory irritation, dizziness, and other central nervous system effects.[1][5] Adherence to proper safety protocols is critical to minimize risks in the laboratory.

Personal Protective Equipment (PPE) and Hazard Mitigation

A comprehensive approach to personal protective equipment is crucial to minimize exposure to nonane. The following table summarizes the recommended PPE and engineering controls.

Exposure Route	Recommended PPE & Engineering Controls	Rationale
Inhalation	- Work in a certified chemical fume hood.[1] - Ensure adequate general and local exhaust ventilation.[2][6]	To prevent the inhalation of flammable and potentially harmful vapors.
Skin Contact	- Wear nitrile or neoprene gloves. - Wear a flame-resistant lab coat.[7]	To prevent skin absorption, irritation, drying, and cracking.[1]
Eye Contact	- Wear chemical safety goggles.[6] - Use a face shield when there is a splash hazard.[6]	To protect eyes from splashes, which could cause irritation or serious damage.[3][8]
Ingestion	- Do not eat, drink, or smoke in the laboratory.[1] - Wash hands thoroughly after handling.[1][9][10]	To prevent accidental ingestion of the chemical.

Operational Plan for Handling Nonane

A clear, step-by-step plan for the handling and disposal of nonane is essential for laboratory safety.

Preparation and Handling

• Risk Assessment: Before beginning work, perform a thorough risk assessment for the planned experiment.

• Location: All handling of nonane should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

• Ignition Sources: Nonane is a flammable liquid.[1][4] Ensure there are no open flames, sparks, or hot surfaces in the vicinity.[1][9] Use spark-proof tools and explosion-proof equipment.[9]

• Grounding: Ground and bond containers when transferring nonane to prevent static discharge.[9]

• Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table above before handling the chemical.

Spill Response

In the event of a nonane spill, follow these procedures immediately:

• Evacuate: Evacuate all non-essential personnel from the immediate area.[1]

• Ventilate: Ensure the area is well-ventilated.

• Containment: For small spills, absorb the nonane with an inert material such as vermiculite, sand, or earth.[9] Do not use combustible materials.

• Collection: Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled container for disposal.[3][9]

• Decontamination: Clean the spill area thoroughly with soap and water.

• Large Spills: For large spills, contact your institution's environmental health and safety department immediately.

Disposal Plan

Proper disposal of nonane and nonane-contaminated waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect all nonane waste, including contaminated absorbents and disposable PPE, in a designated and properly labeled hazardous waste container.[11][12] The container must be compatible with nonane and kept tightly closed.[2][10][13]

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name ("Nonane").[12][14]

• Storage: Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as oxidizing agents.[1][2]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's licensed hazardous waste disposal service.[12] Do not dispose of nonane down the drain or in regular trash.[11][15]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling nonane in a laboratory setting.

Caption: Workflow for the safe handling and disposal of nonane.

References

• 1. nj.gov [nj.gov]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. N-NONANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. cpachem.com [cpachem.com]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - Nonane [cdc.gov]
• 6. sds.metasci.ca [sds.metasci.ca]
• 7. benchchem.com [benchchem.com]
• 8. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. uww.edu [uww.edu]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. nswai.org [nswai.org]
• 12. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 13. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 14. sites.rowan.edu [sites.rowan.edu]
• 15. Laboratory Waste Guide 2025 [wastemanaged.co.uk]